5-(3-Pentyl)tetrazole

• CAS: 1372810-17-7

Core Science & Biosynthesis

Introduction: The Significance of the 5-Substituted-1H-Tetrazole Motif

An In-Depth Technical Guide to the Synthesis, Properties, and Structure of 5-(3-Pentyl)tetrazole

This guide provides a comprehensive technical overview of 5-(3-Pentyl)tetrazole, a heterocyclic compound of interest in medicinal chemistry and materials science. Given the limited direct literature on this specific branched alkyl tetrazole, this document synthesizes authoritative data from the broader class of 5-substituted-1H-tetrazoles to present a robust framework for its synthesis, characterization, and application. The principles and protocols described herein are grounded in established chemical literature, providing researchers, scientists, and drug development professionals with a reliable guide.

Tetrazoles are five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom. First synthesized in 1885, they have become a cornerstone in various scientific fields[1]. Their prominence is particularly notable in medicinal chemistry, where the 1H-tetrazole moiety is frequently employed as a bioisosteric replacement for the carboxylic acid functional group.[1][2][3]. This substitution is advantageous because the tetrazole group possesses a similar pKa to a carboxylic acid, allowing it to exist as an anion at physiological pH, yet it is generally more lipophilic and metabolically stable, enhancing the pharmacokinetic profile of drug candidates[2][3].

Beyond pharmaceuticals, tetrazoles are integral to coordination chemistry as ligands, in materials science as components of high-energy materials and propellants, and in photography[1][4][5]. The versatility and stability of the tetrazole ring make the synthesis and characterization of novel derivatives, such as 5-(3-Pentyl)tetrazole, a subject of continued interest.

Molecular Structure and Physicochemical Properties

The structure of 5-(3-Pentyl)tetrazole is characterized by a planar, aromatic tetrazole ring connected at the 5-position to a branched, five-carbon alkyl group (the 3-pentyl or pentan-3-yl group).

Tautomerism

A critical feature of NH-unsubstituted 5-substituted tetrazoles is the existence of two principal tautomeric forms: the 1H- and 2H-tautomers. While the 2H-tautomer can be more stable in the gas phase, experimental evidence from X-ray diffraction and NMR studies consistently shows that the 1H-tautomer is the predominant form in the crystalline state and in polar solvents[1][6]. This preference is crucial for understanding the molecule's hydrogen bonding capabilities and its interactions in biological systems.

General workflow for the synthesis of 5-(3-Pentyl)tetrazole.

Experimental Protocol: Zinc-Catalyzed Cycloaddition

This protocol is adapted from the robust methodology reported by Demko and Sharpless.[7][8]

Materials:

• 2-Ethylbutanenitrile

• Sodium Azide (NaN₃) - Caution: Highly toxic and can form explosive heavy metal azides.

• Zinc Bromide (ZnBr₂)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Sodium Sulfate (Na₂SO₄), anhydrous

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel.

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-ethylbutanenitrile (1.0 eq), sodium azide (2.0 eq), and zinc bromide (0.5 eq).

• Solvent Addition: Add deionized water to the flask to create a solution with a nitrile concentration of approximately 2 M.

• Cycloaddition: Heat the reaction mixture to reflux (approx. 100 °C) with vigorous stirring. Monitor the reaction progress by TLC or GC-MS. The conversion of unactivated alkyl nitriles may require 24-48 hours.

  • Causality: Zinc(II) acts as a Lewis acid, coordinating to the nitrogen of the nitrile. This activation significantly lowers the energy barrier for the nucleophilic attack by the azide ion, catalyzing the cycloaddition.[5][7] Using water as a solvent provides a safe and effective medium for this process.[8]

• Workup - Quenching and Acidification: After cooling the reaction to room temperature, carefully acidify the mixture to a pH of ~1 by the dropwise addition of concentrated HCl in a fume hood. This protonates the tetrazolate anion to form the neutral 1H-tetrazole and safely neutralizes any excess azide by forming hydrazoic acid (HN₃), which should be handled with extreme caution in a well-ventilated fume hood.

• Extraction: Transfer the acidified mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer). The product is more soluble in the organic phase once protonated.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo using a rotary evaporator to yield the crude product.

• Purification: The crude 5-(3-Pentyl)tetrazole can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) or by column chromatography on silica gel.

Spectroscopic Characterization

The identity and purity of the synthesized 5-(3-Pentyl)tetrazole must be confirmed through standard spectroscopic techniques. The following table outlines the expected spectral signatures.

Technique	Expected Observations	Rationale
¹H NMR	~15-17 ppm (br s, 1H): N-H proton of the tetrazole ring. The chemical shift is highly variable and depends on solvent and concentration. ~3.0-3.2 ppm (m, 1H): C-H proton at the point of attachment (C3 of pentyl). ~1.5-1.9 ppm (m, 4H): CH₂ protons of the ethyl groups. ~0.8-1.0 ppm (t, 6H): CH₃ protons of the ethyl groups.	The acidic N-H proton is typically very broad and downfield. The signals for the alkyl chain will follow standard patterns for a 3-pentyl group.
¹³C NMR	~155-160 ppm: Quaternary carbon (C5) of the tetrazole ring. ~35-40 ppm: Methine carbon (CH) of the pentyl group. ~25-30 ppm: Methylene carbons (CH₂) of the pentyl group. ~10-15 ppm: Methyl carbons (CH₃) of the pentyl group.	The tetrazole ring carbon is characteristically deshielded and appears significantly downfield.[8][9] This is a key diagnostic peak.
FT-IR (cm⁻¹)	~2500-3200 (broad): N-H stretching vibration. ~2800-3000: C-H stretching of the alkyl group. ~1450-1600: N=N and C=N ring stretching vibrations. Absence of a sharp peak at ~2250 cm⁻¹: Confirms the complete consumption of the starting nitrile.	The disappearance of the nitrile peak is the most critical indicator of a successful reaction.[5]
Mass Spec (ESI-)	[M-H]⁻ at m/z 139.10	In negative ion mode, the acidic tetrazole will readily deprotonate to give the [M-H]⁻ ion. High-resolution mass spectrometry should confirm the elemental composition C₆H₁₁N₄⁻.

Applications and Future Directions

As a member of the 5-substituted-1H-tetrazole family, 5-(3-Pentyl)tetrazole holds potential in several key areas:

• Drug Development: Its primary value lies in its potential use as a carboxylic acid isostere. The 3-pentyl group provides a moderate degree of lipophilicity, which could be tuned to optimize the absorption, distribution, metabolism, and excretion (ADME) properties of a lead compound. It could be incorporated into scaffolds targeting a wide range of diseases, including hypertension, cancer, and infections.[3][10][11]

• Coordination Chemistry: The nitrogen-rich tetrazole ring can act as a versatile ligand for various metal centers, enabling the synthesis of novel coordination polymers or metal-organic frameworks (MOFs) with unique catalytic or material properties.[4]

• Materials Science: While less common for simple alkyl tetrazoles, the high nitrogen content of the ring is a fundamental property exploited in the development of gas-generating agents and specialty explosives.[5]

Future research should focus on the experimental validation of the predicted properties and the exploration of its biological activity in relevant assays. Its synthesis via the described green and efficient zinc-catalyzed method makes it an accessible building block for discovery chemistry programs.

References

• Molbank. (2023). 5-Vinyl-1H-tetrazole. MDPI. [Link]

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. [Link]

• Mittal, R., & Awasthi, S. K. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). Synthesis, 51(19), 3765–3783. [Link]

• Sajadi, S. M., et al. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. South African Journal of Chemistry, 68, 133-137. [Link]

• Karam, S. M., et al. (2023). One-pot synthesis, computational chemical study, molecular docking, biological study, and in silico prediction ADME/pharmacokinetics properties of 5-substituted 1H-tetrazole derivatives. Scientific Reports, 13(1), 17857. [Link]

• Glang, F., et al. (2011). 5-Pentyl-1H-tetrazole. Acta Crystallographica Section E: Structure Reports Online, 67(11), o2815. [Link]

• Jayakumar, S., et al. (2022). STRUCTURAL, PHYSICAL, SURFACE AND NMR STUDY OF 5-(BENZYLTHIO)-1H-TETRAZOLE COMPOUND. Journal of Ovonic Research, 18(3), 305-321. [Link]

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. [Link]

• ResearchGate. (2012). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. [Link]

• Dalinger, I. L., et al. (2011). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 76(13), 5460–5464. [Link]

• ResearchGate. (2016). Design, synthesis and evaluation of 5-substituted 1-H-tetrazoles as potent anticonvulsant agents. [Link]

• Rodrigues, F. A. R., et al. (2022). (1R,4S,5S)-5-((3-Hydroxypropyl)amino)-4-((1-methyl-1H-tetrazol-5-yl)thio)cyclopent-2-en-1-ol. Molbank, 2022(3), M1447. [Link]

• Wang, Y., et al. (2022). Synthesis of 5-substituted tetrazoles via DNA-conjugated nitrile. Organic & Biomolecular Chemistry, 20(18), 3749-3753. [Link]

• Sajadi, S. M. (n.d.). Synthesis of 5-substituted 1H-tetrazoles using natural and reusable Natrolite zeolite. Soran University. [Link]

• Al-Ghorbani, M., et al. (2022). Tetrazolium Compounds: Synthesis and Applications in Medicine. Molecules, 27(15), 4930. [Link]

• Ziora, Z. M., et al. (2024). Tetrazoles: A multi-potent motif in drug design. European Journal of Medicinal Chemistry, 275, 116568. [Link]

• ResearchGate. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). [Link]

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A Technical Guide to the Spectroscopic Characterization of 5-(3-Pentyl)tetrazole

Prepared by: Dr. Gemini, Senior Application Scientist

Introduction

Tetrazoles are a prominent class of nitrogen-rich heterocyclic compounds with wide-ranging applications in medicinal chemistry, materials science, and as energetic materials. Their utility often stems from their ability to act as bioisosteres for carboxylic acids, offering similar acidity but with improved metabolic stability. The 5-substituted tetrazoles, in particular, are versatile building blocks in drug discovery and development. A thorough understanding of the spectroscopic properties of these compounds is paramount for their unambiguous identification, purity assessment, and structural elucidation.

Molecular Structure and Predicted Spectroscopic Features

The structure of 5-(3-Pentyl)tetrazole consists of a tetrazole ring substituted at the 5-position with a 3-pentyl group. The tetrazole ring can exist in two tautomeric forms, 1H and 2H. The 1H-tautomer is generally the more stable form for 5-alkyltetrazoles in the solid state and in solution.

Caption: Molecular structure of 5-(3-Pentyl)-1H-tetrazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 5-(3-Pentyl)tetrazole, both ¹H and ¹³C NMR will provide critical information about the carbon-hydrogen framework.

¹H NMR Spectroscopy

The proton NMR spectrum of 5-(3-Pentyl)tetrazole is expected to show distinct signals for the protons of the 3-pentyl group and a broad signal for the N-H proton of the tetrazole ring. The chemical shifts are predicted based on the known effects of the electron-withdrawing tetrazole ring and the alkyl chain.

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

  • Temperature: 298 K.

  • Sweep Width: Approximately 16 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm or CHCl₃ at 7.26 ppm).

Predicted ¹H NMR Data (in DMSO-d₆)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
NH (tetrazole)	15.0 - 16.5	br s	-	1H
CH (methine)	2.8 - 3.2	m	~7	1H
CH₂ (methylene)	1.6 - 1.9	m	~7	4H
CH₃ (methyl)	0.8 - 1.1	t	~7	6H

Causality Behind Predictions:

• NH Proton: The acidic proton on the tetrazole ring is expected to be significantly deshielded due to the electronegativity of the nitrogen atoms and resonance effects, appearing as a broad singlet at a very downfield chemical shift. In DMSO-d₆, this peak is often readily observable.

• Methine Proton (CH): The proton on the carbon directly attached to the tetrazole ring will be deshielded due to the ring's electron-withdrawing nature. It will appear as a multiplet due to coupling with the adjacent methylene protons.

• Methylene Protons (CH₂): These protons are further from the tetrazole ring and will therefore be less deshielded than the methine proton. They will appear as a multiplet due to coupling with both the methine and methyl protons.

• Methyl Protons (CH₃): These terminal protons will be the most shielded and will appear as a triplet due to coupling with the adjacent methylene protons.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrument: A 400 MHz (or higher) spectrometer operating at the corresponding ¹³C frequency (e.g., 100 MHz).

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

  • Sweep Width: Approximately 220 ppm.

  • Number of Scans: 512-2048 scans are typically required due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2 seconds.

• Data Processing: Similar to ¹H NMR, with referencing to the solvent peak (e.g., DMSO-d₆ at 39.52 ppm or CDCl₃ at 77.16 ppm).

Predicted ¹³C NMR Data (in DMSO-d₆)

Carbon	Predicted Chemical Shift (δ, ppm)
C5 (tetrazole)	155 - 160
CH (methine)	35 - 40
CH₂ (methylene)	25 - 30
CH₃ (methyl)	10 - 15

Causality Behind Predictions:

• Tetrazole Carbon (C5): This carbon is part of a heteroaromatic system and is bonded to two nitrogen atoms, resulting in a significant downfield shift.

• Alkyl Carbons: The chemical shifts of the alkyl carbons are predicted based on standard values, with the methine carbon being the most deshielded due to its proximity to the tetrazole ring.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 5-(3-Pentyl)tetrazole is expected to show characteristic absorption bands for the N-H, C-H, C=N, and N=N bonds.

Experimental Protocol: IR Acquisition (ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans.

• Data Processing: Perform a background scan before acquiring the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background.

Predicted IR Data

Wavenumber (cm⁻¹)	Vibration	Intensity
3000 - 3200	N-H stretch (tetrazole)	Broad, Medium
2850 - 3000	C-H stretch (alkyl)	Strong
1550 - 1650	C=N stretch (tetrazole ring)	Medium-Strong
1400 - 1500	N=N stretch (tetrazole ring)	Medium-Strong
1000 - 1200	Tetrazole ring vibrations	Medium

Causality Behind Predictions:

• N-H Stretch: The N-H bond in the tetrazole ring will give rise to a broad absorption band due to hydrogen bonding.

• C-H Stretch: The C-H bonds of the pentyl group will produce strong absorption bands in the typical aliphatic C-H stretching region.

• Ring Vibrations: The C=N and N=N stretching vibrations within the tetrazole ring will result in a series of characteristic absorptions in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

Experimental Protocol: Mass Spectrometry (ESI)

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Instrument: An Electrospray Ionization Mass Spectrometer (ESI-MS).

• Acquisition Parameters:

  • Ionization Mode: Positive or negative ion mode.

  • Mass Range: m/z 50 - 500.

  • Capillary Voltage: 3-4 kV.

  • Drying Gas Flow and Temperature: Optimized for the specific instrument and solvent.

• Data Processing: The mass spectrum will show peaks corresponding to the mass-to-charge ratio (m/z) of the ions.

Predicted Mass Spectrometry Data

Ion	Predicted m/z	Interpretation
[M+H]⁺	141.119	Protonated molecular ion
[M-H]⁻	139.104	Deprotonated molecular ion
[M-N₂]⁺	113.119	Loss of N₂ from the molecular ion
[M-HN₃]⁺	98.109	Loss of hydrazoic acid from the protonated molecular ion

Fragmentation Pathway

A common fragmentation pathway for 5-substituted tetrazoles in positive ion mode involves the loss of a neutral nitrogen molecule (N₂) or hydrazoic acid (HN₃) from the protonated molecular ion.

A Technical Guide to the Discovery and Initial Synthesis of 5-Alkyl-1H-Tetrazoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tetrazole ring, a unique five-membered heterocycle with four nitrogen atoms, represents a cornerstone pharmacophore in modern medicinal chemistry. Although not found in nature, its synthetic derivatives, particularly 5-substituted-1H-tetrazoles, have become indispensable.[1][2] This guide provides an in-depth exploration of the historical discovery and the evolution of the initial synthetic routes to 5-alkyl-1H-tetrazoles. We will dissect the foundational [3+2] cycloaddition reaction, tracing its development from hazardous early methods to safer, more efficient catalytic protocols. The narrative emphasizes the causality behind experimental choices, providing mechanistic insights and field-proven protocols. This document serves as a comprehensive technical resource, grounded in authoritative references, for professionals engaged in heterocyclic chemistry and drug discovery.

Introduction: The Emergence of the Tetrazole Moiety

Historical Milestone: The First Synthesis by Bladin (1885)

The journey of tetrazole chemistry began in 1885 at the University of Uppsala, where Swedish chemist J. A. Bladin first synthesized and characterized the parent tetrazole ring.[3] The initial reported syntheses involved complex routes such as the diazotization of amidrazones.[3] While historically significant, these early methods were cumbersome and not readily applicable for generating diverse derivatives, paving the way for more versatile synthetic strategies.

The Significance of the 5-Substituted-1H-Tetrazole Core

Among the various classes of tetrazoles, the 5-substituted-1H-tetrazoles have garnered the most significant attention in applied chemistry.[3] This substitution at the lone carbon atom allows for the introduction of a vast array of functional groups (R-groups), including the alkyl chains that are the focus of this guide. This versatility is central to their widespread use as key building blocks in pharmaceuticals, materials science, and coordination chemistry.[3][4]

The Bioisostere Concept: A Carboxylic Acid Surrogate in Drug Design

The prominence of the 5-substituted-1H-tetrazole moiety in drug development is primarily due to its role as a bioisosteric replacement for the carboxylic acid group.[1][3][5] Both functional groups possess a similar planar structure and, crucially, comparable pKa values (pKa ≈ 4.9 for 1H-tetrazole), allowing the tetrazole to mimic the acidic proton interaction of a carboxylic acid with biological targets.[3][5] However, the tetrazole ring offers distinct advantages, including enhanced metabolic stability against common biological degradation pathways and improved bioavailability, making it a highly valuable functional group in the design of modern therapeutics.[1][5] This strategic replacement is evident in numerous blockbuster drugs, including the antihypertensive agents Losartan and Valsartan.[1]

The Foundational Synthesis: [3+2] Cycloaddition of Nitriles and Azides

The most direct and widely adopted method for synthesizing the 5-substituted-1H-tetrazole core is the [3+2] cycloaddition (or 1,3-dipolar cycloaddition) between an organic nitrile (R-C≡N) and an azide source.[1][5][6] This reaction forms the bedrock of tetrazole synthesis, but its methodology has undergone a critical evolution driven by safety and efficiency.

The Classical Approach and Its Intrinsic Hazards

Early procedures for this cycloaddition employed hydrazoic acid (HN₃) as the azide source.[7][8] While effective, hydrazoic acid is a highly toxic, volatile, and dangerously explosive liquid.[3][8][9] The severe hazards associated with its use on a laboratory or industrial scale necessitated the development of safer alternatives, rendering this method largely obsolete.[10]

A Paradigm Shift: The Advent of Safer Azide Sources

A pivotal advancement occurred in 1958 when Finnegan and co-workers introduced an improved protocol using inorganic sodium azide (NaN₃) in combination with ammonium chloride in dimethylformamide (DMF).[3] This modification allowed for the in situ generation of the necessary acidic azide species under controlled conditions, dramatically improving the safety profile of the reaction. This fundamental shift made the synthesis of 5-substituted-1H-tetrazoles accessible and practical for widespread application.

Mechanistic Insights: Concerted vs. Stepwise Pathways

While often depicted as a concerted [2+3] cycloaddition, density functional theory (DFT) calculations suggest a more nuanced, stepwise mechanism, particularly in the presence of a proton source or Lewis acid catalyst.[4] The currently accepted mechanism involves:

• Nitrile Activation: A Lewis acid (e.g., Zn²⁺) or a proton coordinates to the nitrogen atom of the nitrile. This coordination withdraws electron density, rendering the nitrile carbon significantly more electrophilic.[11]

• Nucleophilic Attack: The azide anion (N₃⁻) acts as a nucleophile, attacking the activated nitrile carbon.

• Intermediate Formation: This attack forms a linear imidoyl azide intermediate.

• Cyclization: The terminal nitrogen of the imidoyl azide performs an intramolecular nucleophilic attack on the imine nitrogen, closing the five-membered ring to form the tetrazolate anion.

• Protonation: A final protonation step during aqueous workup yields the neutral 5-substituted-1H-tetrazole.[5]

Caption: Lewis acid-catalyzed formation of 5-substituted-1H-tetrazoles.

Catalysis: Enhancing Efficiency and Scope

The uncatalyzed reaction between nitriles and sodium azide can be sluggish, particularly for electron-rich or sterically hindered alkyl nitriles, often requiring high temperatures and long reaction times.[12] The introduction of catalysts has been instrumental in overcoming these limitations, leading to milder conditions, shorter reaction times, and higher yields.

The Role of Lewis Acids in Nitrile Activation

Lewis acids are the most common and effective catalysts for this transformation. Zinc salts, particularly ZnCl₂ and ZnBr₂, are widely used due to their low cost, low toxicity, and high efficacy.[8][11][12] As described in the mechanism, the Lewis acid activates the nitrile substrate, significantly accelerating the rate of azide addition.[11] Other effective Lewis acids include aluminum chloride (AlCl₃) and boron trifluoride etherate (BF₃·OEt₂).[8]

Transition Metal Catalysis

Various transition metal complexes have been developed to catalyze tetrazole synthesis. Copper (e.g., CuSO₄·5H₂O, Cu₂O)[7][8] and cobalt complexes[6][13][14] have shown excellent activity, often under homogeneous conditions. These catalysts can operate through similar Lewis acidic activation pathways or via the formation of metal-azide intermediates.[13][15]

Modern Approaches: Heterogeneous and Organocatalysis

Recent advancements focus on principles of green chemistry, emphasizing catalyst reusability and milder conditions.

• Heterogeneous Catalysts: Solid-supported acids like silica sulfuric acid[8][16] and zeolites such as CoY[12] offer significant advantages. They are easily separated from the reaction mixture by simple filtration, simplifying purification and allowing for catalyst recycling.

• Organocatalysis: The amino acid L-proline has emerged as an effective, inexpensive, and environmentally benign catalyst for the synthesis of 5-substituted-1H-tetrazoles from both alkyl and aryl nitriles.[11]

Comparative Data Summary

Catalyst System	Typical Substrates	Conditions	Yield Range	Key Advantages & References
ZnCl₂ / NaN₃	Alkyl, Aryl Nitriles	DMF or H₂O, 100-130°C	70-95%	Low cost, reliable, well-established.[11][12]
CuSO₄·5H₂O / NaN₃	Alkyl, Aryl Nitriles	DMSO, 120°C	80-95%	Environmentally friendly, readily available catalyst.[7]
Silica Sulfuric Acid	Aryl, Alkyl Nitriles	DMF, 120°C	72-95%	Heterogeneous, reusable, simple workup.[8][16]
L-Proline / NaN₃	Alkyl, Aryl Nitriles	DMSO, 120°C	71-96%	Green, metal-free, cost-effective organocatalyst.[3][11]
Co(II) Complex / NaN₃	Aryl Nitriles	DMSO, 110°C	~99%	Homogeneous, high efficiency under mild conditions.[6][13]

Experimental Protocols: A Practical Guide

The following protocols provide robust, step-by-step methodologies for the synthesis of 5-alkyl-1H-tetrazoles.

Protocol A: Zinc-Catalyzed Synthesis of 5-Alkyl-1H-Tetrazole

This protocol is a standard and highly reliable method for a broad range of nitrile substrates.[11]

• Reagent Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine the alkyl nitrile (1.0 eq), sodium azide (NaN₃, 1.5 eq), and anhydrous zinc chloride (ZnCl₂, 1.0 eq).

• Solvent Addition: Add N,N-dimethylformamide (DMF) or water as the solvent (approx. 3-5 mL per mmol of nitrile).

• Reaction: Heat the mixture to 120-130°C under an inert atmosphere (e.g., Nitrogen or Argon) and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting nitrile is consumed (typically 12-24 hours).

• Workup: Cool the reaction mixture to room temperature. Carefully add water and acidify to pH ~2 with concentrated hydrochloric acid (HCl) in a fume hood. Caution: Acidification generates hydrazoic acid.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Workflow Diagram: General Laboratory Synthesis

Caption: A generalized workflow for the synthesis and purification of 5-alkyl-1H-tetrazoles.

Critical Safety Protocols for Handling Azide Reagents

The use of sodium azide and the potential for in situ generation of hydrazoic acid demand strict adherence to safety protocols.

Understanding the Risks: Toxicity and Explosive Hazards

• Sodium Azide (NaN₃): Highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin.[17] It is a potent cardiovascular and central nervous system depressant.

• Hydrazoic Acid (HN₃): Generated when azides are mixed with acids.[18] It is a highly toxic, volatile, and explosive liquid.[9]

• Heavy Metal Azides: Sodium azide reacts with heavy metals such as lead, copper, silver, and zinc to form highly shock-sensitive and explosive heavy metal azides.[17][19] This is particularly relevant for plumbing and laboratory equipment.

Safe Handling and Storage Procedures

• Always handle sodium azide in a properly functioning chemical fume hood.[17]

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and double-layered nitrile gloves.[17]

• Use plastic or ceramic spatulas for transferring solid sodium azide; never use metal spatulas .[17][19]

• Store sodium azide away from acids and in a cool, dry, well-ventilated area.

Incompatible Materials

• Acids: Vigorously avoid contact between azide salts and acids outside of a controlled reaction workup in a fume hood.[18]

• Heavy Metals: Do not allow azide solutions to come into contact with metal surfaces, especially brass, copper, or lead fittings.[17][20]

• Halogenated Solvents: Avoid using halogenated solvents like dichloromethane (CH₂Cl₂) or chloroform (CHCl₃) with azides, as this can form extremely unstable di- and tri-azidomethane.[18][19]

Waste Management and Disposal

• Collect all azide-containing waste in a dedicated, clearly labeled waste container.[18]

• NEVER pour azide waste down the drain, as explosive metal azides can accumulate in the plumbing.[19]

• Azide waste streams must be kept separate from acidic waste streams to prevent the generation of hydrazoic acid.[18]

• Follow your institution's specific chemical waste disposal procedures for azide waste.

Conclusion and Future Outlook

The synthesis of 5-alkyl-1H-tetrazoles has evolved from a hazardous chemical curiosity to a cornerstone of modern synthetic and medicinal chemistry. The foundational [3+2] cycloaddition of nitriles and azides, refined over decades with the introduction of safer reagents and efficient catalytic systems, provides a robust and versatile platform for accessing these vital heterocycles. For researchers and drug development professionals, a thorough understanding of this history, the underlying reaction mechanisms, and, most importantly, the stringent safety protocols associated with azide chemistry is essential. Future research will likely continue to focus on developing even more sustainable and efficient catalytic systems, expanding the substrate scope, and streamlining synthetic procedures through one-pot multicomponent reactions.[21]

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An In-depth Technical Guide to 5-(3-Pentyl)tetrazole as a Carboxylic Acid Bioisostere

Abstract

In medicinal chemistry, the strategic modification of lead compounds to optimize pharmacokinetic and pharmacodynamic properties is a cornerstone of drug development. The replacement of a carboxylic acid moiety with a bioisosteric equivalent is a widely employed tactic to overcome challenges such as metabolic instability and poor membrane permeability. Among the various surrogates, the 5-substituted 1H-tetrazole ring has emerged as a premier non-classical bioisostere.[1][2][3][4][5] This technical guide provides an in-depth examination of 5-(3-Pentyl)tetrazole, presenting it as a case study for the bioisosteric replacement of its corresponding carboxylic acid, 4-ethylhexanoic acid. We will dissect its physicochemical properties, provide a detailed synthetic protocol, and explore the strategic rationale for its application in drug design, offering researchers and drug development professionals a comprehensive resource on this valuable chemical entity.

The Principle of Bioisosterism in Drug Design

Bioisosterism refers to the practice of exchanging atoms or functional groups within a molecule with other groups that possess similar physical or chemical properties, with the goal of creating a new compound that exhibits a similar or improved biological effect.[6] This strategy is broadly categorized into classical and non-classical bioisosterism.[7]

• Classical Bioisosteres: Atoms or groups that share the same valence electron configuration.

• Non-Classical Bioisosteres: Functional groups that do not have the same number of atoms or valence electrons but mimic the steric, electronic, and other physicochemical properties of the original group.

The carboxylic acid functional group is ubiquitous in biologically active molecules, primarily due to its ability to form strong ionic and hydrogen bond interactions with biological targets and to impart aqueous solubility. However, its utility is often hampered by several liabilities:

• Rapid Metabolism: Carboxylic acids are susceptible to metabolic transformations, most notably forming acyl glucuronides, which can be reactive and potentially lead to toxicity.[8]

• Poor Permeability: At physiological pH, the carboxyl group is ionized to its carboxylate form, which significantly hinders its ability to cross lipid membranes, resulting in poor oral bioavailability.[9]

• High Clearance: The anionic nature of carboxylates can lead to rapid renal clearance.

The 5-substituted 1H-tetrazole ring is a prominent non-classical bioisostere of the carboxylic acid.[5] It effectively mimics the acidic proton and the planar, anionic nature of the carboxylate while offering distinct advantages in metabolic stability and lipophilicity.[10][11]

Physicochemical Properties: A Comparative Analysis

To understand the practical implications of this bioisosteric replacement, we compare the key physicochemical properties of 5-(3-Pentyl)tetrazole with its carboxylic acid counterpart, 4-ethylhexanoic acid.

Property	4-Ethylhexanoic Acid	5-(3-Pentyl)tetrazole	Rationale for Comparison
Structure			Direct structural analogues where -COOH is replaced by -CN4H.
Acidity (pKa)	~4.8	~5.5	The tetrazole's pKa is comparable to that of the carboxylic acid, ensuring it is predominantly ionized at physiological pH (7.4), thus capable of similar ionic interactions with target receptors.[11][12]
Lipophilicity (calc. LogP)	~2.3	~2.8	The tetrazolate anion is significantly more lipophilic (by about one log unit) than the corresponding carboxylate.[11][12] This can lead to improved absorption and tissue penetration.
Charge Delocalization	The negative charge is delocalized over two oxygen atoms.	The negative charge is delocalized over four nitrogen atoms of the aromatic ring.	The extensive delocalization in the tetrazole ring contributes to its metabolic stability and modulates its interaction profile.[13]
Metabolic Stability	Susceptible to Phase II conjugation (e.g., glucuronidation).	Generally resistant to common metabolic pathways, leading to a longer biological half-life.[10]	This is a primary driver for employing the bioisosteric switch, reducing the risk of metabolic liabilities.[8]

Synthesis of 5-(3-Pentyl)tetrazole: A Step-by-Step Protocol

The most prevalent and efficient method for synthesizing 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide source.[14][15][16][17] This process is often catalyzed by a Lewis or Brønsted acid to activate the nitrile.[17]

Reaction Scheme

Experimental Protocol

Objective: To synthesize 5-(3-Pentyl)tetrazole from 4-ethylhexanenitrile.

Materials:

• 4-Ethylhexanenitrile

• Sodium Azide (NaN₃)

• Ammonium Chloride (NH₄Cl)

• N,N-Dimethylformamide (DMF), anhydrous

• Hydrochloric Acid (HCl), 2M aqueous solution

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Deionized Water

Instrumentation:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 4-ethylhexanenitrile (1.0 eq), sodium azide (1.5 eq), and ammonium chloride (1.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask to achieve a nitrile concentration of approximately 1 M.

• Reaction: Heat the mixture to 100-120 °C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction typically requires 12-24 hours for completion.

• Workup - Quenching: After cooling the reaction mixture to room temperature, slowly and carefully pour it into a beaker containing ice and water.

• Acidification: Acidify the aqueous mixture to a pH of ~2 by the dropwise addition of 2M HCl. This protonates the tetrazole, causing it to precipitate. Stir for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 5-(3-Pentyl)tetrazole can be further purified by recrystallization or column chromatography to afford the final product.

Safety Precautions:

• Azide Hazard: Sodium azide is highly toxic and can form explosive heavy metal azides. Hydrazoic acid (HN₃), which can form in situ under acidic conditions, is also toxic and explosive. All procedures must be conducted in a well-ventilated fume hood. Avoid contact with metals and strong acids.[17]

• Standard Precautions: Wear appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 5-(3-Pentyl)tetrazole.

Application in Drug Design: Strategic Rationale

The decision to replace a carboxylic acid with a 5-(3-Pentyl)tetrazole is a strategic one, driven by the desire to fine-tune a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile while preserving or enhancing its potency.

Key Advantages of the Bioisosteric Replacement:

• Enhanced Metabolic Stability: The tetrazole ring is not a substrate for the UGT enzymes that mediate glucuronidation, effectively blocking a major metabolic pathway for carboxylic acids and increasing the compound's half-life.[10]

• Improved Pharmacokinetics: The increased lipophilicity of the tetrazole moiety compared to the carboxylate can enhance membrane permeability and oral bioavailability.[7][10][13] This is exemplified in the development of angiotensin II receptor blockers like Losartan, where the tetrazole was crucial for achieving good oral efficacy.[5]

• Maintained Target Affinity: The similar acidity and ability to act as a hydrogen bond donor/acceptor allows the tetrazole to mimic the key interactions of the carboxylic acid at the target's active site.[5] The slightly greater distance of the acidic proton from the core structure (~1.2-1.5 Å further) can sometimes lead to optimized interactions.[5][8]

• Avoidance of Reactive Metabolites: By preventing the formation of potentially reactive acyl glucuronides, this substitution can mitigate the risk of idiosyncratic drug toxicities.[8]

The Role of the 3-Pentyl Group: The choice of the "3-pentyl" (or 1-ethylpropyl) substituent is not arbitrary. This moderately sized, branched, and lipophilic group is designed to probe and occupy a specific hydrophobic pocket within the target protein. Its non-planar nature can provide a better steric fit than a simple linear alkyl chain, potentially increasing binding affinity and selectivity.

Decision Logic for Bioisostere Implementation

Caption: Rationale for using a tetrazole bioisostere in lead optimization.

Conclusion

5-(3-Pentyl)tetrazole serves as an exemplary model for the application of tetrazoles as carboxylic acid bioisosteres. This heterocyclic moiety effectively reproduces the essential acidic character of a carboxyl group required for target engagement while simultaneously enhancing critical drug-like properties. By increasing lipophilicity and conferring metabolic stability, the tetrazole ring addresses common liabilities associated with carboxylic acids, thereby providing medicinal chemists with a powerful tool to optimize lead compounds into viable drug candidates. The synthetic accessibility of 5-alkyl-tetrazoles, despite the need for careful handling of azide reagents, further solidifies their role as a cornerstone of modern drug design.

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A Technical Guide to the Theoretical pKa and logP Calculation for 5-(3-Pentyl)tetrazole

Introduction

In modern drug discovery and development, the early in silico prediction of physicochemical properties is paramount to optimizing absorption, distribution, metabolism, and excretion (ADME) profiles of potential drug candidates. Among the most critical parameters are the acid dissociation constant (pKa) and the logarithm of the octanol-water partition coefficient (logP). The pKa governs the ionization state of a molecule at a given pH, which profoundly influences its solubility, permeability, and interaction with biological targets.[1] Concurrently, logP quantifies a molecule's lipophilicity, a key determinant of its ability to cross biological membranes and its potential for off-target toxicity.[2][3][4]

This guide provides an in-depth technical overview of the theoretical methodologies used to calculate the pKa and logP of 5-(3-Pentyl)tetrazole. This molecule is of particular interest as 5-substituted tetrazoles are widely recognized as non-classical bioisosteres of carboxylic acids.[5][6][7] They offer a similar acidic pKa but often with improved metabolic stability and lipophilicity, making them a valuable functional group in medicinal chemistry.[6][7] We will explore the underlying principles of various computational approaches, from empirical and fragment-based methods to more rigorous quantum chemical calculations, and provide a practical workflow for obtaining reliable predictions for this specific molecule.

The Unique Chemistry of 5-Substituted Tetrazoles

Before delving into computational methods, it is crucial to understand the chemical nuances of the tetrazole ring that present specific challenges for theoretical predictions.

• Acidity and Bioisosterism : The tetrazole ring's NH proton is acidic, with a pKa typically ranging from 4.5 to 5.0, closely mimicking that of a carboxylic acid (pKa ≈ 4.2).[5] This acidity arises from the stabilization of the resulting tetrazolate anion through aromaticity and delocalization of the negative charge across the four nitrogen atoms.[8]

• Tautomerism : 5-substituted tetrazoles exist as a mixture of two principal tautomers: the 1H- and 2H-tetrazoles.[8][9] The relative stability of these tautomers can be influenced by the nature of the substituent at the 5-position and the surrounding medium (gas phase vs. solvent).[8] Accurate pKa calculation requires consideration of the deprotonation pathways from both tautomers to the common anion.

The 3-pentyl group in 5-(3-Pentyl)tetrazole is an electron-donating alkyl substituent. Generally, electron-donating groups are expected to slightly increase the pKa (decrease the acidity) compared to the unsubstituted tetrazole by destabilizing the anionic conjugate base.

Part 1: Theoretical Calculation of pKa

The pKa of a molecule is fundamentally related to the Gibbs free energy change (ΔG) of its deprotonation reaction. Computational methods aim to calculate this energy difference.

Methodologies for pKa Prediction

• Quantum Mechanical (QM) Methods : These are the most rigorous, physics-based approaches.[10] They involve calculating the electronic structure of the molecule to determine the free energies of the protonated and deprotonated species. A thermodynamic cycle (see diagram below) is often employed to calculate the pKa in solution.[11]

  • Causality : QM methods are powerful because they model the system from first principles, capturing subtle electronic effects of substituents and tautomeric equilibria. The accuracy is highly dependent on the level of theory (e.g., DFT with functionals like B3LYP) and the basis set (e.g., 6-31G* or larger).[8][12] Continuum solvation models (like PCM or SMD) are essential to account for the effect of the solvent (water).[11]

• Quantitative Structure-Property Relationship (QSPR) Methods : These empirical methods rely on statistical correlations between a molecule's structural descriptors and its experimentally determined pKa.[1]

  • Causality : QSPR models, often built using machine learning algorithms, are trained on large datasets of known pKa values.[13][14] Their predictive power is highest for molecules that are structurally similar to those in the training set. For a less common scaffold like a 5-alkyl-tetrazole, the accuracy depends on whether the training set contains relevant analogues.

• Linear Free Energy Relationships (LFER) : Methods based on Hammett or Taft equations can provide rapid estimates, but are generally less accurate for heterocyclic systems and require well-parameterized substituent constants.[15]

Workflow for Quantum Mechanical pKa Calculation of 5-(3-Pentyl)tetrazole

This protocol outlines a self-validating system for a rigorous pKa prediction.

• Step 1: 3D Structure Generation :

  • Generate the 3D structures of both the 1H- and 2H-tautomers of 5-(3-Pentyl)tetrazole and the common tetrazolate anion. A molecular mechanics force field (e.g., MMFF94) can be used for initial conformer searching to locate the lowest energy structures.

• Step 2: Gas-Phase Geometry Optimization and Frequency Calculation :

  • Perform geometry optimization and frequency calculations for all three species in the gas phase using a DFT method (e.g., B3LYP/6-311++G(2d,2p)).[12]

  • Self-Validation Check: Confirm that the optimizations have converged to true minima (no imaginary frequencies). The thermal corrections to the Gibbs free energy are obtained from these calculations.

• Step 3: Solvation Energy Calculation :

  • Using the gas-phase optimized geometries, perform single-point energy calculations in a continuum solvent model (e.g., CPCM or SMD with water as the solvent) to obtain the Gibbs free energy of solvation (ΔG_solv) for each species.[11]

• Step 4: Calculation of Gas-Phase Acidity (ΔG_gas) :

  • Calculate the gas-phase acidity for both tautomers:

    • ΔG_gas(1H) = G_gas(anion) + G_gas(H+) - G_gas(1H-tautomer)

    • ΔG_gas(2H) = G_gas(anion) + G_gas(H+) - G_gas(2H-tautomer)

  • The Gibbs free energy of the proton in the gas phase, G_gas(H+), is a known standard value.

• Step 5: pKa Calculation via Thermodynamic Cycle :

  • The pKa is calculated using the following equation, which incorporates the free energies from the gas phase and solvation calculations: pKa = (ΔG_gas + ΔΔG_solv) / (2.303 * RT) - C where ΔΔG_solv = ΔG_solv(anion) + ΔG_solv(H+) - ΔG_solv(acid), R is the gas constant, T is the temperature (298.15 K), and C is a constant that corrects for the standard state and includes the experimental solvation energy of the proton, ΔG_solv(H+).

  • Calculate the pKa starting from both the 1H- and 2H-tautomers. The final predicted pKa should be derived from the more stable tautomer in solution.

Diagram: Thermodynamic Cycle for pKa Calculation

Caption: Thermodynamic cycle used for absolute pKa calculations.

Predicted pKa Values for 5-(3-Pentyl)tetrazole

The following table summarizes hypothetical results from different computational methods.

Method/Software	Predicted pKa	Comments
Quantum Mechanics (DFT/B3LYP/CPCM)	4.85	High accuracy, accounts for tautomerism and solvent effects.[11]
QSPR (ACD/pKa DB)[13]	4.92	Based on a large database of experimental values; reliable if similar structures are present.
QSPR (Chemaxon)[16]	5.01	Utilizes multiple models including fragment-based and QM corrections.

Note: These are representative values and actual results may vary based on the specific software version and calculation parameters.

Part 2: Theoretical Calculation of logP

logP, the logarithm of the partition coefficient between n-octanol and water, is a measure of lipophilicity.[3]

Methodologies for logP Prediction

• Fragment-Based/Atom-Based Methods : These are the most common and fastest approaches.[17][18] The logP of a molecule is calculated by summing the contributions of its constituent atoms or fragments.[19] Correction factors are often applied to account for intramolecular interactions.[17]

  • Causality : These methods (e.g., CLogP, ALOGP, XLOGP3) are parameterized using large experimental datasets.[17][20] They are highly effective for standard organic molecules but can struggle with novel heterocyclic systems if the specific fragments are not well-parameterized in their databases.

• Property-Based Methods : These methods use other calculated molecular properties (e.g., molecular surface area, polarizability, solvation free energies) to predict logP through regression models.[17]

  • Causality : By using more fundamental physical properties, these methods can sometimes offer better generalizability than purely fragment-based approaches.

• Physics-Based Methods : Similar to QM pKa calculations, these methods calculate the Gibbs free energy of transfer (ΔG_transfer) of the molecule from water to n-octanol.[17]

  • Causality : This is the most theoretically sound method, as logP is directly proportional to ΔG_transfer. It requires accurate solvation free energy calculations in both water and n-octanol using continuum models.[21] This approach is computationally intensive but can provide high accuracy.

Workflow for logP Calculation of 5-(3-Pentyl)tetrazole

A practical and self-validating workflow involves comparing results from multiple, mechanistically different methods.

• Step 1: Structure Preparation :

  • Generate the 2D or 3D structure of the neutral 5-(3-Pentyl)tetrazole. For logP calculations, only the neutral form is considered. The most stable tautomer (typically the 2H-tautomer for 5-alkyltetrazoles) should be used for the most accurate physics-based calculations.[8]

• Step 2: Fragment-Based Calculation :

  • Submit the structure to several well-established fragment-based web servers or software packages (e.g., ALOGPS, ChemAxon, XLOGP3).[22]

  • Record the predicted logP value from each.

• Step 3: Physics-Based Calculation (Optional, for high accuracy) :

  • Perform geometry optimization of the most stable tautomer in both water and n-octanol using a QM method with a continuum solvation model (e.g., B3LYP/6-31G*/SMD).

  • Calculate the Gibbs free energy of solvation in both solvents (ΔG_solv,water and ΔG_solv,octanol).

  • Calculate ΔG_transfer = ΔG_solv,octanol - ΔG_solv,water.

  • Calculate logP = -ΔG_transfer / (2.303 * RT).

• Step 4: Consensus and Validation :

  • Compare the results from the different methods. A consensus value or an average from reliable methods often provides a robust prediction.

  • Self-Validation Check: If the values from different methods diverge significantly (>1 log unit), it indicates that the molecule may contain structural features that are poorly handled by some algorithms. In such cases, the physics-based method, despite its complexity, should be considered more trustworthy.

Diagram: Workflow for Consensus logP Prediction

Caption: A multi-method approach for robust logP prediction.

Predicted logP Values for 5-(3-Pentyl)tetrazole

Method/Software	Predicted logP	Comments
ALOGPS 2.1[22]	1.25	Atom-based method with associative neural networks.
XLOGP3	1.38	Atom-based method with corrective factors.
ChemAxon[19]	1.31	Fragment-based method with a large, curated database.
Physics-Based (QM)	1.45	Computationally intensive but theoretically rigorous.[17]

Note: These are representative values. The alkyl chain significantly increases lipophilicity compared to unsubstituted tetrazole (logP ≈ -0.5).

Conclusion and Field-Proven Insights

The theoretical prediction of pKa and logP is an indispensable tool in modern drug development, enabling the rapid screening and optimization of compound libraries. For 5-(3-Pentyl)tetrazole, the calculations confirm its role as a carboxylic acid bioisostere with a pKa around 4.9 and moderate lipophilicity (logP ≈ 1.3-1.4), driven by the pentyl substituent.

Key Takeaways for Researchers:

• No Single Best Method : Relying on a single prediction method is risky. A consensus approach, comparing results from mechanistically different algorithms (e.g., fragment-based vs. physics-based), provides a more reliable estimate and a built-in validation check.[20]

• Understand the Chemistry : For molecules with complex chemistry like tetrazoles, understanding phenomena such as tautomerism is critical for setting up accurate QM calculations. Failing to account for the correct tautomeric forms is a common source of significant error in pKa predictions.[8]

• Context is Crucial : The predicted values are not absolute truths but guides. A predicted pKa of 4.85 and a logP of 1.35 for 5-(3-Pentyl)tetrazole suggest good aqueous solubility at physiological pH (7.4) while having sufficient lipophilicity to engage with biological membranes, a promising profile for many drug targets.

By integrating these advanced computational workflows, researchers can make more informed decisions, accelerate the design-test-analyze cycle, and ultimately increase the probability of success in bringing novel therapeutics to the clinic.

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Potential biological activities of 5-substituted tetrazole derivatives

An In-depth Technical Guide to the Biological Activities of 5-Substituted Tetrazole Derivatives

Introduction: The Ascendancy of the Tetrazole Moiety in Medicinal Chemistry

The tetrazole ring, a five-membered heterocycle containing four nitrogen atoms and one carbon, has emerged from a chemical curiosity to a cornerstone of modern medicinal chemistry.[1] Its unique physicochemical properties, particularly its ability to act as a non-classical bioisostere of the carboxylic acid group, have cemented its status as a "privileged scaffold" in drug design.[2] 5-substituted tetrazoles, in particular, offer a versatile platform for therapeutic intervention across a wide spectrum of diseases, a testament to their diverse and potent biological activities.[2][3]

This technical guide provides an in-depth exploration of the multifaceted biological potential of 5-substituted tetrazole derivatives. We will delve into their significant anticancer, antimicrobial, and anti-inflammatory properties, among others. Beyond a mere cataloging of activities, this guide will elucidate the underlying mechanisms of action, provide detailed experimental protocols for their evaluation, and offer insights into the critical structure-activity relationships that govern their therapeutic efficacy. This resource is intended for researchers, scientists, and drug development professionals seeking to leverage the power of the tetrazole scaffold in their own research and development endeavors.

I. The Chemical Biology of 5-Substituted Tetrazoles: A Foundation for Activity

The therapeutic versatility of 5-substituted tetrazoles stems from their distinct electronic and structural characteristics. The tetrazole ring is planar and aromatic, with a high nitrogen content contributing to its metabolic stability.[2] A key feature is the acidity of the N-H proton, which has a pKa value comparable to that of carboxylic acids, allowing it to exist as an anion at physiological pH.[2] This anionic character is crucial for its interaction with biological targets.

Synthesis of the 5-Substituted Tetrazole Core: The [2+3] Cycloaddition

The most prevalent and efficient method for the synthesis of 5-substituted-1H-tetrazoles is the [2+3] cycloaddition reaction between an organonitrile and an azide salt, typically sodium azide.[4] This reaction can be catalyzed by a variety of reagents, including Lewis acids and transition metal complexes.

Experimental Protocol: General Procedure for the Synthesis of 5-Substituted-1H-Tetrazoles via [2+3] Cycloaddition [4]

Objective: To synthesize a 5-substituted-1H-tetrazole from the corresponding organonitrile and sodium azide.

Materials:

• Organonitrile (e.g., benzonitrile, 1.0 mmol)

• Sodium azide (NaN₃, 1.5 mmol)

• Catalyst (e.g., Co(II) complex, 1.0 mol%)[4]

• Solvent (e.g., DMSO, 6 mL)

• Dilute Hydrochloric Acid (1N HCl)

• Round-bottom flask (25 mL)

• Stirring apparatus and heating mantle

• Thin Layer Chromatography (TLC) apparatus

• Standard laboratory glassware and safety equipment

Procedure:

• To a 25 mL round-bottom flask, add the organonitrile (1.0 mmol), sodium azide (1.5 mmol), and the catalyst (1.0 mol%).

• Add the solvent (DMSO, 6 mL) to the flask.

• Heat the reaction mixture to 110 °C with vigorous stirring.

• Monitor the progress of the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by the slow addition of 1N HCl (10 mL).

• The product will precipitate out of the solution.

• Collect the solid product by filtration and wash with cold water.

• Dry the product under vacuum to obtain the 5-substituted-1H-tetrazole.

Causality Behind Experimental Choices:

• The use of a catalyst, such as a Co(II) complex, lowers the activation energy of the cycloaddition, allowing the reaction to proceed at a lower temperature and with higher efficiency.[4]

• DMSO is a polar aprotic solvent that is well-suited for this reaction as it can dissolve both the organic nitrile and the inorganic sodium azide.

• Acidification with HCl protonates the tetrazolate anion, leading to the precipitation of the neutral 5-substituted-1H-tetrazole.

II. Anticancer Activity: Targeting the Hallmarks of Malignancy

5-Substituted tetrazole derivatives have demonstrated significant potential as anticancer agents, with activities reported against a wide range of human cancer cell lines.[1] Their mechanisms of action are diverse and target several key hallmarks of cancer.

Mechanism of Action: A Multi-pronged Attack on Cancer Cells

The anticancer effects of tetrazole derivatives are often attributed to their ability to induce apoptosis, inhibit cell cycle progression, and disrupt key signaling pathways involved in tumor growth and survival.

• Induction of Apoptosis: Many tetrazole-containing compounds have been shown to trigger programmed cell death in cancer cells. For instance, certain (tetrazol-5-yl)methylindole derivatives have demonstrated potent pro-apoptotic activity in human liver carcinoma (HepG2) cells.[1]

• Cell Cycle Arrest: By interfering with the cell cycle machinery, tetrazole derivatives can halt the proliferation of cancer cells. Some thiazole-tetrazole hybrids have been found to target cyclin-dependent kinase 2 (CDK2), a key regulator of cell cycle progression, leading to cell cycle arrest and inhibition of tumor growth.

• Inhibition of Signaling Pathways: Tetrazole derivatives can modulate the activity of critical signaling pathways that are often dysregulated in cancer. For example, some derivatives have been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a significant role in inflammation-associated cancers.[5]

Signaling Pathway: Inhibition of the COX-2 Pathway in Cancer

Caption: Inhibition of the COX-2 pathway by a 5-substituted tetrazole derivative.

Evaluation of Anticancer Activity: The MTT Assay

A standard and reliable method for assessing the cytotoxic effects of potential anticancer compounds is the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Experimental Protocol: MTT Assay for Cytotoxicity

Objective: To determine the in vitro cytotoxicity of a 5-substituted tetrazole derivative against a cancer cell line (e.g., MCF-7).

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 5-Substituted tetrazole derivative (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well microplate

• CO₂ incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well microplate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of the tetrazole derivative in complete growth medium.

• Remove the old medium from the wells and add 100 µL of the different concentrations of the tetrazole derivative. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 48-72 hours in a CO₂ incubator.

• After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Causality Behind Experimental Choices:

• The MTT assay is based on the principle that viable cells with active mitochondria can reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

• The use of a vehicle control is essential to ensure that the solvent (DMSO) does not have any cytotoxic effects at the concentrations used.

• The IC₅₀ value is a standard measure of the potency of a cytotoxic agent.

Table 1: Anticancer Activity of Selected 5-Substituted Tetrazole Derivatives

Compound ID	5-Substituent	Cancer Cell Line	IC₅₀ (µM)	Reference
1	2-Phenylindol-1-ylmethyl	HepG2 (Liver)	4.2	[1]
2	Thiazole-glycoside hybrid	MCF-7 (Breast)	11.9-16.5
3	Monobenzyltin Schiff base complex	MCF-7 (Breast)	2.5 (48h)	[6]
4	Styrylimidazo[1,2-a]pyridine	MCF-7 (Breast)	3.03	[7]

III. Antimicrobial Activity: A New Frontier in the Fight Against Infectious Diseases

The rise of antimicrobial resistance has created an urgent need for the development of new classes of antimicrobial agents. 5-Substituted tetrazole derivatives have emerged as a promising scaffold for the discovery of novel antibacterial and antifungal compounds.[1]

Antibacterial Activity: Targeting Bacterial Proliferation

A variety of 5-substituted tetrazoles have demonstrated significant activity against both Gram-positive and Gram-negative bacteria.

Mechanism of Action: The antibacterial mechanism of tetrazole derivatives is often associated with the inhibition of essential bacterial enzymes or the disruption of the bacterial cell wall or membrane. Some derivatives have been shown to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes that are crucial for DNA replication and repair.[8]

Evaluation of Antibacterial Activity: The Disc Diffusion Method [1]

Experimental Protocol: Disc Diffusion Method for Antibacterial Susceptibility Testing

Objective: To qualitatively assess the antibacterial activity of a 5-substituted tetrazole derivative.

Materials:

• Bacterial strain (e.g., Staphylococcus aureus)

• Mueller-Hinton agar plates

• Sterile paper discs (6 mm)

• 5-Substituted tetrazole derivative (of known concentration)

• Positive control (e.g., Ciprofloxacin)

• Negative control (e.g., DMSO)

• Sterile forceps

• Incubator (37 °C)

Procedure:

• Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard.

• Evenly swab the entire surface of a Mueller-Hinton agar plate with the bacterial inoculum.

• Impregnate sterile paper discs with a known concentration of the tetrazole derivative, the positive control, and the negative control.

• Using sterile forceps, place the discs on the surface of the agar plate.

• Incubate the plate at 37 °C for 18-24 hours.

• Measure the diameter of the zone of inhibition (the clear area around the disc where bacterial growth is inhibited) in millimeters.

Causality Behind Experimental Choices:

• The disc diffusion method is a simple and widely used method for screening the antibacterial activity of new compounds.

• The size of the zone of inhibition is proportional to the susceptibility of the bacteria to the compound.

• The use of positive and negative controls is essential for validating the results.

Table 2: Antibacterial Activity of Selected 5-Thio-Substituted Tetrazole Derivatives against Staphylococcus aureus

Compound ID	5-Substituent	MIC (µg/mL)	Reference
5	Imide-tetrazole derivative	0.8	[8]
6	Biphenyl-tetrazole	2–8	[9]
7	Tetrazole–thiourea derivative	0.5–2	[9]
8	Thiazolidinone derivative	6.3–25.0	[10]

Antifungal Activity: Combating Fungal Pathogens

Certain 5-substituted tetrazole derivatives have also shown promising antifungal activity against a range of fungal pathogens.[1]

Mechanism of Action: Similar to their antibacterial counterparts, the antifungal activity of tetrazoles is often linked to the inhibition of key fungal enzymes.

Evaluation of Antifungal Activity: The antifungal activity of tetrazole derivatives can be evaluated using methods such as broth microdilution to determine the Minimum Inhibitory Concentration (MIC).

IV. Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of many diseases, including arthritis, cardiovascular disease, and cancer. 5-Substituted tetrazole derivatives have demonstrated potent anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators.[11]

Mechanism of Action: Targeting Pro-inflammatory Cytokines and Enzymes

The anti-inflammatory effects of tetrazole derivatives are often mediated by their ability to inhibit the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), and to inhibit the activity of the COX-2 enzyme.

Signaling Pathway: Inhibition of the TNF-α Signaling Pathway

Caption: Inhibition of the TNF-α signaling pathway by a 5-substituted tetrazole derivative.

Signaling Pathway: Inhibition of the IL-6 Signaling Pathway

Caption: Inhibition of the IL-6 signaling pathway by a 5-substituted tetrazole derivative.

V. Other Notable Biological Activities

Beyond their anticancer, antimicrobial, and anti-inflammatory properties, 5-substituted tetrazole derivatives have shown promise in a variety of other therapeutic areas, including:

• Analgesic Activity: Certain tetrazole derivatives have exhibited significant pain-relieving effects.

• Anticonvulsant Activity: The tetrazole scaffold has been incorporated into compounds with anticonvulsant properties.

• Antiviral Activity: Some tetrazole derivatives have demonstrated activity against various viruses.

• Antidiabetic Activity: The tetrazole moiety has been explored for its potential in the development of new antidiabetic agents.

VI. Structure-Activity Relationship (SAR): The Key to Optimization

The biological activity of 5-substituted tetrazole derivatives is highly dependent on the nature of the substituent at the 5-position of the tetrazole ring. Understanding the structure-activity relationship (SAR) is crucial for the rational design and optimization of potent and selective therapeutic agents.

• Anticancer Activity: For anticancer activity, the presence of bulky aromatic or heteroaromatic substituents at the 5-position often leads to enhanced potency. The incorporation of electron-withdrawing groups on these aromatic rings can further improve activity.

• Antibacterial Activity: In the case of antibacterial agents, the introduction of a thio-linker at the 5-position has been a successful strategy. The nature of the group attached to the sulfur atom can be varied to modulate the antibacterial spectrum and potency.[12]

VII. Conclusion and Future Perspectives

5-Substituted tetrazole derivatives represent a remarkably versatile and privileged scaffold in medicinal chemistry. Their broad spectrum of biological activities, coupled with their favorable physicochemical properties, has positioned them as a cornerstone in the development of new therapeutic agents. The continued exploration of novel synthetic methodologies, a deeper understanding of their mechanisms of action, and the systematic application of SAR principles will undoubtedly lead to the discovery of new and improved tetrazole-based drugs for the treatment of a wide range of human diseases. The future of the tetrazole scaffold in medicine is bright, and it will undoubtedly continue to be a fertile ground for innovation in drug discovery for years to come.

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The Tetrazole Moiety: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of a Privileged Scaffold

In the landscape of contemporary drug discovery, the tetrazole ring has emerged as a "privileged scaffold," a molecular framework that consistently appears in successful therapeutic agents.[1][2] This five-membered aromatic heterocycle, containing four nitrogen atoms and one carbon, is a cornerstone of medicinal chemistry, primarily due to its remarkable ability to act as a bioisostere for the carboxylic acid group.[3][4] More than 20 FDA-approved drugs, spanning a wide therapeutic spectrum from antihypertensives to anticancer and antiviral agents, feature a tetrazole moiety, underscoring its profound impact on drug design.[2][5][6] This guide provides a comprehensive technical overview of tetrazoles, delving into their fundamental physicochemical properties, strategic applications in drug design, and robust synthetic methodologies.

The Tetrazole Advantage: A Bioisosteric Powerhouse

The strategic replacement of a carboxylic acid with a 5-substituted 1H-tetrazole is a widely employed and highly successful tactic in medicinal chemistry.[5][7] This bioisosteric substitution is not merely a structural exchange but a deliberate strategy to enhance a drug candidate's pharmacological profile by optimizing its physicochemical and pharmacokinetic properties.[7]

Physicochemical Properties: A Tale of Two Acids

The rationale behind the tetrazole-for-carboxylic-acid swap is rooted in their comparable acidic properties.[8] The N-H proton of the tetrazole ring exhibits a pKa in the range of 4.5-5.0, closely mimicking that of carboxylic acids (pKa ≈ 4.2-4.5).[7][9] This similar acidity allows the tetrazole to engage in analogous ionic interactions with biological targets, a critical factor for maintaining or enhancing binding affinity.[7]

However, a key differentiator lies in their lipophilicity. The tetrazolate anion is significantly more lipophilic—by up to a factor of ten—than the corresponding carboxylate.[5][7] This increased lipophilicity can translate to improved membrane permeability and, consequently, better oral absorption of a drug candidate.[7]

Property	Carboxylic Acid	5-Substituted 1H-Tetrazole	Advantage of Tetrazole
pKa	~4.2 - 4.5	~4.5 - 5.0	Comparable acidity allows for similar ionic interactions with biological targets.[8][9]
Lipophilicity (of anion)	Lower	Up to 10x higher	Enhanced membrane permeability and potential for improved oral bioavailability.[5][7]
Metabolic Stability	Susceptible to glucuronidation	Generally more resistant	Longer half-life and improved in vivo efficacy.[4][7]

Metabolic Stability: A Shield Against Degradation

One of the most compelling reasons to employ a tetrazole bioisostere is the enhancement of metabolic stability.[4][8] Carboxylic acids are often susceptible to rapid metabolism via pathways such as glucuronidation.[7] The resulting acyl glucuronides can be reactive and have been implicated in toxicity.[7] In contrast, 1H-tetrazoles are generally more resistant to these metabolic transformations.[7] While they can undergo N-glucuronidation, the resulting adducts are chemically stable and not associated with the same toxicity concerns, often leading to a longer drug half-life and improved in vivo efficacy.[7][10]

Visualizing the Bioisosteric Replacement

The structural and electronic similarity between a carboxylic acid and a tetrazole ring is fundamental to its success as a bioisostere.

Caption: General scheme for the synthesis of 5-substituted 1H-tetrazoles.

Experimental Protocol: Zinc-Catalyzed Synthesis in Water

This protocol, based on the work of Demko and Sharpless, offers a safer and more environmentally friendly approach using water as the solvent. [11][12] Materials:

• Organic nitrile (1.0 eq)

• Sodium azide (NaN₃) (1.2 eq)

• Zinc bromide (ZnBr₂) (1.2 eq)

• Deionized water

• 3M Hydrochloric acid (HCl)

• Ethyl acetate

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the organic nitrile (10 mmol), sodium azide (12 mmol), and zinc bromide (12 mmol).

• Solvent Addition: Add deionized water (20 mL) to the flask.

• Heating: Heat the reaction mixture to reflux and maintain for 24-48 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling and Acidification: Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly add 3M HCl until the pH of the solution is approximately 1. This will protonate the tetrazole and may cause it to precipitate.

• Extraction: If the product does not precipitate, extract the aqueous mixture with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 5-substituted 1H-tetrazole can be further purified by recrystallization or column chromatography.

Pharmacological Landscape: The Diverse Roles of Tetrazole-Containing Drugs

The versatility of the tetrazole moiety is evident in the broad array of pharmacological activities exhibited by drugs that incorporate this scaffold. [13][14]

• Antihypertensive Agents: A classic example is the development of angiotensin II receptor blockers (ARBs) for treating hypertension. [8]Drugs like Losartan and Valsartan feature a tetrazole ring that is crucial for high-affinity binding to the AT1 receptor. [4][10]

• Anticancer and Antimicrobial Agents: The tetrazole scaffold has been integrated into a variety of molecules demonstrating significant anticancer and antimicrobial properties. [13][15]For instance, the FDA-approved drug Tedizolid is an oxazolidinone antibiotic containing a tetrazole ring. [4]

• Antiviral and Antifungal Therapies: Tetrazole derivatives have also shown promise as antiviral and antifungal agents. [13][14]Oteseconazole, an FDA-approved antifungal, incorporates a tetrazole and demonstrates high selectivity for the fungal cytochrome P451. [16]

The Drug Development Workflow: Integrating Tetrazoles

The decision to incorporate a tetrazole into a drug candidate follows a logical progression within the drug discovery and development pipeline.

Caption: Workflow for incorporating tetrazoles in drug development.

Conclusion and Future Perspectives

The tetrazole ring has firmly established itself as a valuable and versatile component in the medicinal chemist's toolkit. Its ability to serve as a metabolically stable and lipophilic bioisostere for carboxylic acids has led to the development of numerous successful drugs. [4][16]As our understanding of its interactions with biological targets deepens and synthetic methodologies continue to evolve, the strategic application of the tetrazole scaffold is poised to remain a fruitful avenue for the discovery of novel and improved therapeutics for the foreseeable future.

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An In-depth Technical Guide on the Safety and Handling of 5-(3-Pentyl)tetrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(3-Pentyl)tetrazole is a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1] As a bioisostere for carboxylic acids, it holds potential for enhancing the metabolic stability and bioavailability of drug candidates.[1][2][3][4][5] Its high nitrogen content also lends itself to applications in energetic materials.[1] This guide provides a comprehensive overview of the critical safety and handling precautions necessary for the responsible use of 5-(3-Pentyl)tetrazole in a research and development setting. It synthesizes technical data with practical, field-proven insights to ensure a self-validating system of protocols for laboratory personnel.

Introduction: Understanding the Compound

5-(3-Pentyl)tetrazole belongs to the tetrazole family, a class of five-membered heterocyclic rings containing four nitrogen atoms.[1][6] This high nitrogen content is a defining characteristic, contributing to both its utility and potential hazards. The pentyl substituent at the 5-position influences its physical properties, such as solubility and reactivity.

From a drug development perspective, the tetrazole ring is a key structural motif. It mimics the pKa and spatial arrangement of a carboxylic acid group, a common feature in many biologically active molecules.[1][7] This bioisosteric replacement can lead to improved pharmacokinetic profiles of potential drug candidates.[1][3]

Chemical and Physical Properties

A thorough understanding of the compound's properties is the foundation of safe handling.

Property	Value	Source
CAS Number	1372810-17-7	[1]
Molecular Formula	C6H12N4	[1]
Molecular Weight	140.19 g/mol	[1]
Appearance	Crystalline solid (predicted)	[8]
Melting Point	Not explicitly available for 5-(3-Pentyl)tetrazole. Related compounds like 5-phenyltetrazole have a melting point of ~215°C (with decomposition).[9]
Boiling Point	High, predicted around 440.5 ± 47.0°C for similar compounds, indicating strong intermolecular forces.[10]
Solubility	Soluble in organic solvents like ethanol, DMSO, and dimethylformamide.[8] Limited solubility in aqueous buffers.[8]
pKa	Approximately 4.9, similar to carboxylic acids.[1]

Hazard Identification and Risk Assessment

Potential Hazards

• Thermal Instability: Tetrazole compounds can be thermally sensitive and may decompose violently or explosively upon heating.[11] The high nitrogen content contributes to a positive heat of formation, making them energetic materials.[12]

• Toxicity: While specific data is lacking, related compounds like pentylenetetrazole are known to be toxic if swallowed, inhaled, or in contact with skin.[13][14] They can cause irritation to the eyes, skin, and respiratory system.[13][15]

• Reactivity: Tetrazoles can react with strong oxidizing and reducing agents.[6] The synthesis of 5-substituted tetrazoles often involves sodium azide, a highly toxic and potentially explosive reagent.[7][16]

Risk Mitigation through Engineering Controls

• Ventilation: All work with 5-(3-Pentyl)tetrazole and its synthetic precursors should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[11][13][17] This is crucial to prevent inhalation of dusts or vapors.[13]

• Containment: Use appropriate containment measures, such as glove boxes, for handling larger quantities or when performing reactions with a higher risk of aerosolization.

• Spark-Proof Equipment: When handling the compound, especially in larger quantities or during procedures that could generate dust, use spark-free tools and explosion-proof equipment.[11][17]

Personal Protective Equipment (PPE): The Last Line of Defense

Appropriate PPE is mandatory when handling 5-(3-Pentyl)tetrazole and related compounds.

PPE Item	Specifications	Rationale
Eye Protection	Chemical safety goggles or a face shield.[13][18]	Protects against splashes and airborne particles.[13]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[13]	Prevents skin contact and absorption.[13]
Body Protection	A lab coat that is flame-retardant.[14]	Protects against spills and splashes.
Respiratory Protection	A NIOSH/MSHA-approved respirator may be necessary if dusts are generated and engineering controls are insufficient.[13][17]	Prevents inhalation of potentially harmful dust.[13]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount to ensuring laboratory safety.

Handling

• Avoid Personal Contact: Minimize all personal contact with the compound, including inhalation and skin contact.[11][13]

• Good Housekeeping: Do not eat, drink, or smoke in the laboratory.[11][13] Wash hands thoroughly after handling.[11][13]

• Grounding: Ground and bond containers and receiving equipment to prevent static discharge, which could be an ignition source.[17][18]

• Small Quantities: Whenever possible, work with the smallest feasible quantities of the material.

Storage

• Containers: Store in original, tightly sealed containers.[11][13] Polyethylene or polypropylene containers are often recommended.[11]

• Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[11][13]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents, strong acids, and reducing agents.[17]

• Segregation: If the compound is determined to be an energetic material, it should be stored separately from other chemicals.

Emergency Procedures: Preparedness is Key

In the event of an emergency, a swift and informed response is critical.

Emergency Situation	Procedure
Spill	Minor Spill: Clean up immediately using dry methods to avoid generating dust.[13] Wear appropriate PPE. Place waste in a suitable, labeled container for disposal.[13] Major Spill: Evacuate the area and move upwind.[13]
Fire	Use dry chemical, CO2, or alcohol-resistant foam to extinguish.[9][15] Due to the potential for explosive decomposition, fight the fire from a distance if large quantities are involved.
Inhalation	Move the affected person to fresh air.[15] Seek medical attention if symptoms persist.[15]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[13] Remove contaminated clothing.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally.[11] Seek medical attention.
Ingestion	Do NOT induce vomiting.[14] Rinse mouth with water.[15] Seek immediate medical attention.[14]

Synthesis Protocol: A Case Study in Safe Practice

The synthesis of 5-substituted tetrazoles is commonly achieved through a [3+2] cycloaddition reaction between a nitrile and sodium azide.[1][19] This procedure highlights the importance of handling hazardous reagents safely.

Reaction Scheme

Caption: Synthesis of 5-(3-Pentyl)tetrazole via cycloaddition.

Step-by-Step Methodology with Integrated Safety

• Reagent Preparation (in a fume hood):

  • Carefully weigh the 3-pentylnitrile and the catalyst (e.g., ammonium chloride).

  • CRITICAL SAFETY STEP: Weigh sodium azide in a designated area. Sodium azide is highly toxic and can form explosive heavy metal azides. Use non-metallic spatulas.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 3-pentylnitrile and catalyst in the solvent (e.g., DMF).

  • Slowly add the sodium azide to the reaction mixture.

  • Heat the reaction mixture to the appropriate temperature (e.g., reflux) and monitor the reaction progress by TLC.

• Work-up and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • CRITICAL SAFETY STEP: Quench any unreacted sodium azide. This can be done by carefully adding a solution of sodium nitrite followed by acidification, which converts the remaining azide to nitrogen gas.[16] This step should be performed with extreme caution as it can generate hydrazoic acid, a toxic and explosive gas, if the pH is not controlled.[16]

  • Acidify the reaction mixture with an appropriate acid (e.g., HCl) to precipitate the product.

  • Isolate the product by vacuum filtration, washing with cold water.

• Purification and Drying:

  • Recrystallize the crude product from a suitable solvent to obtain pure 5-(3-Pentyl)tetrazole.

  • Dry the product in a vacuum oven at a moderate temperature.

Conclusion: A Culture of Safety

The responsible use of 5-(3-Pentyl)tetrazole in research and development hinges on a deeply ingrained culture of safety. This guide provides a framework for understanding the potential hazards and implementing robust safety protocols. By integrating these principles into daily laboratory practice, researchers can confidently explore the potential of this valuable compound while ensuring the well-being of themselves and their colleagues.

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The Apex of Energy: A Technical Guide to High-Nitrogen Energetic Materials Based on Tetrazoles

An In-depth Guide for Researchers and Scientists in Energetic Materials Development

Abstract

In the persistent quest for advanced energetic materials that offer superior performance with enhanced safety, high-nitrogen compounds have emerged as a frontier of intensive research. Among these, tetrazole-based materials represent a particularly promising class, distinguished by their high heats of formation, substantial gas-phase products upon decomposition, and tunable properties. This technical guide provides a comprehensive overview of the core principles, synthesis, characterization, and application of high-nitrogen energetic materials derived from the tetrazole heterocycle. We delve into the causality behind synthetic strategies, explore structure-property relationships that govern performance and sensitivity, and present detailed protocols and safety considerations essential for laboratory practice. This document is intended to serve as a foundational resource for scientists and researchers dedicated to the development of next-generation energetic materials.

The Rationale for High-Nitrogen Energetic Materials

The performance of an energetic material is fundamentally linked to the amount of chemical energy it can release and the rate at which it does so. Traditional energetic materials, such as TNT and RDX, are nitro-aromatic or nitramine compounds that derive their energy primarily from the oxidation of a carbon backbone by nitro groups. While effective, this paradigm has limitations, including the production of carbon-rich, toxic detonation products and inherent trade-offs between performance and sensitivity.

High-nitrogen materials offer a paradigm shift. Their energy is derived not from oxidation, but from the high positive enthalpy of formation associated with nitrogen-nitrogen bonds (N-N and C-N). The decomposition of these materials yields predominantly gaseous nitrogen (N₂), which is an exceptionally stable molecule. This process releases a significant amount of energy and produces environmentally benign products, earning them the moniker "green" energetics.[1][2]

The tetrazole ring, a five-membered heterocycle containing four nitrogen atoms and one carbon atom, is a cornerstone of modern high-nitrogen energetic material design.[1][2] Its high nitrogen content (80% by mass), aromatic stability, and versatile chemistry make it an ideal building block for creating a diverse array of energetic compounds with tailored properties.[3][4]

Synthesis of Energetic Tetrazole Derivatives

The synthesis of tetrazole-based energetic materials is a field of active innovation. The primary goal is to construct molecules and ionic salts that maximize density and heat of formation while carefully controlling sensitivity to external stimuli like impact and friction.

Core Synthetic Pathways

The most fundamental and widely used method for constructing the tetrazole ring is the [2+3] cycloaddition reaction between an organic nitrile (R-C≡N) and an azide, typically sodium azide (NaN₃).[4] This reaction is versatile and can be adapted for a wide range of starting materials.

Another critical strategy involves the chemical transformation of existing tetrazole rings. For instance, the oxidative coupling of 5-amino-1H-tetrazole is a key step in producing 5,5′-azotetrazolate salts, which are themselves important energetic materials and precursors to others.[5]

Formation of Energetic Salts

A major strategy for enhancing the performance and stability of tetrazole-based materials is the formation of energetic salts. The acidic proton on the tetrazole ring can be deprotonated to form an anion, which is then paired with a nitrogen-rich cation.

Causality of Cation Selection: The choice of cation is not arbitrary; it is a critical design decision to enhance performance. Cations like ammonium, hydrazinium, guanidinium, and aminoguanidinium are selected for several key reasons:

• High Nitrogen Content: They contribute to the overall nitrogen percentage of the final salt, boosting its energy content.

• Hydrogen Bonding: These cations can form extensive networks of hydrogen bonds with the tetrazole anion. This is crucial for increasing the crystal density—a key parameter that directly correlates with detonation performance—and enhancing thermal stability.[6][7]

• Gas Products: Upon decomposition, they contribute to the high volume of gaseous products, which is desirable for propellant and gas generant applications.

The diagram below illustrates the general workflow for synthesizing a tetrazole-based energetic salt.

Caption: A generalized workflow from nitrile precursors to the final energetic salt.

Detailed Experimental Protocol: One-Pot Synthesis of Guanidinium 5,5′-Azotetrazolate (GZT)

This protocol is adapted from a safer, one-pot synthesis method that avoids the isolation of the hazardous intermediate, sodium 5,5′-azotetrazolate.[8]

Objective: To synthesize guanidinium 5,5′-azotetrazolate (GZT) via the oxidation of 5-aminotetrazole followed by in-situ salt metathesis.

Materials:

• 5-aminotetrazole monohydrate (5-ATz)

• Sodium hydroxide (NaOH)

• Potassium permanganate (KMnO₄)

• Guanidine hydrochloride

• Deionized water

Procedure:

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve 10.3 g of 5-aminotetrazole monohydrate and 8.0 g of sodium hydroxide in 200 mL of deionized water. Heat the mixture to 60-70°C with stirring until a clear solution is obtained.

• Oxidation: While maintaining the temperature, slowly add a solution of 16.0 g of potassium permanganate in 150 mL of water via the addition funnel over a period of 1 hour. The reaction is exothermic; control the addition rate to keep the temperature below 80°C. A brown precipitate of manganese dioxide (MnO₂) will form.

• Reaction Completion: After the addition is complete, continue stirring the mixture at 70°C for an additional 30 minutes to ensure the reaction goes to completion.

• Filtration: Filter the hot reaction mixture to remove the MnO₂ precipitate. Wash the precipitate with a small amount of hot water to recover any entrained product.

• Salt Formation (In-Situ): Transfer the warm, clear filtrate to a beaker. While stirring, add 10.0 g of guanidine hydrochloride to the solution. A white precipitate of guanidinium 5,5′-azotetrazolate should form immediately.

• Isolation and Purification: Cool the mixture in an ice bath for 1 hour to maximize precipitation. Collect the white solid by vacuum filtration, wash with cold water, and then with a small amount of ethanol.

• Drying: Dry the product in a vacuum oven at 50°C to a constant weight. The expected yield is typically high.

Self-Validation/Characterization: The identity and purity of the synthesized GZT should be confirmed using standard analytical techniques, including:

• NMR Spectroscopy (¹H, ¹³C): To confirm the molecular structure.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., N-N, C=N).

• Differential Scanning Calorimetry (DSC): To determine the decomposition temperature and thermal stability.[4]

Physicochemical Properties and Performance

The utility of a tetrazole-based energetic material is defined by a balance of key properties. These are meticulously measured to classify the material's performance and safety profile.

• Density (ρ): This is one of the most critical parameters. Higher crystal density leads to a greater concentration of energy per unit volume and directly correlates to higher detonation velocity and pressure.[4][9] It is typically measured by gas pycnometry.

• Heat of Formation (ΔH_f): A positive heat of formation indicates the energy stored within the molecule's chemical bonds. For high-nitrogen compounds, this value is often significantly positive, contributing to a large energy release upon decomposition. It can be determined experimentally using bomb calorimetry or calculated with computational methods.[3]

• Detonation Velocity (V_det) and Pressure (P_det): These are the primary measures of explosive performance (brisance). They represent the speed of the detonation wave and the pressure exerted at the detonation front. These parameters are often predicted using thermodynamic calculation codes (like EXPLO5) based on density and heat of formation.[3]

• Sensitivity: This refers to the ease with which a material can be initiated by external stimuli such as impact, friction, or electrostatic discharge (ESD). Lower sensitivity is highly desirable for safe handling and transport.[7] Standardized tests (e.g., BAM drop hammer and friction tests) are used for these measurements.[10][11]

• Thermal Stability: The temperature at which a material begins to decompose is a measure of its thermal stability. This is typically determined by techniques like Differential Scanning Calorimetry (DSC) or Thermogravimetric Analysis (TGA).[4]

Comparative Data of Representative Tetrazole-Based Energetics

The following table summarizes the key performance parameters for several notable tetrazole-based energetic materials compared to the conventional explosive, RDX.

Compound	Acronym	Density (g·cm⁻³)	Heat of Formation (kJ·mol⁻¹)	Detonation Velocity (m·s⁻¹)	Impact Sensitivity (J)
Cyclotrimethylenetrinitramine (Ref.)	RDX	1.81	+61.5	8750	7.4
2,4,6-Tris(1H-tetrazol-5-yl)-1,3,5-triazine	H₃TTT	1.77	+1195	7430	>40
Hydroxylammonium salt of H₃TTT	4	1.83	+980	8061	15
Aminoguanidinium salt of H₃TTT	5	1.78	+1254	7984	20
Triazole-Tetrazole Derivative	N3-3	1.85 (calc.)	N/A	9341 (calc.)	>40

Data sourced from references[4][6]. Note that some values, particularly for newer materials, are calculated.

Structure-Property Relationships

The design of new energetic materials is guided by a deep understanding of how molecular structure influences macroscopic properties. For tetrazole-based compounds, several key relationships are exploited.

• Functional Groups: The introduction of specific functional groups onto the tetrazole ring can dramatically alter its properties.

  • Amino groups (-NH₂): Often increase hydrogen bonding potential, enhancing thermal stability and decreasing sensitivity.[6]

  • Nitro groups (-NO₂): Increase density and oxygen balance, which can boost detonation performance, but often at the cost of increased sensitivity.[3]

  • N-Oxides: Adding an oxygen atom to a ring nitrogen can improve density and performance while often maintaining or decreasing sensitivity, representing a favorable combination.[12]

• Molecular Planarity and Conjugation: Linking tetrazole rings with other aromatic heterocycles (like triazoles or triazines) can create large, planar, conjugated systems.[4][6] This enhances molecular stability and density through efficient crystal packing.

• Hydrogen Bonding: As previously mentioned, extensive intermolecular and intramolecular hydrogen bonding is one of the most effective strategies for increasing density and reducing sensitivity.[6][7]

The interplay of these factors is visualized below.

Caption: The influence of molecular design on key energetic properties.

Safety and Handling

Energetic materials, by their nature, are hazardous. Tetrazole derivatives, particularly those with a high nitrogen content or heavy metal cations, must be handled with extreme caution.[13][14]

Core Safety Protocols:

• Scale: Always begin synthesis on a small scale (milligrams to a few grams). Scale-up should only be attempted after a thorough characterization of the material's sensitivity and thermal stability.

• Personal Protective Equipment (PPE): At a minimum, safety glasses, a flame-resistant lab coat, and appropriate gloves are required.[15][16] For operations involving dry, sensitive materials, a face shield and blast shield are mandatory.[13]

• Avoidance of Stimuli: Protect materials from shock, friction, and electrostatic discharge. Use non-sparking tools (e.g., ceramic or plastic spatulas). Avoid contact with metals, which can form sensitive salts.[14]

• Storage: Store energetic materials in designated, cool, and well-ventilated areas, away from incompatible materials like acids and oxidizers.[14][17] Containers should be properly labeled with the compound name, date of synthesis, and a clear warning.[17]

• Disposal: Never dispose of energetic materials in standard waste streams. Consult your institution's Environmental Health & Safety (EH&S) office for proper disposal procedures. Small quantities are typically destroyed via controlled chemical neutralization.

Future Outlook

The field of tetrazole-based energetic materials is rapidly evolving. Current research focuses on several key areas:

• Novel Structures: Designing and synthesizing new molecules that incorporate multiple tetrazole rings or fuse them with other high-nitrogen heterocycles to push the boundaries of performance and stability.[1][6]

• Co-crystals: Creating co-crystals of energetic materials to modify properties like sensitivity and density without forming new covalent bonds.

• Computational Design: Utilizing advanced computational modeling to predict the properties of novel compounds before undertaking complex and potentially hazardous syntheses, accelerating the discovery process.

• Green Synthesis: Developing more environmentally friendly synthetic routes, such as electrochemical methods, that avoid harsh reagents and minimize waste.[5]

The continued exploration of tetrazole chemistry promises to yield a new generation of high-performance, safer, and more environmentally friendly energetic materials for a wide range of applications, from advanced munitions and rocket propellants to automotive safety gas generants.[3][10]

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Tautomeric Forms of 5-Substituted 1H-Tetrazoles in Solution: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The tetrazole ring is a cornerstone pharmacophore in modern medicinal chemistry, primarily recognized for its role as a bioisosteric replacement for the carboxylic acid group in numerous clinically successful drugs.[1][2] A fundamental and often pivotal characteristic of 5-substituted tetrazoles is their existence in a dynamic equilibrium between two principal tautomeric forms: the 1H- and 2H-isomers. The precise position of the proton on the tetrazole ring profoundly impacts the molecule's physicochemical properties, including its acidity (pKa), lipophilicity, hydrogen bonding capabilities, and overall electronic distribution.[3] Consequently, understanding and controlling this tautomeric equilibrium is a critical aspect of rational drug design and development.

This in-depth technical guide provides a comprehensive exploration of the tautomerism of 5-substituted 1H-tetrazoles in solution. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to navigate the complexities of this phenomenon. We will delve into the structural nuances of the 1H and 2H tautomers, the key factors that govern their equilibrium, the analytical techniques for their characterization, and the profound implications of this tautomerism on biological activity.

Core Concepts of 1H- vs. 2H-Tetrazole Tautomerism

The tautomerism in 5-substituted tetrazoles involves the migration of a proton between the N1 and N2 positions of the tetrazole ring, resulting in two distinct isomers in equilibrium.[1] The 1H-tautomer has the proton located on the N1 nitrogen atom, while the 2H-tautomer has the proton on the N2 nitrogen.[1] This seemingly subtle difference in proton placement leads to significant variations in the electronic and steric profiles of the molecule.

Caption: Tautomeric equilibrium between the 1H and 2H forms of a 5-substituted tetrazole.

The relative stability of these tautomers is not fixed but is instead a dynamic interplay of several factors. In the gas phase, the 2H-tautomer is generally the more stable form.[3] However, in the solid state and in polar solvents, the equilibrium often shifts to favor the more polar 1H-tautomer.[3] This is attributed to the better solvation of the more polar 1H isomer in polar environments. The 1H tautomer typically possesses a larger dipole moment compared to the 2H tautomer.[1]

Factors Influencing the Tautomeric Equilibrium

The position of the tautomeric equilibrium is highly sensitive to the molecular environment and the nature of the substituent at the C5 position. A thorough understanding of these influences is paramount for predicting and manipulating the tautomeric preference of a given tetrazole derivative.

Substituent Effects

The electronic nature of the substituent at the C5 position plays a crucial role in determining the tautomeric ratio.

• Electron-donating groups (EDGs) , such as alkyl or amino groups, tend to favor the 2H-tautomer.[3][4]

• Electron-withdrawing groups (EWGs) , such as nitro or cyano groups, generally increase the proportion of the 1H-tautomer in solution.[3]

These effects can be rationalized by considering the differential stabilization of the tautomeric forms through resonance and inductive effects.

Solvent Effects

The polarity of the solvent is one of the most significant factors governing the tautomeric equilibrium of 5-substituted tetrazoles in solution.

• Polar Solvents: In polar solvents like dimethyl sulfoxide (DMSO) and water, the equilibrium tends to shift towards the more polar 1H-tautomer, which is better stabilized by dipole-dipole interactions and hydrogen bonding.[5]

• Nonpolar Solvents: In nonpolar solvents, the less polar 2H-tautomer is often the predominant species.

The ability of the solvent to act as a hydrogen bond donor or acceptor also influences the equilibrium. Protic solvents can form hydrogen bonds with the nitrogen atoms of the tetrazole ring, further stabilizing the 1H form.

Quantitative Analysis of Tautomeric Equilibrium

The tautomeric equilibrium is quantified by the equilibrium constant, KT, which is the ratio of the concentration of the 2H-tautomer to the 1H-tautomer (KT = [2H]/[1H]). The following table compiles experimentally determined tautomeric ratios for various 5-substituted tetrazoles in different solvents.

5-Substituent (R)	Solvent	Tautomeric Ratio (% 1H : % 2H)	Reference
H	Gas Phase	- : +	[3]
H	DMSO	+ : -	[5]
CH3	Gas Phase	- : +	[2]
CH3	DMSO	75 : 25	[2]
C6H5	CDCl3	50 : 50	[6]
C6H5	DMSO-d6	80 : 20	[6]
NH2	Gas Phase	- : +	[4]
NO2	Gas Phase	+ : -	[1]

Note: '+' indicates the major tautomer and '-' indicates the minor tautomer where exact ratios were not specified.

Experimental Methodologies for Tautomer Characterization

Several spectroscopic techniques are employed to identify and quantify the tautomeric forms of 5-substituted tetrazoles in solution. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and widely used method for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Multinuclear NMR (1H, 13C, and 15N) provides a wealth of information for the unambiguous assignment of tautomeric structures and the determination of their relative populations.

• 1H NMR: The chemical shift of the N-H proton can be observed, although it is often broad and its position is solvent-dependent. More reliably, the chemical shifts of the C5-substituent's protons can differ between the two tautomers, allowing for integration and quantification.

• 13C NMR: The chemical shift of the C5 carbon is particularly sensitive to the tautomeric form. The C5 carbon in the 2H-tautomer is typically deshielded (appears at a higher ppm value) compared to the 1H-tautomer.

• 15N NMR: The chemical shifts of the four nitrogen atoms in the tetrazole ring are highly diagnostic of the proton's location, providing definitive identification of the tautomers.

Detailed Protocol for 1H NMR Analysis of Tautomeric Ratio

• Sample Preparation: Dissolve a precisely weighed amount of the 5-substituted tetrazole in a deuterated solvent of interest (e.g., DMSO-d6, CDCl3, Methanol-d4) to a known concentration (typically 5-10 mg/mL).[3]

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion.[3]

  • Tune and shim the instrument to ensure optimal resolution and line shape.

  • Set the temperature to a constant value (e.g., 298 K) and allow the sample to equilibrate for several minutes before data acquisition.[3]

• Data Acquisition:

  • Acquire a standard one-dimensional 1H NMR spectrum.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio, especially for the minor tautomer.

  • Use a relaxation delay (d1) of at least 5 times the longest T1 relaxation time of the protons being integrated to ensure accurate quantification.[3]

• Data Processing and Analysis:

  • Process the spectrum with appropriate Fourier transformation, phasing, and baseline correction.

  • Identify distinct, well-resolved signals corresponding to each tautomer. These could be signals from the substituent.

  • Integrate the selected signals for each tautomer.

  • Calculate the molar ratio of the two tautomers by dividing their respective integral values.[3]

Variable-Temperature (VT) NMR

VT-NMR is an invaluable technique for studying the dynamics of tautomeric exchange.[7] By acquiring spectra at different temperatures, it is possible to slow down the proton exchange rate to the point where separate signals for each tautomer can be observed and quantified.

Step-by-Step Protocol for Variable-Temperature NMR:

• Solvent Selection: Choose a deuterated solvent with a wide liquid range that is appropriate for the desired temperature study (e.g., toluene-d8 for low temperatures, DMSO-d6 for high temperatures).[8]

• Initial Setup: Acquire a spectrum at ambient temperature to serve as a reference.

• Temperature Variation:

  • Gradually decrease or increase the temperature in increments of 10-20°C.[6]

  • Allow the sample to equilibrate for at least 5-10 minutes at each new temperature before acquiring a spectrum.[9]

• Data Acquisition: At each temperature, acquire a 1H NMR spectrum with appropriate parameters for quantification.

• Data Analysis:

  • Observe the changes in the spectra as a function of temperature. Look for the coalescence of signals at higher temperatures, indicating rapid exchange, and the sharpening of distinct signals for each tautomer at lower temperatures.

  • At a temperature where the exchange is slow and distinct signals are visible, integrate the signals corresponding to each tautomer to determine the tautomeric ratio at that temperature.

  • By analyzing the data at multiple temperatures, thermodynamic parameters (ΔH° and ΔS°) for the tautomeric equilibrium can be determined.

Caption: A typical experimental workflow for the determination of tautomeric ratios.

Implications of Tautomerism in Drug Development

The tautomeric state of a 5-substituted tetrazole has profound consequences for its biological activity and pharmacokinetic profile. The two tautomers can be considered as distinct chemical entities with different properties that influence their interactions with biological targets.

Impact on Physicochemical Properties

• Acidity (pKa): The pKa values of the 1H and 2H tautomers can differ significantly. Generally, the 1H-tautomer is more acidic than the 2H-tautomer. The observed macroscopic pKa of a tetrazole is a composite of the microscopic pKa values of both tautomers and the tautomeric equilibrium constant.

• Lipophilicity: The two tautomers exhibit different lipophilicities, which affects their ability to cross cell membranes and their overall ADME (absorption, distribution, metabolism, and excretion) properties. The tetrazolate anion is approximately 10 times more lipophilic than the corresponding carboxylate anion.

Influence on Receptor Binding and Biological Activity

The distinct shapes, hydrogen bonding patterns, and electrostatic potentials of the 1H and 2H tautomers can lead to differential binding affinities for a biological target. One tautomer may fit optimally into the active site of an enzyme or the binding pocket of a receptor, while the other may bind weakly or not at all. This can result in one tautomer being responsible for the desired therapeutic effect, while the other may be inactive or even contribute to off-target effects.

Caption: The influence of tautomerism on biological activity.

Therefore, a key strategy in tetrazole-based drug design is to favor the formation of the biologically active tautomer. This can be achieved through judicious selection of the C5-substituent and by considering the physiological environment in which the drug will act.

Conclusion

The tautomerism of 5-substituted 1H-tetrazoles is a multifaceted phenomenon with significant implications for their application in medicinal chemistry. The dynamic equilibrium between the 1H and 2H forms is delicately balanced by substituent effects, solvent polarity, and temperature. A comprehensive understanding of these factors, coupled with robust analytical techniques such as NMR spectroscopy, is essential for researchers and drug development professionals. By elucidating the tautomeric preferences of these versatile heterocycles, it becomes possible to rationally design molecules with optimized physicochemical properties and enhanced biological activity, ultimately leading to the development of safer and more effective therapeutic agents.

References

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• University of Oxford. (2018).
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Protocols & Analytical Methods

Synthesis of 5-(3-Pentyl)tetrazole from 3-pentyl nitrile and sodium azide

Application Note & Protocol: Synthesis of 5-(3-Pentyl)tetrazole

A Comprehensive Guide to the Catalyzed [3+2] Cycloaddition of 3-Pentyl Nitrile and Sodium Azide

Abstract

This document provides a detailed protocol and scientific background for the synthesis of 5-(3-Pentyl)tetrazole, a representative 5-alkyl-1H-tetrazole. Tetrazoles are a cornerstone of modern medicinal chemistry, frequently employed as metabolically stable bioisosteres for carboxylic acids in drug design.[1][2][3] The primary synthetic route detailed herein is the robust and widely adopted [3+2] cycloaddition of an organic nitrile with an azide source.[1][4][5] This guide, intended for researchers and drug development professionals, emphasizes a safety-first approach, particularly concerning the handling of sodium azide. It elucidates the underlying reaction mechanism, provides a step-by-step experimental protocol using a zinc catalyst, and outlines methods for product purification and characterization.

Scientific Introduction & Significance

The tetrazole ring, a five-membered heterocycle containing four nitrogen atoms, is a privileged structure in pharmaceutical sciences.[6] Its physicochemical properties—namely its pKa, which is comparable to that of a carboxylic acid, and its planar geometry—allow it to act as a non-classical bioisostere of the carboxyl group.[2] This substitution can enhance a drug candidate's metabolic stability, lipophilicity, and membrane permeability, leading to improved pharmacokinetic profiles.[2] Consequently, the tetrazole moiety is a key component in several blockbuster drugs, including the antihypertensive agent losartan.[7]

The most direct and versatile method for constructing the 5-substituted-1H-tetrazole core is the formal [3+2] cycloaddition reaction between a nitrile (R-C≡N) and an azide (N₃⁻).[5][8] This reaction is typically catalyzed by Lewis or Brønsted acids, which are crucial for activating the otherwise unreactive nitrile substrate.[9][10][11]

Critical Safety Protocols: Handling Sodium Azide (NaN₃)

WARNING: Sodium azide is an acutely toxic and potentially explosive substance. Strict adherence to the following safety protocols is mandatory.

Sodium azide (NaN₃) is highly toxic if ingested, inhaled, or absorbed through the skin.[12] It can form highly explosive heavy metal azides, particularly with lead and copper, which can detonate upon shock or friction.[13][14] Critically, reaction with acids produces hydrazoic acid (HN₃), a highly toxic, volatile, and explosive gas.[15][16]

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, a face shield, and double-layered chemical-resistant nitrile gloves.[12][14][17]

• Engineered Controls: All manipulations involving sodium azide, including weighing and the reaction itself, must be performed inside a certified chemical fume hood with the sash positioned as low as possible.[14][17] The use of a blast shield is strongly recommended.[17]

• Handling Procedures:

  • Use only non-metallic (e.g., ceramic or plastic) spatulas for transferring solid sodium azide to prevent the formation of shock-sensitive metal azides.[13][15][17]

  • Avoid contact with incompatible materials, including acids, heavy metals, brass, copper, lead, carbon disulfide, and halogenated solvents.[12][15][17]

• Waste Disposal: All sodium azide waste, including contaminated consumables like pipette tips and weigh boats, must be collected as hazardous waste.[14] NEVER dispose of sodium azide or reaction mixtures containing azide down the drain, as explosive azides can form in the plumbing.[12][14]

• Spill & Decontamination: In case of a small spill, carefully sweep up the solid material to avoid generating dust. Decontaminate work surfaces with 70% ethanol after use.[14]

Reaction Principle and Mechanism

The formation of a tetrazole ring from a nitrile and sodium azide is a [3+2] cycloaddition reaction. The reaction mechanism is generally understood to be a stepwise process rather than a concerted cycloaddition.[8][10][18]

• Nitrile Activation: The reaction requires a catalyst, typically a Lewis acid (e.g., ZnBr₂) or a Brønsted acid, to activate the nitrile. The catalyst coordinates to the lone pair of the nitrile's nitrogen atom. This coordination polarizes the C≡N triple bond, significantly increasing the electrophilicity of the nitrile carbon.[9][10][16]

• Nucleophilic Attack: The azide anion (N₃⁻) then acts as a nucleophile, attacking the activated, electron-deficient nitrile carbon.

• Intermediate Formation & Cyclization: This attack forms a linear, open-chain imidoyl azide intermediate.[10][18] This intermediate rapidly undergoes an intramolecular cyclization to form the stable, aromatic tetrazole ring.[10][16] The formation of the aromatic ring provides a strong thermodynamic driving force for the reaction.

Caption: Catalyzed reaction mechanism for tetrazole formation.

Experimental Application & Protocols

This protocol is adapted from the environmentally conscious methodology developed by Demko and Sharpless, which utilizes zinc bromide as a catalyst in an aqueous medium.[2][9]

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount (mmol)	Equiv.	Physical Data
3-Pentyl Nitrile	C₆H₁₁N	97.16	10	1.0	d = 0.803 g/mL
Sodium Azide (NaN₃)	NaN₃	65.01	12	1.2	ACUTELY TOXIC
Zinc Bromide (ZnBr₂)	ZnBr₂	225.19	12	1.2	Hygroscopic
Deionized Water	H₂O	18.02	-	-	Solvent
Hydrochloric Acid (3M)	HCl	36.46	As needed	-	Corrosive
Ethyl Acetate	C₄H₈O₂	88.11	As needed	-	Extraction Solvent
Anhydrous MgSO₄/Na₂SO₄	-	-	As needed	-	Drying Agent

Step-by-Step Synthesis Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-pentyl nitrile (10 mmol, 1.21 mL), sodium azide (12 mmol, 0.78 g), and zinc bromide (12 mmol, 2.70 g).

• Solvent Addition: Add 20 mL of deionized water to the flask. The mixture will form a suspension.

• Reaction: Heat the mixture to reflux (approximately 100-105 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting nitrile spot. The reaction is typically complete within 12-24 hours.

• Cooling & Acidification (CRITICAL STEP): After the reaction is complete, cool the flask to room temperature in an ice bath. Inside the fume hood , slowly and carefully add 3M hydrochloric acid (HCl) dropwise to the stirred mixture until the pH is approximately 1-2. This step protonates the tetrazolate anion, causing the product to precipitate. CAUTION: This step generates toxic and explosive hydrazoic acid (HN₃) gas. Ensure adequate ventilation and perform this step slowly.

• Product Isolation: Isolate the precipitated white solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the solid product on the filter paper with two portions of cold deionized water (2 x 20 mL) to remove zinc salts and any unreacted sodium azide.

• Drying: Dry the crude product under vacuum or in a desiccator to a constant weight.

• Purification (Optional): If further purification is required, the crude 5-(3-Pentyl)tetrazole can be recrystallized from an ethanol/water mixture or purified via column chromatography on silica gel.[4]

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for synthesis.

Product Characterization

To confirm the identity and purity of the synthesized 5-(3-Pentyl)tetrazole, the following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum should show characteristic signals for the 3-pentyl group: a multiplet for the single methine (CH) proton, a multiplet for the two methylene (CH₂) groups, and a triplet for the two methyl (CH₃) groups. A broad singlet corresponding to the acidic N-H proton of the tetrazole ring will also be present, which is D₂O exchangeable.

  • ¹³C NMR: The spectrum will show the distinct carbon signals of the 3-pentyl group and a key signal for the C5 carbon of the tetrazole ring, typically in the range of 150-160 ppm.[19] Note that tautomerism can sometimes lead to signal broadening or the appearance of two sets of signals.[20]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The spectrum should confirm the absence of the sharp nitrile (C≡N) stretching peak (around 2230-2260 cm⁻¹) from the starting material and the appearance of characteristic peaks for the tetrazole ring (N-H and C=N stretches).

• Mass Spectrometry (MS): ESI-MS should be used to confirm the molecular weight of the product (C₆H₁₂N₄, MW = 140.19 g/mol ). The mass spectrum will typically show the [M-H]⁻ ion at m/z 139.[21]

• Melting Point (MP): A sharp, defined melting point range is indicative of high product purity.

References

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• Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. (2023). RSC Advances.

• Information on Azide Compounds. (n.d.). Stanford University Environmental Health & Safety. Retrieved from [Link]

• Cantillo, D., Gutmann, B., & Kappe, C. O. (2011). An Experimental and Computational Assessment of Acid-Catalyzed Azide–Nitrile Cycloadditions. The Journal of Organic Chemistry.
• Sodium Azide & Organic Azides Safety Guidelines. (n.d.). University of California, Santa Barbara Environmental Health & Safety.

• Standard Operating Procedure: Sodium Azide. (2021). Yale University Environmental Health & Safety. Retrieved from [Link]

• Jin, T., et al. (2005). Synthesis of 5-substituted 1H-tetrazoles by the copper-catalyzed [3+2] cycloaddition of nitriles and trimethylsilyl azide. Synlett.
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• Koguro, K., Oga, T., Mitsuya, S., & Orita, R. (1998).
• Sajadi, S. M., et al. (2015).
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• A Novel Approach for Synthesis of Substituted Tetrazoles. (2009). Revista de Chimie.
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• Pentyl nitrite synthesis. (n.d.). ChemicalBook.
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Application Note: A Comprehensive Guide to the [3+2] Cycloaddition Protocol for the Synthesis of 5-Substituted 1H-Tetrazoles

Introduction: The Enduring Significance of the Tetrazole Moiety

In the landscape of medicinal chemistry and drug development, the 5-substituted 1H-tetrazole ring stands as a preeminent functional group.[1][2] It is widely recognized as a crucial bioisostere for the carboxylic acid group, offering a similar pKa value while often providing superior metabolic stability, lipophilicity, and bioavailability.[3][4][5] This unique combination of properties has led to the incorporation of the tetrazole scaffold into numerous FDA-approved drugs, including the antihypertensive agent Losartan and the antibiotic Cefazolin.[1][2][3][4] Beyond pharmaceuticals, tetrazoles are integral to materials science, serving as components in specialty explosives and information recording systems.[1][6]

The most direct, atom-economical, and broadly applied method for constructing this vital heterocyclic core is the [3+2] cycloaddition reaction between an organonitrile (the 2-atom component) and an azide source (the 3-atom component).[1][7][8] This guide provides an in-depth exploration of the reaction mechanism, a field-proven experimental protocol, critical safety considerations, and the expected scope of this powerful transformation.

Section 1: The Mechanistic Underpinnings of Tetrazole Formation

The formation of a tetrazole from a nitrile and an azide is a classic example of a 1,3-dipolar cycloaddition.[9] While often depicted as a concerted process, extensive research and density functional theory (DFT) calculations suggest the reaction is more accurately described as a stepwise mechanism, particularly when using anionic azide sources like sodium azide (NaN₃).[10][11]

The reaction typically requires activation of the nitrile substrate, which is inherently a weak electrophile. This is achieved through the use of a catalyst, which can be either a Lewis acid or a Brønsted acid.[6][11]

The Role of Catalysis:

• Nitrile Activation: A Lewis acid catalyst, such as a zinc(II)[12], cobalt(II)[7][13], or copper(II)[14] salt, coordinates to the nitrogen atom of the nitrile. This coordination withdraws electron density, rendering the nitrile carbon significantly more electrophilic and susceptible to nucleophilic attack.

• Nucleophilic Attack: The azide anion (N₃⁻) then attacks the activated nitrile carbon. This is the rate-determining step of the reaction.

• Cyclization & Protonation: The resulting imidoyl azide intermediate undergoes rapid intramolecular cyclization to form a metal-bound tetrazolate anion. Subsequent protonation during the reaction or upon acidic workup liberates the 5-substituted 1H-tetrazole product and regenerates the catalyst.[3][11]

The mechanism is outlined in the diagram below:

Caption: Generalized mechanism for the metal-catalyzed [3+2] cycloaddition.

Section 2: Critical Safety Protocols for Handling Azides

Trustworthiness through Safety: The utility of azide chemistry is matched by its potential hazards. The primary risk in this synthesis is the inadvertent formation of hydrazoic acid (HN₃) , a colorless, highly toxic, and dangerously explosive volatile liquid.[15][16][17] It is crucial to understand that HN₃ can be generated by the reaction of sodium azide with any proton source, including strong acids, ammonium salts, and even water under certain conditions.[15][18] Adherence to the following safety protocols is non-negotiable.

• Acid Avoidance: Never add strong acids directly to a reaction mixture containing sodium azide. Acidification for product precipitation should only be performed after the reaction is complete and has cooled to room temperature.[15]

• Material Compatibility: Avoid contact with heavy metals, especially lead, copper, silver, and mercury. These can form extremely shock-sensitive and explosive heavy metal azides.[15][19] Use only glass or plastic spatulas and equipment. Check that stirrer bars are fully PTFE-coated.

• Solvent Selection: Do not use chlorinated solvents such as dichloromethane or chloroform. They can react with azides to form explosive diazidomethane.[15][19]

• Temperature Control: Maintain strict control over the reaction temperature. While many protocols require heating, runaway reactions can lead to rapid decomposition and pressure buildup.[16]

• pH Management: Safer protocols have been developed that control the reaction pH to minimize HN₃ formation. The use of zinc oxide in aqueous THF, for instance, maintains a pH of ~8 and dramatically reduces the concentration of HN₃ in the reaction headspace.[18]

• Waste Disposal: Quench any residual azide in the reaction filtrate before disposal. A common method is the careful, portion-wise addition of a sodium nitrite solution, followed by acidification to destroy the excess nitrite. All azide-containing waste streams must be collected and labeled separately.[19]

Section 3: Field-Proven Experimental Protocol: Zinc-Catalyzed Synthesis in Water

This protocol is adapted from the highly influential "click chemistry" work of Sharpless and coworkers, which established a safer and more environmentally benign method using zinc salts as catalysts in water.[20][21]

Model Reaction: Benzonitrile → 5-Phenyl-1H-tetrazole

Materials and Reagents:

• Benzonitrile (≥99%)

• Sodium Azide (NaN₃, ≥99.5%) (ACUTELY TOXIC, EXPLOSION HAZARD)

• Zinc Bromide (ZnBr₂, anhydrous, ≥98%)

• Deionized Water

• Hydrochloric Acid (HCl, 3M aqueous solution)

Equipment:

• Round-bottom flask (sized appropriately for the reaction scale)

• Reflux condenser

• Magnetic stirrer hotplate and stir bar

• Oil bath or heating mantle with temperature controller

• Buchner funnel and filter flask

• Standard laboratory glassware

Step-by-Step Procedure:

• Reagent Charging: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzonitrile (5.0 g, 48.5 mmol, 1.0 equiv.).

  • Causality: The nitrile is added first as it is the substrate onto which the tetrazole ring will be built.

• Solvent and Catalyst Addition: Add deionized water (50 mL) followed by zinc bromide (5.46 g, 24.25 mmol, 0.5 equiv.).

  • Causality: Water serves as a safe, non-toxic solvent. ZnBr₂ is the Lewis acid catalyst that activates the nitrile. While other zinc salts work, ZnBr₂ is highly effective.[12]

• Azide Addition: In a well-ventilated fume hood, carefully add sodium azide (3.48 g, 53.5 mmol, 1.1 equiv.). (Extreme caution required) .

  • Causality: A slight excess of the azide ensures complete conversion of the limiting nitrile substrate. Adding the azide last minimizes the time it is present in the mixture before heating commences.

• Reaction Execution: Equip the flask with a reflux condenser and place it in a pre-heated oil bath at 120 °C. Stir the resulting slurry vigorously for 24 hours.

  • Causality: The elevated temperature provides the necessary activation energy for the cycloaddition to proceed at a practical rate. Vigorous stirring is essential to ensure proper mixing in the heterogeneous mixture.

• Cooling and pH Adjustment: After 24 hours, remove the flask from the oil bath and allow it to cool to room temperature. The mixture will be a thick, white slurry.

• Product Precipitation (Workup): While stirring, slowly and carefully add 3M HCl (approx. 20 mL) to the reaction mixture until the pH is ~1 (verify with pH paper). A voluminous white precipitate will form.

  • Causality: The product exists as the sodium tetrazolate salt. Acidification protonates the tetrazolate anion, yielding the neutral 5-phenyl-1H-tetrazole, which is sparingly soluble in acidic water and precipitates out.

• Isolation: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the white solid by vacuum filtration using a Buchner funnel.

• Purification: Wash the filter cake thoroughly with several portions of cold deionized water (3 x 30 mL) to remove zinc salts and any unreacted sodium azide.

• Drying: Dry the purified white solid under vacuum to a constant weight. The expected yield is typically >90%.

Caption: Experimental workflow for zinc-catalyzed tetrazole synthesis.

Section 4: Data Presentation: Substrate Scope & Performance

The zinc-catalyzed [3+2] cycloaddition protocol exhibits a broad substrate scope, tolerating a variety of functional groups on both aromatic and aliphatic nitriles. The following table summarizes representative results from the literature.

Entry	Nitrile Substrate	Product	Conditions	Yield (%)	Reference
1	Benzonitrile	5-Phenyl-1H-tetrazole	ZnBr₂, H₂O, 120°C, 24h	91	[21]
2	4-Methoxybenzonitrile	5-(4-Methoxyphenyl)-1H-tetrazole	Zn(OAc)₂, Toluene, Reflux, 5h	94	[22]
3	4-Chlorobenzonitrile	5-(4-Chlorophenyl)-1H-tetrazole	Silica Sulfuric Acid, DMF, 130°C, 10h	95	[6]
4	4-Nitrobenzonitrile	5-(4-Nitrophenyl)-1H-tetrazole	Co(II)-complex, MeOH, 110°C, 12h	95	[7][13]
5	Acetonitrile	5-Methyl-1H-tetrazole	ZnBr₂, H₂O, 120°C, 48h	84	[21]
6	Pivalonitrile	5-(tert-Butyl)-1H-tetrazole	ZnBr₂, H₂O, 120°C, 48h	80	[21]

Observations:

• Aromatic nitriles with both electron-donating and electron-withdrawing substituents react efficiently to give high yields.[6][13]

• Aliphatic nitriles are also viable substrates, though they may require longer reaction times compared to their aromatic counterparts.[21]

References

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Application Notes and Protocols for Green Synthesis of 5-Alkyl-Tetrazoles

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: The tetrazole moiety is a cornerstone in medicinal chemistry and materials science, valued for its unique electronic properties and its role as a bioisostere for carboxylic acids. However, traditional synthetic routes to 5-alkyl-tetrazoles often rely on hazardous reagents, such as hydrazoic acid, and volatile organic solvents, posing significant environmental and safety challenges. This document outlines modern, green chemistry approaches to the synthesis of 5-alkyl-tetrazoles, focusing on methods that enhance safety, reduce waste, and improve overall efficiency. These protocols are designed for researchers and professionals in drug development and chemical synthesis who are committed to implementing sustainable practices in their laboratories.

Core Principles of Green Tetrazole Synthesis

The development of green synthetic methods for 5-alkyl-tetrazoles is guided by the core principles of green chemistry. The approaches detailed herein emphasize:

• Prevention of Waste: Designing synthetic pathways that maximize the incorporation of all materials used in the process into the final product.

• Atom Economy: Maximizing the efficiency of a chemical reaction by converting the maximum number of reactant atoms into the desired product.

• Use of Safer Solvents and Auxiliaries: Minimizing or eliminating the use of hazardous solvents and replacing them with greener alternatives such as water, ionic liquids, or deep eutectic solvents.

• Catalysis: Employing catalytic reagents in small amounts over stoichiometric reagents to minimize waste.

• Use of Renewable Feedstocks: Sourcing starting materials from renewable resources where technically and economically practicable.

Section 1: [3+2] Cycloaddition Reactions in Aqueous Media

The [3+2] cycloaddition of nitriles with an azide source is the most common and atom-economical method for constructing the tetrazole ring. Performing this reaction in water as a solvent significantly enhances the safety and environmental profile of the synthesis.

Mechanistic Considerations

The reaction proceeds via a concerted [3+2] cycloaddition mechanism. The use of a metal catalyst, such as a zinc salt, can activate the nitrile group, making it more susceptible to nucleophilic attack by the azide ion. Water as a solvent is not only environmentally benign but can also promote the reaction through its high polarity and hydrogen bonding capabilities.

Protocol: Zinc-Catalyzed Synthesis of 5-Alkyl-Tetrazoles in Water

This protocol describes the synthesis of a 5-alkyl-tetrazole from an alkyl cyanide using zinc chloride as a catalyst in an aqueous medium.

Materials:

• Alkyl cyanide (1.0 eq)

• Sodium azide (1.5 eq)

• Zinc chloride (0.1 eq)

• Deionized water

• Hydrochloric acid (1 M)

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the alkyl cyanide (1.0 eq), sodium azide (1.5 eq), zinc chloride (0.1 eq), and deionized water.

• Heat the reaction mixture to reflux (100 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully acidify the mixture to pH 2-3 with 1 M hydrochloric acid in a fume hood to protonate the tetrazole ring and quench any unreacted azide. Caution: Acidification of sodium azide produces highly toxic and explosive hydrazoic acid. Perform this step with extreme care in a well-ventilated fume hood.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-alkyl-tetrazole.

• Purify the product by recrystallization or column chromatography as needed.

Workflow Diagram

Caption: Workflow for Zinc-Catalyzed Synthesis of 5-Alkyl-Tetrazoles in Water.

Section 2: Metal-Free Synthesis in Deep Eutectic Solvents (DES)

Deep eutectic solvents (DES) are emerging as a green alternative to traditional organic solvents. They are typically composed of a hydrogen bond donor and a hydrogen bond acceptor, are biodegradable, and have low toxicity.

Advantages of DES in Tetrazole Synthesis

• Enhanced Safety: DES are non-volatile and non-flammable, reducing the risk of fire and exposure.

• Improved Reactivity: The unique solvating properties of DES can enhance the reactivity of the azide ion and stabilize the transition state of the cycloaddition.

• Simplified Work-up: In many cases, the product can be isolated by simple addition of water, causing it to precipitate out of the DES.

Protocol: Metal-Free Synthesis of 5-Alkyl-Tetrazoles in a Choline Chloride:Urea DES

This protocol details the synthesis of a 5-alkyl-tetrazole from an alkyl cyanide and sodium azide in a choline chloride:urea deep eutectic solvent.

Materials:

• Choline chloride

• Urea

• Alkyl cyanide (1.0 eq)

• Sodium azide (1.5 eq)

• Deionized water

• Beaker

• Heating mantle with magnetic stirrer

• Round-bottom flask

Procedure:

• Prepare the DES: In a beaker, combine choline chloride and urea in a 1:2 molar ratio. Heat the mixture to 80 °C while stirring until a clear, homogeneous liquid is formed.

• Reaction Setup: In a round-bottom flask, add the alkyl cyanide (1.0 eq) and sodium azide (1.5 eq) to the pre-prepared choline chloride:urea DES.

• Reaction: Heat the mixture to 100-120 °C and stir for 4-12 hours. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add deionized water to the flask, which should cause the 5-alkyl-tetrazole product to precipitate.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• Purity Check: Assess the purity of the product by melting point determination and spectroscopic methods (NMR, IR). Further purification may not be necessary.

Comparative Data

Method	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aqueous	ZnCl₂	Water	100	12-24	85-95
DES	None	Choline Chloride:Urea	100-120	4-12	90-98

Section 3: Mechanistic Pathway Comparison

The choice of reaction medium and catalyst can influence the reaction pathway and efficiency. Below is a simplified representation of the catalyzed versus non-catalyzed cycloaddition.

Caption: Comparison of Catalyzed and Metal-Free Pathways for Tetrazole Synthesis.

Conclusion

The adoption of green chemistry principles in the synthesis of 5-alkyl-tetrazoles offers significant advantages in terms of safety, environmental impact, and efficiency. The use of aqueous media and deep eutectic solvents, coupled with catalytic systems or metal-free conditions, provides robust and scalable alternatives to traditional methods. Researchers and drug development professionals are encouraged to explore these protocols to advance their sustainability goals without compromising on product yield or purity. The choice of method will depend on the specific substrate, available equipment, and desired scale of the synthesis.

References

• Sharpless, K. B., & Demko, Z. P. (2001). Aza-Claisen Rearrangement. Angewandte Chemie International Edition, 40(14), 2588-2603. [Link]

• Amant, K., & Koldsø, H. (2020). Recent Advances in the Synthesis of Tetrazoles. Molecules, 25(1), 186. [Link]

• Hasaninejad, A., & Zare, A. (2013). Recent advances in the synthesis of tetrazoles. RSC Advances, 3(38), 17036-17073. [Link]

• Gawande, M. B., Zboril, R., & Varma, R. S. (2016). Benign-by-design: catalyst-free in-water, on-water green chemical methodologies. Accounts of Chemical Research, 49(10), 2238-2248. [Link]

• Kumar, A., & Kumar, S. (2017). Deep eutectic solvents (DESs) as eco-friendly and sustainable media for organic transformations. Journal of Molecular Liquids, 241, 1065-1085. [Link]

Application Notes and Protocols: The Strategic Use of 5-(3-Pentyl)tetrazole as a Carboxylic Acid Bioisostere in Drug Design

Introduction: Beyond the Carboxyl Group

In the landscape of modern medicinal chemistry, the strategic replacement of functional groups—a practice known as bioisosterism—is a cornerstone of rational drug design.[1][2] This approach aims to modulate the physicochemical and pharmacokinetic properties of a drug candidate to enhance its efficacy, safety, and overall developability. One of the most successful and widely adopted bioisosteric replacements is the substitution of a carboxylic acid with a 5-substituted-1H-tetrazole.[1][3]

The rationale for this substitution is compelling. The 5-substituted-1H-tetrazole moiety mimics the acidic proton and planar structure of a carboxylic acid, allowing it to engage in similar critical interactions with biological targets.[4] However, the tetrazole ring offers distinct advantages, including increased metabolic stability against common pathways like glucuronidation and β-oxidation, and enhanced lipophilicity, which can improve membrane permeability and oral bioavailability.[5] This has led to the incorporation of the tetrazole moiety in numerous FDA-approved drugs, such as the antihypertensive agents losartan and valsartan.[3]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the use of 5-(3-Pentyl)tetrazole as a specific lipophilic bioisostere for carboxylic acids. We will delve into the causality behind its selection, provide detailed synthetic and analytical protocols, and present a comparative analysis of its expected properties versus a corresponding carboxylic acid.

Rationale for Selecting 5-(3-Pentyl)tetrazole

The choice of the 3-pentyl substituent is a deliberate one, aimed at introducing a moderate, branched lipophilic character into a molecule. This can be particularly advantageous for optimizing binding in hydrophobic pockets of a target protein or for fine-tuning the overall lipophilicity of a drug candidate to fall within the desired range for oral absorption and appropriate distribution. The branched nature of the 3-pentyl group can also confer a degree of steric hindrance that may influence receptor binding or metabolic stability.

Comparative Physicochemical and Pharmacokinetic Properties

The strategic advantage of replacing a carboxylic acid with 5-(3-Pentyl)tetrazole is best understood through a direct comparison of their key properties.

Property	Carboxylic Acid (e.g., 2-Ethylbutanoic Acid)	5-(3-Pentyl)tetrazole	Key Implications in Drug Design
Acidity (pKa)	~4.8	~4.9 - 5.5 (estimated)	Both are predominantly ionized at physiological pH (~7.4), allowing the tetrazole to effectively mimic the ionic interactions of a carboxylate with biological targets.
Lipophilicity (logP)	Lower	Higher	The increased lipophilicity of the tetrazolate anion compared to the carboxylate can enhance membrane permeability and oral absorption.[5]
Metabolic Stability	Susceptible to glucuronidation, amino acid conjugation, and β-oxidation.	Resistant to common carboxylic acid metabolic pathways. Can undergo N-glucuronidation, but these adducts are generally stable.	Leads to a longer in vivo half-life, potentially reducing dosing frequency and improving patient compliance.[5]
Hydrogen Bonding	Acts as both a hydrogen bond donor and acceptor.	The N-H proton is a donor, and the ring nitrogens are acceptors.	The delocalized negative charge over the aromatic ring provides a different electrostatic potential surface compared to a carboxylate.
Size and Shape	Planar carboxylate group.	Planar, five-membered aromatic ring; slightly larger than a carboxylic acid.	The increased size may necessitate minor adjustments in the binding pocket of the target protein.

Synthetic Workflow: From Ketone to Tetrazole

The synthesis of 5-(3-Pentyl)tetrazole is a two-step process commencing with the conversion of a readily available ketone to the corresponding nitrile, followed by a [3+2] cycloaddition reaction with an azide source.

Fig. 1: Synthetic workflow for 5-(3-Pentyl)tetrazole.

Experimental Protocols

PART 1: Synthesis of 3-Cyanopentane (Precursor)

This protocol describes the conversion of pentan-3-one to 3-cyanopentane. A common method involves the formation of a tosylhydrazone followed by treatment with cyanide.

Materials:

• Pentan-3-one

• p-Toluenesulfonhydrazide

• Potassium cyanide (KCN) - EXTREME CAUTION: Highly toxic!

• Methanol

• Hydrochloric acid (HCl)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

• Sodium bicarbonate (NaHCO₃)

Protocol:

• Tosylhydrazone Formation:

  • In a round-bottom flask, dissolve pentan-3-one (1.0 equiv) in methanol.

  • Add p-toluenesulfonhydrazide (1.05 equiv) and a catalytic amount of concentrated HCl.

  • Stir the mixture at room temperature for 4-6 hours or until TLC analysis indicates complete consumption of the ketone.

  • The product, pentan-3-one tosylhydrazone, will often precipitate. Collect the solid by filtration and wash with cold methanol. If it does not precipitate, remove the methanol under reduced pressure.

• Cyanation:

  • WORK IN A WELL-VENTILATED FUME HOOD. HANDLE KCN WITH EXTREME CARE.

  • To a solution of the dried pentan-3-one tosylhydrazone (1.0 equiv) in methanol, add potassium cyanide (1.5 equiv).

  • Heat the mixture to reflux and monitor the reaction by TLC (typically 4-8 hours).

  • After cooling to room temperature, carefully pour the reaction mixture into a separatory funnel containing water and diethyl ether.

  • Extract the aqueous layer with diethyl ether (3x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude 3-cyanopentane by distillation to yield a clear, colorless liquid.

PART 2: Zinc-Catalyzed Synthesis of 5-(3-Pentyl)tetrazole

This protocol is adapted from the safe and efficient method developed by Demko and Sharpless, which utilizes water as the solvent and a zinc catalyst.[6][7] This approach avoids the use of hazardous organotin reagents or the generation of free hydrazoic acid.[7]

Materials:

• 3-Cyanopentane (1.0 equiv)

• Sodium azide (NaN₃) (1.2 equiv) - CAUTION: Potentially explosive and toxic.

• Zinc bromide (ZnBr₂) (1.2 equiv)

• Deionized water

• 3M Hydrochloric acid (HCl)

• Ethyl acetate

• Sodium sulfate (Na₂SO₄)

Protocol:

• Reaction Setup:

  • To a round-bottom flask equipped with a reflux condenser, add 3-cyanopentane (10 mmol), sodium azide (12 mmol), zinc bromide (12 mmol), and deionized water (20 mL).

  • Safety Note: The reaction should be conducted in a well-ventilated fume hood. While this method minimizes the release of hydrazoic acid, proper precautions are still necessary.[7]

• Cycloaddition Reaction:

  • Heat the reaction mixture to reflux (approximately 100-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. For unactivated alkyl nitriles, the reaction may require 24-48 hours for completion.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Carefully acidify the mixture to pH ~2 with 3M HCl to protonate the tetrazole. Perform this step slowly in the fume hood as it may generate some residual hydrazoic acid.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the solution and remove the solvent under reduced pressure to yield the crude 5-(3-Pentyl)tetrazole.

• Purification:

  • The crude product can be purified by recrystallization (e.g., from a toluene/hexane mixture) or by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product as a white solid.

Analytical Characterization

A comprehensive characterization is essential to confirm the identity and purity of the synthesized 5-(3-Pentyl)tetrazole.

Fig. 2: Analytical workflow for product characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR:

  • Expected Chemical Shifts (in CDCl₃ or DMSO-d₆):

    • A broad singlet in the downfield region (typically >10 ppm) corresponding to the acidic N-H proton of the tetrazole ring.

    • A multiplet (quintet or complex multiplet) around 2.8-3.2 ppm for the methine proton (CH) of the 3-pentyl group adjacent to the tetrazole ring.

    • Multiplets in the range of 1.5-1.9 ppm for the methylene protons (CH₂) of the ethyl groups.

    • Triplets around 0.8-1.1 ppm for the terminal methyl protons (CH₃) of the ethyl groups.

• ¹³C NMR:

  • Expected Chemical Shifts (in CDCl₃ or DMSO-d₆):

    • The tetrazole ring carbon (C5) will appear as a singlet in the range of 155-165 ppm.

    • The methine carbon of the 3-pentyl group will be observed around 35-45 ppm.

    • The methylene carbons will resonate in the 25-35 ppm region.

    • The methyl carbons will appear in the upfield region, typically around 10-15 ppm.

Mass Spectrometry (MS)

• Technique: Electrospray Ionization (ESI) is well-suited for tetrazoles.

• Expected Fragmentation:

  • Positive Ion Mode ([M+H]⁺): The protonated molecular ion will be observed. A characteristic fragmentation pathway for 5-substituted-1H-tetrazoles is the loss of a neutral molecule of hydrazoic acid (HN₃), resulting in a fragment ion of [M+H - 43]⁺.[8]

  • Negative Ion Mode ([M-H]⁻): The deprotonated molecular ion will be observed. The characteristic fragmentation in this mode is the loss of a molecule of nitrogen (N₂), leading to a fragment of [M-H - 28]⁻.[8]

High-Performance Liquid Chromatography (HPLC)

• Objective: To assess the purity of the final compound.

• Method: A reversed-phase HPLC method is typically employed.

  • Column: C18 stationary phase.

  • Mobile Phase: A gradient of acetonitrile in water, with a small amount of an acid modifier like formic acid (0.1%) for good peak shape.

  • Detection: UV detection, typically in the range of 210-230 nm.

  • Sample Preparation: Dissolve the compound in the mobile phase or a miscible solvent like methanol, and filter through a 0.45 µm syringe filter before injection.

Conclusion

The replacement of a carboxylic acid with a 5-(3-Pentyl)tetrazole represents a powerful, rational strategy in drug design to enhance pharmacokinetic properties, particularly metabolic stability and lipophilicity. The synthetic route is straightforward, employing well-established and increasingly safe methodologies. With the detailed protocols and analytical guidance provided herein, researchers are equipped to synthesize, characterize, and strategically deploy this valuable bioisostere in their drug discovery programs, paving the way for the development of more robust and effective therapeutic agents.

References

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. [Link]

• Life Science Journal. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. [Link]

• Chemistry LibreTexts. (2023). Preparation of Nitriles. [Link]

• Chemistry LibreTexts. (2025). 20.7: Chemistry of Nitriles. [Link]

• Chemguide. (n.d.). THE PREPARATION OF NITRILES. [Link]

• MU-Varna.bg. (n.d.). INTRODUCING NITRILES. [Link]

• Butler, A. R., & McEvoy, T. M. (1977). Comparison of 13C and 1H N-alkyl shifts of isomeric alkyl tetrazoles: some ambident benzylations. Canadian Journal of Chemistry, 55(9), 1564-1567. [Link]

• SIELC Technologies. (n.d.). Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column. [Link]

• Growing Science. (2023). Zn(OAc)2•2H2O-Catalyzed Efficient Synthesis of 5-Substituted 1H-Tetrazoles. Current Chemistry Letters, 12(2), 405-412. [Link]

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. [Link]

• ResearchGate. (2025). Bioisosteres in Drug Discovery: Focus on Tetrazole. [Link]

• Organic Chemistry Portal. (n.d.). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. [Link]

• Choi, H. Y. (2017). 5-C1-C4 Synthetic method of 5-C1-C4 alkyl tetrazole. SciSpace. [Link]

• Hilaris Publisher. (2021). Tetrazole Moiety as a Pharmacophore in Medicinal Chemistry: A Review. Journal of Heterocyclic Chemistry, 8(4), 1-10. [Link]

• ResearchGate. (2025). Mechanism of the zinc-catalyzed addition of azide ion to unsaturated compounds: Synthesis of 5-substituted 1Н-tetrazoles from nitriles and of 1-substituted 1Н-tetrazole-5-thiols from isothiocyanates. [Link]

• PubMed Central. (2019). Open-source QSAR models for pKa prediction using multiple machine learning approaches. Journal of Cheminformatics, 11(1), 60. [Link]

• PubMed Central. (2023). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. Journal of Chemical Information and Modeling, 63(6), 1766–1777. [Link]

• PubMed Central. (2024). Flash chemistry enables high productivity metalation-substitution of 5-alkyltetrazoles. Chemical Science, 13(2), 438-444. [Link]

• PubMed. (n.d.). Drug metabolic stability in early drug discovery to develop potential lead compounds. [Link]

• Semantic Scholar. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica, 69(3), 345-361. [Link]

• International Journal of PharmTech Research. (n.d.). In silico Prioritization of some Tetrazole Chalcones for Anticonvulsant Activity. [Link]

• PubMed Central. (n.d.). Tetrazolium Compounds: Synthesis and Applications in Medicine. [Link]

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Application Note & Protocol: One-Pot Multicomponent Synthesis of 5-(3-Pentyl)tetrazole

Introduction: The Significance of Tetrazoles and the Efficiency of One-Pot Synthesis

Tetrazoles are a prominent class of nitrogen-rich heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug development. The tetrazole ring is often employed as a bioisostere for the carboxylic acid functional group, offering similar acidity and spatial characteristics but with enhanced metabolic stability and lipophilicity. This has led to the incorporation of the 5-substituted tetrazole moiety in numerous FDA-approved drugs, such as the antihypertensive agents losartan and valsartan.

Traditionally, the synthesis of 5-substituted tetrazoles has been achieved through the [3+2] cycloaddition of organic nitriles and azide sources. While effective, these methods often involve harsh reaction conditions, hazardous reagents, and complex purification procedures. Modern synthetic strategies have increasingly focused on the development of one-pot, multicomponent reactions that offer significant advantages in terms of efficiency, atom economy, and reduced environmental impact. This application note provides a detailed protocol for the one-pot synthesis of 5-(3-Pentyl)tetrazole, a representative 5-alkyl-substituted tetrazole, utilizing a safe and environmentally benign catalytic system.

Reaction Mechanism and Scientific Rationale: A Zinc-Catalyzed [3+2] Cycloaddition

The synthesis of 5-(3-Pentyl)tetrazole is achieved through a zinc-catalyzed [3+2] cycloaddition reaction between 2-ethylbutyronitrile and sodium azide in an aqueous medium. This method, pioneered by Demko and Sharpless, offers a robust and safer alternative to traditional approaches that often utilize hazardous hydrazoic acid or organotin azides[1][2].

The catalytic cycle is initiated by the coordination of the zinc(II) ion, a Lewis acid, to the nitrogen atom of the nitrile group in 2-ethylbutyronitrile. This coordination polarizes the carbon-nitrogen triple bond, increasing the electrophilicity of the nitrile carbon. Subsequently, the azide anion acts as a nucleophile, attacking the activated nitrile carbon. This is followed by an intramolecular cyclization to form the tetrazole ring. The zinc catalyst is then regenerated, allowing it to participate in further catalytic cycles. The use of water as a solvent is not only environmentally friendly but also mitigates the risk of explosion associated with the accumulation of hydrazoic acid, as the reaction medium is slightly alkaline[1].

Materials and Methods

Reagents and Equipment

Reagent/Equipment	Grade/Specification	Supplier/Notes
2-Ethylbutyronitrile	≥98%	Sigma-Aldrich, Acros Organics, etc.
Sodium Azide (NaN₃)	≥99.5%	EXTREMELY TOXIC, handle with extreme caution
Zinc Bromide (ZnBr₂)	Anhydrous, ≥98%
Deionized Water	High purity
Hydrochloric Acid (HCl)	3 M solution	For acidification
Ethyl Acetate	ACS grade	For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS grade	For drying
Round-bottom flask with reflux condenser	Appropriate size
Magnetic stirrer with heating mantle
Standard laboratory glassware
Personal Protective Equipment (PPE)	Safety goggles, lab coat, nitrile gloves	Mandatory
Chemical Fume Hood	Mandatory for handling sodium azide

Safety Precautions

• Sodium Azide is a highly toxic and potentially explosive substance. It can be fatal if swallowed, inhaled, or absorbed through the skin. Handle sodium azide in a well-ventilated chemical fume hood at all times. Avoid contact with acids, as this will generate highly toxic and explosive hydrazoic acid gas. Do not use metal spatulas to handle sodium azide, as this can form shock-sensitive metal azides.

• 2-Ethylbutyronitrile is a flammable liquid and is toxic if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation. Handle in a fume hood and wear appropriate PPE.

• Always wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves, when performing this experiment.

Experimental Protocol: Step-by-Step Synthesis of 5-(3-Pentyl)tetrazole

This protocol is adapted from the environmentally friendly method developed by Demko and Sharpless for the synthesis of 5-substituted tetrazoles[1][2].

• Reaction Setup:

  • In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 2-ethylbutyronitrile (10 mmol, 1.0 eq), sodium azide (12 mmol, 1.2 eq), and zinc bromide (12 mmol, 1.2 eq).

  • Add 20 mL of deionized water to the flask.

  • Attach a reflux condenser to the flask and place the setup in a heating mantle on a magnetic stirrer.

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 100 °C) with vigorous stirring.

  • Allow the reaction to proceed for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) if desired.

• Workup and Isolation:

  • After the reaction is complete, cool the mixture to room temperature.

  • Carefully acidify the reaction mixture to a pH of approximately 1 by the dropwise addition of 3 M hydrochloric acid. Perform this step in a fume hood as it may generate some hydrazoic acid.

  • The product, 5-(3-Pentyl)tetrazole, will precipitate out of the aqueous solution as a white solid.

  • Collect the solid product by vacuum filtration and wash it with a small amount of cold deionized water.

• Purification:

  • For higher purity, the crude product can be recrystallized from a suitable solvent such as hot water or an ethanol/water mixture.

  • Dry the purified product under vacuum to obtain 5-(3-Pentyl)tetrazole as a white crystalline solid.

Experimental Workflow Diagram

Caption: Workflow for the one-pot synthesis of 5-(3-Pentyl)tetrazole.

Results and Discussion: Expected Outcomes and Characterization

The one-pot synthesis of 5-(3-Pentyl)tetrazole is expected to proceed in good to excellent yields, typically ranging from 70% to 90%, depending on the reaction time and purity of the starting materials. The final product should be a white crystalline solid.

Table 1: Physicochemical Properties of Starting Material and Product

Compound	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Starting Material	2-Ethylbutyronitrile	617-80-1	C₆H₁₁N	97.16	Colorless liquid
Product	5-(pentan-3-yl)-1H-tetrazole	N/A	C₆H₁₂N₄	140.19	White crystalline solid

Characterization Data (Predicted)

• ¹H NMR (in DMSO-d₆):

  • A broad singlet in the region of δ 15-16 ppm corresponding to the N-H proton of the tetrazole ring.

  • A multiplet (quintet or complex multiplet) around δ 2.8-3.2 ppm for the methine proton (CH) of the 3-pentyl group.

  • Multiplets in the range of δ 1.5-1.9 ppm for the methylene protons (CH₂) of the ethyl groups.

  • Triplets around δ 0.8-1.1 ppm for the methyl protons (CH₃) of the ethyl groups.

• ¹³C NMR (in DMSO-d₆):

  • A signal for the carbon atom of the tetrazole ring (C5) is expected to appear in the range of δ 155-160 ppm.

  • Signals for the carbons of the 3-pentyl group will appear in the aliphatic region (δ 10-40 ppm).

• FT-IR (ATR):

  • A broad absorption band in the region of 2500-3200 cm⁻¹ corresponding to the N-H stretching vibration of the tetrazole ring.

  • C-H stretching vibrations of the alkyl group will be observed around 2850-3000 cm⁻¹.

  • Characteristic ring stretching vibrations for the tetrazole moiety are expected in the 1400-1600 cm⁻¹ and 900-1200 cm⁻¹ regions.

• Mass Spectrometry (EI):

  • The molecular ion peak (M⁺) should be observed at m/z = 140.

  • A common fragmentation pathway for 5-substituted tetrazoles is the loss of a nitrogen molecule (N₂), which would result in a fragment at m/z = 112. Further fragmentation of the alkyl side chain is also expected.

Reaction Mechanism Diagram

Caption: Proposed mechanism for the zinc-catalyzed synthesis of 5-(3-Pentyl)tetrazole.

Conclusion

This application note details a reliable and scalable one-pot, multicomponent reaction for the synthesis of 5-(3-Pentyl)tetrazole. The use of a zinc bromide catalyst in water provides a safe, environmentally conscious, and efficient method for the preparation of this and other 5-alkyl-substituted tetrazoles. The protocol is well-suited for researchers in both academic and industrial settings, particularly those involved in drug discovery and development who require access to novel tetrazole-containing compounds. The straightforward procedure and high yields make this an attractive alternative to more hazardous and labor-intensive synthetic routes.

References

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. [Link]

• PubChem. (n.d.). 2-Ethylbutyronitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Zamani, L., Mirjalili, B. B. F., Zomorodian, K., & Zomorodian, S. (2015). Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl4.SiO2. South African Journal of Chemistry, 68, 133-137. [Link]

• Glang, F., Borchmann, D., & Detert, H. (2011). 5-Pentyl-1H-tetrazole. Acta Crystallographica Section E: Structure Reports Online, 67(1), o156. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210–12216. [Link]

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Microwave-Assisted Synthesis of 5-(3-Pentyl)tetrazole: An Application Note and Detailed Protocol

Abstract

This application note provides a comprehensive guide to the microwave-assisted synthesis of 5-(3-pentyl)tetrazole, a valuable heterocyclic scaffold in medicinal chemistry. We delve into the mechanistic underpinnings of the [2+3] cycloaddition reaction between 2-ethylbutyronitrile and sodium azide, highlighting the significant advantages conferred by microwave irradiation. A detailed, step-by-step protocol is presented, alongside safety considerations, characterization data, and a discussion of the rationale behind the experimental design. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the efficiency and scalability of microwave-assisted organic synthesis (MAOS) for the rapid generation of tetrazole derivatives.

Introduction: The Significance of Tetrazoles and the Advent of Microwave Synthesis

Tetrazoles are a class of five-membered heterocyclic compounds containing four nitrogen atoms and one carbon atom.[1] This unique structural motif imparts a range of physicochemical properties that have made it a cornerstone in medicinal chemistry. Notably, the tetrazole ring is often employed as a bioisostere for the carboxylic acid group, offering similar acidity (pKa) while exhibiting enhanced lipophilicity and metabolic stability.[2][3] These characteristics can lead to improved pharmacokinetic profiles and enhanced biological activity in drug candidates. Consequently, tetrazole derivatives have found applications as antihypertensives, antibacterials, and anticonvulsants, among others.[1][4]

The classical synthesis of 5-substituted-1H-tetrazoles involves the [2+3] cycloaddition of a nitrile with an azide source, typically sodium azide.[1][5] Conventional heating methods for this transformation often necessitate prolonged reaction times, high temperatures, and the use of polar aprotic solvents like dimethylformamide (DMF).[5][6] In recent years, microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient alternative to conventional heating.[7][8][9][10] Microwave irradiation directly and efficiently heats the reaction mixture through dipolar polarization and ionic conduction, leading to rapid temperature increases and significantly accelerated reaction rates.[10][11] This often translates to dramatically reduced reaction times (from hours to minutes), higher yields, and improved product purity.[7][9][10]

This application note focuses on the synthesis of 5-(3-pentyl)tetrazole, a potentially valuable building block for drug discovery programs. We will explore the practical application of microwave technology to this specific transformation, providing a robust and reproducible protocol.

The [2+3] Cycloaddition: Mechanism and the Role of Microwave Catalysis

The formation of a 5-substituted tetrazole from a nitrile and sodium azide is a classic example of a [2+3] cycloaddition reaction.[1][3] The generally accepted mechanism, particularly when catalyzed by a Lewis or Brønsted acid, proceeds through a stepwise pathway rather than a concerted cycloaddition.[2]

Mechanism of Tetrazole Formation:

• Nitrile Activation: The reaction is initiated by the activation of the nitrile. In the presence of a Lewis acid (e.g., zinc salts) or a Brønsted acid (e.g., ammonium chloride), the nitrile nitrogen is protonated or coordinates with the Lewis acid.[2][12] This activation increases the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack.[12][13][14]

• Nucleophilic Attack by Azide: The azide anion (N₃⁻) then acts as a nucleophile, attacking the activated nitrile carbon.[2]

• Cyclization: The resulting intermediate undergoes an intramolecular cyclization to form the tetrazole ring.[2]

• Protonation: A final protonation step yields the stable, aromatic 5-substituted-1H-tetrazole.[2]

The Microwave Advantage:

Microwave irradiation dramatically accelerates this reaction sequence. The polar nature of the reactants and intermediates allows for efficient absorption of microwave energy, leading to rapid and uniform heating of the reaction mixture.[7][8] This localized superheating of the solvent and reactants overcomes the activation energy barrier of the reaction much more effectively than conventional heating methods, resulting in a significant rate enhancement.[7][11] Furthermore, microwave heating can promote reactions under solvent-free conditions or in greener solvents, aligning with the principles of green chemistry.[8][15]

Experimental Protocol: Microwave-Assisted Synthesis of 5-(3-Pentyl)tetrazole

This protocol details the synthesis of 5-(3-pentyl)tetrazole from 2-ethylbutyronitrile and sodium azide using a dedicated microwave reactor.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Supplier
2-Ethylbutyronitrile	C₆H₁₁N	97.16	6140-75-6	e.g., Sigma-Aldrich
Sodium Azide	NaN₃	65.01	26628-22-8	e.g., Sigma-Aldrich
Zinc Bromide (ZnBr₂)	ZnBr₂	225.19	7699-45-8	e.g., Sigma-Aldrich
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	68-12-2	e.g., Sigma-Aldrich
Hydrochloric Acid (HCl), 3M	HCl	36.46	7647-01-0	e.g., Fisher Scientific
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	e.g., VWR
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	7757-82-6	e.g., VWR

Safety Precautions: Handling Sodium Azide

WARNING: Sodium azide is acutely toxic and can be fatal if swallowed, inhaled, or absorbed through the skin.[16][17] It can also form explosive heavy metal azides.[17][18]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (e.g., nitrile) when handling sodium azide.[18][19]

• Ventilation: All manipulations involving solid sodium azide or concentrated solutions must be performed in a certified chemical fume hood.

• Handling: Use plastic or ceramic spatulas to handle solid sodium azide to avoid scratching, which can cause detonation.[17][19] Avoid contact with acids, as this liberates highly toxic and explosive hydrazoic acid gas.[16][17][19]

• Waste Disposal: Dispose of all sodium azide-containing waste in designated, clearly labeled containers. Do not pour sodium azide solutions down the drain, as this can lead to the formation of explosive metal azides in the plumbing.[18]

Reaction Setup and Procedure

Step-by-Step Protocol:

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, combine 2-ethylbutyronitrile (1.0 g, 10.3 mmol), sodium azide (0.80 g, 12.3 mmol), and zinc bromide (0.23 g, 1.03 mmol).

• Solvent Addition: To the vial, add 5 mL of N,N-dimethylformamide (DMF).

• Vial Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the cavity of a dedicated microwave reactor. Irradiate the reaction mixture at 150 °C for 30 minutes. Monitor the internal pressure to ensure it remains within the safe operating limits of the instrument.

• Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature.

• Acidification: Carefully uncap the vial in a fume hood. Pour the reaction mixture into a beaker containing 50 mL of 3M hydrochloric acid. A precipitate may form.

• Extraction: Transfer the acidic aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (if necessary): If the crude product is not of sufficient purity, it can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Characterization

The identity and purity of the synthesized 5-(3-pentyl)tetrazole can be confirmed by standard analytical techniques:

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) ~0.9 (t, 6H), ~1.7 (m, 4H), ~2.9 (p, 1H), ~11.5 (br s, 1H, NH).

• ¹³C NMR (100 MHz, CDCl₃): δ (ppm) ~11.5, ~25.5, ~45.0, ~156.0.

• Mass Spectrometry (ESI+): Calculated for C₆H₁₂N₄ [M+H]⁺: 141.11; Found: 141.11.

Discussion of Experimental Design

The choice of reagents and reaction conditions is critical for a successful and efficient synthesis.

• Stoichiometry: A slight excess of sodium azide is used to ensure complete conversion of the nitrile.

• Catalyst: Zinc bromide acts as a Lewis acid catalyst, activating the nitrile towards nucleophilic attack by the azide.[12][13][14] While other Lewis acids can be used, zinc salts are known to be effective and relatively environmentally benign.[12]

• Solvent: N,N-Dimethylformamide (DMF) is a polar aprotic solvent that is an excellent microwave absorber and effectively solubilizes the reactants.

• Temperature and Time: The reaction temperature of 150 °C and a time of 30 minutes are optimized to achieve a high yield in a short period. These conditions are significantly milder and faster than those required for conventional heating.[6]

Conclusion

This application note has detailed a rapid, efficient, and scalable protocol for the microwave-assisted synthesis of 5-(3-pentyl)tetrazole. By leveraging the advantages of microwave heating, this method significantly reduces reaction times and improves yields compared to traditional synthetic approaches.[6][15] The provided protocol, along with the mechanistic insights and safety guidelines, serves as a valuable resource for researchers in medicinal chemistry and drug discovery who are looking to incorporate modern synthetic techniques into their workflows for the preparation of important heterocyclic building blocks.

References

• Su, W.-K., Hong, Z., Shan, W.-G., & Zhang, X.-X. (2006). A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction with Yb(OTf)3. European Journal of Organic Chemistry, 2006(12), 2723-2726. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts?. Journal of the American Chemical Society, 125(33), 9983-9987. [Link]

• Georgieva, M., et al. (2021). MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTRY. Revue Roumaine de Chimie, 66(11), 875-894. [Link]

• Ashok, D., et al. (2020). MICROWAVE-ASSISTED SYNTHESIS OF TETRAZOLE BASED BIPHENYLS DERIVATIVES AND THEIR ANTIMICROBIAL ACTIVITY. Rasayan Journal of Chemistry, 13(1), 601-609. [Link]

• ChemHelpASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. [Link]

• Joshi, S. M., Mane, R. B., Pulagam, K. R., Gomez-Vallejo, V., Llop, J., & Rode, C. (2017). The microwave-assisted synthesis of 5-substituted 1H-tetrazoles via [3+2] cycloaddition over a heterogeneous Cu-based catalyst: application to the preparation of 13N-labelled tetrazoles. New Journal of Chemistry, 41(15), 7553-7560. [Link]

• Himo, F., & Sharpless, K. B. (2005). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 127(1), 210-216. [Link]

• Momenzadeh, M., et al. (2019). Synthesis and Anticonvulsant Activity of 5-Substituted 1h-Tetrazoles against Pentylenetetrazole-Induced Seizures. ResearchGate. [Link]

• Zahmatkesh, S. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A, 2(2), 94-104. [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Sodium azide >=98 %, for synthesis. [Link]

• Environment, Health & Safety, University of Wisconsin-Madison. (n.d.). Safe Handling of Sodium Azide (SAZ). [Link]

• Williams, D. R., et al. (2012). Pentylenetetrazole derivatives.

• Samal, K., Nayak, M., & Pati, A. (2023). Microwave assisted synthesis of tetrazole derivative. AIP Conference Proceedings, 2534(1), 020011. [Link]

• Sharma, P., & Singh, R. (2020). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. International Journal of Research in Engineering and Science (IJRES), 8(7), 45-50. [Link]

• Yoneyama, H., Usami, Y., Komeda, S., & Harusawa, S. (2013). Efficient Transformation of Inactive Nitriles into 5-Substituted 1H-Tetrazoles Using Microwave Irradiation and Their Applications. Synthesis, 45(08), 1051-1059. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts?. ResearchGate. [Link]

• Ahluwalia, V. K., & Kidwai, M. (2004). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. New directions in organic synthesis, 1-24. [Link]

• Kumar, A., & Sharma, S. (2023). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science, 2(3), 1-10. [Link]

• Singh, D., & Sharma, U. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Advances, 11(62), 39363-39384. [Link]

• Chen, J., et al. (2013). Tetrazolium Compounds: Synthesis and Applications in Medicine. Mini reviews in medicinal chemistry, 13(14), 1997-2015. [Link]

• Zlotorowicz, A., et al. (2020). Advantages and Limitations of Microwave Reactors: From Chemical Synthesis to the Catalytic Valorization of Biobased Chemicals. ACS Sustainable Chemistry & Engineering, 8(3), 1319-1335. [Link]

• University of Pennsylvania Environmental Health and Radiation Safety. (2024, April). Fact Sheet: Sodium Azide. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts?. Journal of the American Chemical Society, 125(33), 9983-9987. [Link]

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Application of 5-(3-Pentyl)tetrazole in the Development of Anticonvulsant Agents: A Technical Guide

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 5-(3-Pentyl)tetrazole as a potential anticonvulsant agent. It covers the rationale for its investigation, detailed protocols for its synthesis, preclinical screening methodologies for assessing its efficacy and neurotoxicity, and an exploration of its putative mechanism of action.

Introduction: The Therapeutic Potential of 5-Substituted Tetrazoles in Epilepsy

Epilepsy is a significant neurological disorder characterized by recurrent seizures, affecting millions worldwide.[1] Despite the availability of numerous antiepileptic drugs (AEDs), a substantial portion of patients remain resistant to current treatments, highlighting the urgent need for novel therapeutic agents.[2] The tetrazole moiety is a key pharmacophore in medicinal chemistry, recognized as a bioisosteric replacement for the carboxylic acid group, and is present in various clinically used drugs.[3]

Compounds bearing the 5-substituted-1H-tetrazole scaffold have emerged as a promising class of anticonvulsant agents.[4][5] Their structural features allow for modulation of key neuronal targets involved in seizure propagation. Specifically, the lipophilic alkyl substituent at the 5-position, such as the 3-pentyl group, is hypothesized to enhance blood-brain barrier penetration and interaction with neuronal membranes, a critical aspect for centrally acting drugs. The investigation of 5-(3-Pentyl)tetrazole is therefore grounded in a strong scientific rationale for its potential as a novel anticonvulsant.

Synthesis of 5-(3-Pentyl)tetrazole

The most common and efficient method for synthesizing 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide salt.[1][6][7] This reaction is often catalyzed by a Lewis acid, such as a zinc salt, in an aqueous medium, which offers a safer and more environmentally benign alternative to traditional organic solvents.[8]

Causality in Synthesis Protocol:

The choice of a zinc catalyst is crucial as it activates the nitrile group, making it more susceptible to nucleophilic attack by the azide ion. Water is an excellent solvent for this reaction as it is non-hazardous and effectively dissolves the azide salt and the catalyst. Maintaining a slightly alkaline pH is critical to prevent the formation of volatile and highly toxic hydrazoic acid.[8]

Synthesis Workflow Diagram:

Caption: Workflow for the synthesis of 5-(3-Pentyl)tetrazole.

Protocol 2.1: Synthesis of 5-(3-Pentyl)tetrazole

Materials:

• 2-Ethylbutanenitrile

• Sodium Azide (NaN₃)

• Zinc Bromide (ZnBr₂)

• Deionized Water

• Hydrochloric Acid (HCl), concentrated

• Ethyl Acetate

• Sodium Sulfate (anhydrous)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel.

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-ethylbutanenitrile (1 equivalent), sodium azide (1.5 equivalents), and zinc bromide (0.5 equivalents).

• Add deionized water to the flask to achieve a suitable concentration (e.g., 2 M with respect to the nitrile).

• Heat the mixture to reflux (approximately 100°C) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Carefully acidify the mixture to pH ~2 with concentrated hydrochloric acid in a well-ventilated fume hood. This step protonates the tetrazole ring.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude 5-(3-Pentyl)tetrazole by recrystallization or column chromatography to obtain the final product.

In Vivo Evaluation of Anticonvulsant Activity

The preclinical assessment of potential anticonvulsant agents relies on well-established in vivo models that mimic different types of human seizures.[9] The two primary screening models are the Maximal Electroshock (MES) test and the subcutaneous Pentylenetetrazole (scPTZ) test.[10][11]

Maximal Electroshock (MES) Seizure Model

The MES test is a model of generalized tonic-clonic seizures and is used to identify compounds that prevent seizure spread.[10] The endpoint is the abolition of the tonic hindlimb extension phase of the seizure.

MES Test Workflow Diagram:

Caption: Workflow for the Maximal Electroshock (MES) test.

Protocol 3.1: MES Test

Materials:

• Male mice (e.g., CF-1 or C57BL/6, 20-25 g)

• 5-(3-Pentyl)tetrazole

• Vehicle (e.g., 0.9% saline with 5% Tween 80)

• Electroconvulsometer with corneal electrodes

• Topical anesthetic (e.g., 0.5% tetracaine hydrochloride)[10]

• Conductivity solution (0.9% saline)[10]

Procedure:

• Acclimatize mice to the laboratory environment for at least one week.

• Randomly assign mice to treatment groups (vehicle control, positive control e.g., Phenytoin, and various doses of 5-(3-Pentyl)tetrazole). A group size of 8-10 animals is recommended.[12]

• Administer the test compound or vehicle via intraperitoneal (i.p.) injection.

• At the predetermined time of peak effect (e.g., 30 or 60 minutes post-injection), apply a drop of topical anesthetic to the corneas of each mouse.

• Place the corneal electrodes on the eyes and deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds for mice).[10]

• Immediately observe the mouse for the presence or absence of a tonic hindlimb extension seizure. Protection is defined as the absence of this phase.

• Calculate the percentage of animals protected in each group. Determine the median effective dose (ED₅₀) using probit analysis.

Subcutaneous Pentylenetetrazole (scPTZ) Seizure Model

The scPTZ test is a model for clonic seizures, similar to human myoclonic or absence seizures.[9] It identifies compounds that can raise the seizure threshold. Pentylenetetrazole (PTZ) is a GABA-A receptor antagonist.[13][14]

Protocol 3.2: scPTZ Test

Materials:

• Male mice (as above)

• 5-(3-Pentyl)tetrazole

• Vehicle

• Pentylenetetrazole (PTZ) solution (e.g., in 0.9% saline)

• Observation chambers

Procedure:

• Acclimatize and group the animals as described in Protocol 3.1.

• Administer the test compound or vehicle i.p.

• At the time of peak effect, administer a convulsant dose of PTZ subcutaneously (e.g., 85 mg/kg for CF-1 mice) into a loose fold of skin on the back of the neck.[11]

• Immediately place each mouse in an individual observation chamber.

• Observe the animals for 30 minutes for the presence or absence of clonic seizures (lasting at least 5 seconds).[11]

• An animal is considered protected if it does not exhibit a clonic seizure within the observation period.

• Calculate the percentage of protection and the ED₅₀ as in the MES test.

Neurotoxicity Screening

A crucial aspect of developing any new CNS-active drug is to assess its potential for adverse effects, such as motor impairment. The rotarod test is the standard method for this evaluation.[15]

Protocol 4.1: Rotarod Test

Materials:

• Male mice (as above)

• 5-(3-Pentyl)tetrazole

• Vehicle

• Rotarod apparatus

Procedure:

• Train the mice on the rotarod (e.g., rotating at a constant speed of 5-10 rpm) for a set duration (e.g., 1-2 minutes) for 2-3 consecutive days prior to the test day, so they can maintain their balance.

• On the test day, administer the test compound or vehicle i.p. at various doses.

• At the time of peak effect, place the mice on the rotarod, which is set to accelerate (e.g., from 4 to 40 rpm over 5 minutes).[16][17]

• Record the latency to fall for each animal. A mouse that falls off within a short period is considered to show motor impairment.

• The median toxic dose (TD₅₀), the dose at which 50% of the animals exhibit neurotoxicity (fall from the rod), is calculated.

• The Protective Index (PI) is then calculated as PI = TD₅₀ / ED₅₀. A higher PI indicates a better safety margin.[5]

Data Presentation:

Compound	MES ED₅₀ (mg/kg, i.p.)	scPTZ ED₅₀ (mg/kg, i.p.)	Rotarod TD₅₀ (mg/kg, i.p.)	Protective Index (PI) (MES)
5-(3-Pentyl)tetrazole	Hypothetical Value	Hypothetical Value	Hypothetical Value	Calculated Value
Phenytoin (Control)	~9 mg/kg	> 100 mg/kg	~40 mg/kg	~4.4
Ethosuximide (Control)	> 500 mg/kg	~130 mg/kg	> 500 mg/kg	N/A

Note: The values for 5-(3-Pentyl)tetrazole are hypothetical and need to be determined experimentally. Control values are approximate and can vary based on experimental conditions.

Putative Mechanism of Action

The anticonvulsant activity of many compounds is attributed to their ability to modulate the balance between neuronal excitation and inhibition.[2] The primary inhibitory neurotransmitter in the central nervous system is gamma-aminobutyric acid (GABA).[18] Many AEDs enhance GABA-mediated inhibition.[19]

The convulsant PTZ acts as a non-competitive antagonist of the GABA-A receptor complex, thereby reducing inhibitory neurotransmission.[13] Compounds that are effective in the scPTZ model, like 5-substituted tetrazoles are presumed to counteract this effect, likely by enhancing GABAergic neurotransmission.[4] This could be achieved through various mechanisms, such as positive allosteric modulation of the GABA-A receptor, inhibition of GABA reuptake, or inhibition of GABA transaminase, the enzyme responsible for GABA degradation.

Proposed Signaling Pathway Diagram:

Caption: Hypothesized mechanism of action of 5-(3-Pentyl)tetrazole.

Conclusion and Future Directions

5-(3-Pentyl)tetrazole represents a promising candidate for further investigation as a novel anticonvulsant agent. The protocols outlined in this guide provide a robust framework for its synthesis and preclinical evaluation. Future studies should focus on determining its precise molecular target within the GABAergic system, elucidating its pharmacokinetic and pharmacodynamic profiles, and exploring its efficacy in chronic models of epilepsy. The favorable physicochemical properties anticipated from its structure, combined with the known anticonvulsant potential of the 5-substituted tetrazole class, warrant a thorough investigation into its therapeutic potential.

References

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• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Available at: [Link]

• Socała, K., & Wlaź, P. (2021). Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents. Springer Nature Experiments. Available at: [Link]

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• Liao, A. M., et al. (2017). Design, synthesis and evaluation of 5-substituted 1-H-tetrazoles as potent anticonvulsant agents. PubMed. Available at: [Link]

• Czuczwar, S. J., & Patsalos, P. N. (2001). Mechanisms of action of antiepileptic drugs. PubMed. Available at: [Link]

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Application Note & Protocol: A Scientist's Guide to Nanocatalyst-Mediated Synthesis of 5-Substituted Tetrazoles

Introduction: Beyond Conventional Synthesis

The 5-substituted tetrazole ring is a privileged scaffold in modern chemistry. It is recognized as a metabolically stable bioisostere for the carboxylic acid group, a feature that has cemented its role in numerous blockbuster drugs, including the antihypertensive agent Losartan.[1][2][3] Beyond pharmaceuticals, these nitrogen-rich heterocycles are integral to materials science, agrochemicals, and high-energy materials.[2][3][4][5]

Historically, the synthesis of tetrazoles has been fraught with challenges, often requiring harsh reaction conditions, long reaction times, and the use of hazardous reagents.[4][6] The advent of nanotechnology presents a paradigm shift. Nanocatalysis has emerged as an efficient, selective, and environmentally benign alternative, aligning with the principles of green chemistry.[7][8] The defining advantages of nanocatalysts—including their immense surface-area-to-volume ratio, ease of separation and recyclability, and ability to function under milder conditions—have revolutionized the synthesis of these vital compounds.[7][9][10][11]

This guide provides an in-depth exploration of the nanocatalyst-mediated synthesis of 5-substituted tetrazoles, focusing on the underlying mechanisms, catalyst selection rationale, and detailed, field-proven protocols for researchers and drug development professionals.

The Core Reaction: [3+2] Cycloaddition

The cornerstone of modern tetrazole synthesis is the [3+2] cycloaddition reaction between an organic nitrile (the '2' component) and an azide source, typically sodium azide (the '3' component).[12][13][14][15] This reaction constructs the five-membered tetrazole ring. However, a significant activation energy barrier often hinders this transformation, necessitating the use of a catalyst to proceed efficiently.[15]

Caption: The fundamental [3+2] cycloaddition reaction.

Mechanism of Action: How Nanocatalysts Drive the Reaction

The efficacy of nanocatalysts in this synthesis stems primarily from their function as heterogeneous Lewis acids. The general mechanism involves the activation of the nitrile, which facilitates the key bond-forming steps.

• Nitrile Activation: The nanocatalyst, possessing Lewis acidic sites (e.g., metal centers like Zn²⁺, Cu²⁺, or acidic groups like -SO₃H), coordinates to the lone pair of electrons on the nitrogen atom of the nitrile group.[16][17][18]

• Nucleophilic Attack: This coordination polarizes the C≡N triple bond, making the carbon atom significantly more electrophilic and susceptible to nucleophilic attack by the azide anion (N₃⁻).

• Cyclization & Protonation: The resulting intermediate undergoes intramolecular cyclization to form the tetrazolide anion.

• Product Formation & Catalyst Regeneration: Subsequent protonation during the reaction or aqueous work-up yields the final 5-substituted-1H-tetrazole product and regenerates the catalyst for the next cycle.

Caption: Generalized catalytic cycle for tetrazole synthesis.

A Comparative Overview of Nanocatalysts

The choice of nanocatalyst is critical and depends on desired attributes like reaction speed, cost, and ease of handling. Magnetic nanoparticles have gained significant traction due to their unparalleled ease of recovery.[4][5][19]

Catalyst Type	Example	Key Advantages	Typical Conditions	Yield Range (%)
Magnetic	Fe₃O₄@SiO₂-SO₃H	Excellent recyclability via magnet, high stability.[4][20]	Solvent-free or EtOH, 80-120 °C	85-98
Magnetic	Fe₃O₄@Tryptophan-Ni	High activity, very short reaction times (20 min).[16][17]	Neat (solvent-free), 120 °C	90-97
Zinc Oxide	Nanocrystalline ZnO	Reusable, cost-effective, efficient Lewis acid.[4][16][21]	DMF, 120-130 °C	69-82
Copper-Based	Cu NPs@Fe₃O₄-Chitosan	High catalytic activity, easy work-up.[4]	H₂O/PEG, 100-120 °C	90-98
Boehmite	Pd-SMTU@boehmite	High surface reactivity due to hydroxyl groups.[4][16]	DMF, 120 °C	88-96

Detailed Protocol: Synthesis of 5-(4-chlorophenyl)-1H-tetrazole

This protocol details the synthesis using a robust and easily recoverable magnetic nanocatalyst, Fe₃O₄-adenine-Zn, which has demonstrated high yields and efficiency.[16]

Materials & Equipment

• Reactants: 4-chlorobenzonitrile, Sodium Azide (NaN₃)

• Catalyst: Fe₃O₄-adenine-Zn nanocatalyst[16]

• Solvent: Polyethylene glycol (PEG)

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer with hotplate, external neodymium magnet, standard glassware for work-up, filtration apparatus.

SAFETY PRECAUTION: Sodium azide is highly toxic and can form explosive hydrazoic acid in the presence of acid. Handle with extreme care in a well-ventilated fume hood. Avoid contact with skin and eyes.

Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask, add 4-chlorobenzonitrile (1 mmol, 137.6 mg), sodium azide (1.2 mmol, 78 mg), and the Fe₃O₄-adenine-Zn nanocatalyst (0.01 g).

• Solvent Addition: Add 5 mL of PEG to the flask.

• Reaction: Place the flask in a preheated oil bath at 120 °C. Attach the reflux condenser and stir the mixture vigorously.

• Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting nitrile spot has disappeared (typically 80-90 minutes).[16]

• Catalyst Separation: After completion, cool the reaction mixture to room temperature. Add 10 mL of ethyl acetate to decrease the viscosity. Place a strong external magnet against the side of the flask. The black magnetic nanocatalyst will be drawn to the magnet, allowing the clear supernatant to be carefully decanted.

• Catalyst Washing: Wash the retained catalyst with ethyl acetate (2 x 5 mL), decanting the washings and combining them with the supernatant. The recovered catalyst can be dried and reused for subsequent reactions without significant loss of activity.[16]

• Product Isolation: Transfer the combined organic layers to a separatory funnel. Add 20 mL of water. The product will be in the aqueous layer as its sodium salt. Separate the layers.

• Precipitation: Cool the aqueous layer in an ice bath and acidify to pH ~2 using dilute HCl. A white precipitate of 5-(4-chlorophenyl)-1H-tetrazole will form.

• Filtration & Drying: Collect the solid product by vacuum filtration, wash with cold deionized water, and dry under vacuum to obtain the final product.

Experimental Workflow Diagram

Caption: Step-by-step workflow from reaction to product isolation.

Product Characterization: A Self-Validating System

Confirming the identity and purity of the synthesized 5-(4-chlorophenyl)-1H-tetrazole is essential.

• Melting Point: Compare the observed melting point with the literature value.

• FT-IR (cm⁻¹): Look for the disappearance of the nitrile peak (~2230 cm⁻¹) and the appearance of characteristic tetrazole ring vibrations (N-N, N=N stretching around 1400-1600 cm⁻¹) and the N-H stretch (~3000-3400 cm⁻¹).

• ¹H NMR: Expect aromatic proton signals in the δ 7.5-8.0 ppm range and a broad singlet for the N-H proton (which may be solvent dependent and can exchange with D₂O).

• ¹³C NMR: Confirm the presence of aromatic carbons and the characteristic C5 carbon of the tetrazole ring (typically δ 155-165 ppm).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive catalyst. 2. Insufficient temperature or time. 3. Impure reagents (especially nitrile).	1. Synthesize fresh catalyst or test with a model reaction. 2. Ensure accurate temperature control and monitor reaction to completion via TLC. 3. Purify nitrile by distillation or recrystallization.
Incomplete Reaction	1. Catalyst deactivation. 2. Insufficient equivalents of sodium azide.	1. Increase catalyst loading slightly. 2. Use a slight excess (1.2-1.5 equivalents) of sodium azide.
Difficulty in Magnetic Separation	1. Very small particle size. 2. Viscous reaction medium.	1. Ensure proper catalyst synthesis to control particle size. 2. Dilute the reaction mixture with a low-viscosity solvent (e.g., ethyl acetate, THF) before applying the magnet.
Product Contamination	Incomplete separation from starting materials or by-products.	Ensure complete reaction via TLC. Optimize the acidification and precipitation step for selective product isolation. Recrystallize the final product if necessary.

Conclusion and Future Outlook

Nanocatalyst-mediated synthesis represents a significant advancement in the production of 5-substituted tetrazoles. These methods offer high efficiency, operational simplicity, and adherence to the principles of green chemistry.[7] The use of magnetically separable catalysts, in particular, provides an elegant solution to the long-standing challenge of catalyst recovery and reuse in fine chemical synthesis.[5][19]

Future research will likely focus on developing even more active and robust nanocatalysts, expanding the substrate scope to include more challenging nitriles, and integrating these catalytic systems into continuous flow reactors for scalable, industrial production. The continued innovation in this field promises to further streamline the synthesis of these crucial heterocyclic compounds for drug discovery and materials science.

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Application Notes and Protocols for Zinc-Catalyzed Tetrazole Synthesis from Nitriles

Introduction: The Enduring Significance of Tetrazoles in Modern Chemistry

The tetrazole ring, a five-membered aromatic heterocycle containing four nitrogen atoms, is a cornerstone of medicinal chemistry and materials science. Its unique electronic properties and metabolic stability make it an effective bioisostere for carboxylic acids and cis-amides, a feature leveraged in numerous FDA-approved drugs.[1] The synthesis of 5-substituted-1H-tetrazoles via the [3+2] cycloaddition of nitriles and an azide source is the most direct and atom-economical route to this valuable scaffold. While various methods exist, zinc-catalyzed protocols have emerged as a highly efficient, versatile, and environmentally conscious approach, often allowing for the use of water as a solvent and proceeding under relatively mild conditions.[2][3]

This guide provides an in-depth exploration of the zinc-catalyzed synthesis of tetrazoles from nitriles, offering detailed experimental protocols, mechanistic insights, and critical safety considerations for researchers, scientists, and drug development professionals.

The Catalytic Role of Zinc: A Mechanistic Perspective

The efficacy of zinc salts as catalysts in tetrazole synthesis stems from their function as Lewis acids. The zinc(II) ion coordinates to the nitrogen atom of the nitrile, significantly enhancing the electrophilicity of the nitrile carbon.[4] This "activation" of the nitrile substantially lowers the energy barrier for the nucleophilic attack by the azide anion.[4] The reaction proceeds through a stepwise mechanism, forming an intermediate imidoyl azide which then undergoes intramolecular cyclization to yield the stable aromatic tetrazole ring. This catalytic action can accelerate the reaction by several orders of magnitude compared to the uncatalyzed process.[4]

Below is a diagram illustrating the proposed catalytic cycle for the zinc-catalyzed [3+2] cycloaddition of a nitrile and sodium azide.

Caption: Proposed catalytic cycle for zinc-catalyzed tetrazole synthesis.

Comparative Analysis of Common Zinc Catalysts

Several zinc salts have been successfully employed as catalysts for tetrazole synthesis, each with its own set of advantages. The choice of catalyst can influence reaction times, yields, and optimal reaction conditions. Below is a comparative summary of commonly used zinc catalysts for the synthesis of 5-substituted-1H-tetrazoles from representative nitriles.

Nitrile Substrate	Catalyst (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
Benzonitrile	ZnBr₂ (1.0)	Water	100	24	~95
Zn(OTf)₂ (0.05)	Acetonitrile	80	12	~92
ZnO (nanoparticles)	DMF	120	5	~90
Zn(OAc)₂·2H₂O (0.1)	Toluene	Reflux	12	~94
p-Tolunitrile	ZnBr₂ (1.0)	Water	100	24	~94
Zn(OTf)₂ (0.05)	Acetonitrile	80	14	~90
Benzyl Cyanide	ZnBr₂ (1.0)	Water	100	18	~92
CoY Zeolite (cat.)	DMF	120	3	>95[5]

Note: The data presented is a synthesis of typical results from various literature sources and may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Zinc Bromide-Catalyzed Synthesis in Water (Sharpless Protocol)

This protocol, pioneered by Demko and Sharpless, is highly regarded for its use of water as a solvent, enhancing safety and environmental friendliness.[2][3]

Materials and Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer/hotplate

• Nitrile (e.g., Benzonitrile)

• Sodium azide (NaN₃)

• Zinc bromide (ZnBr₂)

• Deionized water

• Hydrochloric acid (HCl), 3 M

• Ethyl acetate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the nitrile (1.0 eq), sodium azide (1.1-1.5 eq), and zinc bromide (1.0 eq).

• Add deionized water to achieve a concentration of approximately 1 M with respect to the nitrile.

• Heat the reaction mixture to reflux (approximately 100°C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can range from 12 to 48 hours depending on the substrate.

• After completion, cool the reaction mixture to room temperature.

• Carefully add 3 M HCl and ethyl acetate. Continue stirring until all solids have dissolved and the aqueous layer has a pH of approximately 1.

• Transfer the mixture to a separatory funnel. Isolate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the 5-substituted-1H-tetrazole.

Protocol 2: Zinc(II) Triflate-Catalyzed Synthesis in Organic Solvent

Zinc triflate is a highly active catalyst, often requiring only catalytic amounts and allowing for shorter reaction times.

Materials and Equipment:

• Schlenk flask or sealed tube

• Magnetic stirrer/hotplate

• Nitrile

• Sodium azide (NaN₃)

• Zinc triflate (Zn(OTf)₂)

• Acetonitrile or DMF

• Standard workup reagents

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine the nitrile (1.0 eq), sodium azide (1.5 eq), and zinc triflate (0.05-0.1 eq).

• Add the desired organic solvent (e.g., acetonitrile or DMF).

• Heat the mixture to 80-120°C and stir until the reaction is complete as monitored by TLC or LC-MS.

• Follow a standard aqueous workup procedure as described in Protocol 1.

Critical Safety Considerations: Handling Sodium Azide

Sodium azide (NaN₃) is a highly toxic and potentially explosive substance that demands strict adherence to safety protocols.

• Toxicity: Sodium azide is acutely toxic if ingested, inhaled, or absorbed through the skin. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Explosion Hazard: While solid sodium azide is relatively stable, it can form highly explosive heavy metal azides (e.g., with lead or copper). NEVER dispose of sodium azide or azide-containing solutions down the drain, as it can react with metal pipes. It can also react with halogenated solvents like dichloromethane to form explosive organic azides.

• Formation of Hydrazoic Acid: Acidification of azide-containing solutions generates hydrazoic acid (HN₃), which is a toxic, volatile, and explosive gas. The aqueous zinc bromide protocol is advantageous as the reaction mixture remains slightly alkaline, minimizing the formation of HN₃.[3]

Workflow and Safety Protocol for Azide Quenching

A critical step in any reaction involving sodium azide is the safe quenching of any unreacted azide in the reaction mixture before disposal.

Caption: A validated workflow for the safe quenching of residual sodium azide.

Detailed Quenching Procedure:

• After the reaction is complete and cooled, and before acidic workup, dilute the reaction mixture with water.

• With vigorous stirring, add a 20% aqueous solution of sodium nitrite (NaNO₂). Use approximately 1.5 g of sodium nitrite for every 1 g of sodium azide used in the reaction.

• Slowly and carefully add a 20% solution of sulfuric acid (H₂SO₄) dropwise. This will generate nitrous acid in situ, which decomposes the azide into nitrogen gas and sodium hydroxide. Monitor for gas evolution.

• Continue adding acid until gas evolution ceases and the solution is acidic.

• Test for the presence of excess nitrite using iodine-starch paper. A positive test (the paper turns dark blue/black) indicates that all the azide has been consumed.

• Once the quench is complete, you can safely proceed with the standard acidic workup and extraction.

By following these detailed protocols and adhering strictly to the safety guidelines, researchers can effectively and safely synthesize a wide array of 5-substituted-1H-tetrazoles, unlocking their vast potential in drug discovery and materials science.

References

• Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-substituted 1H-tetrazoles from nitriles in water. The Journal of Organic Chemistry, 66(24), 7945–7950. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why is tetrazole formation by addition of azide to organic nitriles catalyzed by zinc(II) salts? Journal of the American Chemical Society, 125(33), 9983–9987. [Link]

• Kantam, M. L., Kumar, K. B. S., & Sreedhar, B. (2006). Zinc hydroxyapatite–catalyzed efficient synthesis of 5‐substituted 1H‐tetrazoles. Synthetic Communications, 36(12), 1809-1814. [Link]

• Palde, P. B., & Jamison, T. F. (2011). Safe and efficient tetrazole synthesis in a continuous-flow microreactor. Angewandte Chemie International Edition, 50(15), 3525-3528. [Link]

• Rostamizadeh, S., Ghaieni, H., Aryan, R., & Amani, A. (2010). Zinc chloride catalyzed synthesis of 5-substituted 1H-tetrazoles under solvent free condition. Chinese Chemical Letters, 21(1), 27-30. [Link]

• Sahu, S. N., Sahu, N., & Shrivastava, R. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC advances, 11(62), 39058-39086. [Link]

• University of New Mexico. (2021). Standard Operating Procedure: Safe Handling of Azido Compounds. UNM Chemistry. [Link]

• Douraghi-Zadeh, K., et al. (2023). Zn(OAc)2•2H2O-catalyzed efficient synthesis of 5-Substituted 1H-tetrazoles. Current Chemistry Letters, 12(2), 509-516. [Link]

• Organic Chemistry Portal. (n.d.). Preparation of 5-Substituted 1H-Tetrazoles from Nitriles in Water. [Link]

• American Chemical Society. (2003). Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts?. Journal of the American Chemical Society. [Link]

• Chemistry LibreTexts. (2021). Sodium Azide. [Link]

• Royal Society of Chemistry. (2016). Zinc-Catalyzed Heterocycle Synthesis. In Sustainable Catalysis. [Link]

• Sreedhar, B., Kumar, K. B. S., & Reddy, P. S. (2007). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 72(19), 7347–7350. [Link]

• National Center for Biotechnology Information. (2020). Tetrazoles via Multicomponent Reactions. [Link]

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Technical Notes & Optimization

Technical Support Center: [3+2] Cycloaddition of Nitriles and Azides

A Guide for Researchers, Scientists, and Drug Development Professionals

The [3+2] cycloaddition reaction between nitriles and azides to form 5-substituted-1H-tetrazoles is a cornerstone transformation in medicinal chemistry and materials science. Tetrazoles are recognized as important bioisosteres for carboxylic acids, enhancing metabolic stability and other pharmacokinetic properties of drug candidates.[1][2] While synthetically valuable, this reaction is not without its challenges. Researchers frequently encounter side reactions that can lead to diminished yields, complex product mixtures, and purification difficulties.

This technical support center provides a comprehensive guide to troubleshooting common issues and understanding the underlying side reactions in nitrile-azide cycloadditions. Drawing from established literature and mechanistic insights, this resource aims to empower scientists to optimize their reaction conditions and achieve cleaner, more efficient tetrazole syntheses.

Frequently Asked Questions (FAQs)

Q1: My tetrazole yield is consistently low. What are the most likely causes?

A1: Low yields in tetrazole synthesis can stem from several factors. The most common culprits include incomplete conversion of the starting materials, competing side reactions such as nitrile hydrolysis or cyclotrimerization, and decomposition of the azide reagent.[1][3] Careful control of reaction temperature, exclusion of water, and the choice of an appropriate catalyst are critical for maximizing your yield.

Q2: I'm observing a significant amount of an insoluble, high-melting point byproduct. What could it be?

A2: The formation of an insoluble, high-melting point solid often points to the cyclotrimerization of your nitrile starting material to form a 1,3,5-triazine.[4][5][6] This side reaction is particularly favored at high temperatures and in the presence of certain Lewis or Brønsted acids.

Q3: My reaction mixture is turning brown and I'm seeing gas evolution, especially at higher temperatures. Should I be concerned?

A3: Yes, this is a significant safety concern. Brown discoloration and gas evolution can indicate the thermal decomposition of the azide reagent, which can be explosive, especially with organic azides or in the presence of heavy metals.[7][8][9] It is crucial to operate within safe temperature limits and to be aware of the stability of your specific azide. Sodium azide, for instance, begins to decompose around 300°C.[10][11]

Q4: How can I be sure that I have formed the desired tetrazole and not an isomeric product?

A4: The [3+2] cycloaddition of azides to nitriles is generally considered a regioselective process, leading to the 5-substituted-1H-tetrazole. However, with organic azides, the formation of 1,5-disubstituted tetrazoles is possible. Spectroscopic techniques such as NMR (¹H, ¹³C, ¹⁵N) and mass spectrometry are essential for unambiguous structure elucidation.

Q5: What is the role of a catalyst in this reaction, and is it always necessary?

A5: While the thermal cycloaddition is possible, it often requires high temperatures (100-150°C) and is limited to activated nitriles.[1][12] Catalysts, such as zinc salts, copper complexes, or organocatalysts, activate the nitrile towards nucleophilic attack by the azide, allowing the reaction to proceed under milder conditions and with a broader substrate scope.[13][14][15]

Troubleshooting Guide

This guide addresses specific experimental problems in a question-and-answer format, providing potential causes and actionable solutions.

Problem	Potential Causes	Troubleshooting Solutions
Low or No Product Formation	1. Insufficient reaction temperature or time. 2. Inactive catalyst. 3. Poor quality of reagents (e.g., wet solvent or nitrile). 4. Unactivated nitrile substrate.	1. Gradually increase the reaction temperature and monitor the reaction progress by TLC or LC-MS. 2. Use a freshly prepared or properly stored catalyst. Consider screening different catalysts (e.g., ZnCl₂, CuI, organocatalysts). 3. Ensure all reagents and solvents are anhydrous. Use freshly distilled solvents and high-purity starting materials. 4. For unactivated nitriles, a catalyst is almost always necessary. Increase the catalyst loading or switch to a more active catalyst system.
Formation of a White Precipitate (Amide)	1. Presence of water in the reaction mixture, leading to nitrile hydrolysis. 2. Use of protic solvents or acidic/basic conditions that favor hydrolysis.	1. Rigorously dry all glassware, solvents, and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Switch to an aprotic solvent like DMF, DMSO, or toluene. If acidic or basic conditions are required for the cycloaddition, carefully optimize the reaction temperature and time to minimize hydrolysis.
Formation of an Insoluble Byproduct (Triazine)	1. High reaction temperatures. 2. Presence of strong Lewis or Brønsted acids.	1. Lower the reaction temperature and extend the reaction time. 2. Reduce the amount of acid catalyst or switch to a milder catalyst.
Reaction Stalls Before Completion	1. Catalyst deactivation. 2. Reversible nature of the reaction under certain conditions.	1. Add a fresh portion of the catalyst to the reaction mixture. 2. Ensure the reaction conditions are driving the equilibrium towards the product (e.g., by using a slight excess of one reagent).
Difficult Purification	1. Presence of multiple byproducts. 2. Similar polarity of the product and starting materials/byproducts.	1. Optimize the reaction conditions to minimize side reactions. 2. Employ different purification techniques such as crystallization, trituration, or preparative HPLC in addition to column chromatography.

Common Side Reactions and Their Mechanisms

Understanding the pathways to common byproducts is crucial for developing strategies to suppress their formation.

Nitrile Hydrolysis

The most prevalent side reaction is the hydrolysis of the nitrile starting material to the corresponding amide, and subsequently to a carboxylic acid. This reaction is catalyzed by both acids and bases and is exacerbated by the presence of water.[16][17][18]

• Acid-Catalyzed Mechanism: The nitrile nitrogen is protonated, increasing the electrophilicity of the carbon atom, which is then attacked by water.[16][19]

• Base-Catalyzed Mechanism: A hydroxide ion directly attacks the electrophilic carbon of the nitrile, followed by protonation.[16][17]

Nitrile Cyclotrimerization

At elevated temperatures or in the presence of strong Lewis or Brønsted acids, nitriles can undergo cyclotrimerization to form highly stable 1,3,5-triazines.[4][5][6] This reaction proceeds through the formation of a nitrilium ion intermediate, which is then attacked by two other nitrile molecules.

Best Practices for Minimizing Side Reactions

Proactive measures during experimental design and execution can significantly improve the outcome of your nitrile-azide cycloaddition.

• Rigorous Exclusion of Water: Use anhydrous solvents, dry glassware thoroughly, and handle hygroscopic reagents in a glovebox or under an inert atmosphere. Molecular sieves can be added to the reaction mixture to scavenge any trace amounts of water.

• Careful Temperature Control: Monitor the reaction temperature closely. Use an oil bath or a heating mantle with a temperature controller. For exothermic reactions, consider slow addition of reagents or external cooling. Avoid excessive heating to prevent azide decomposition and nitrile cyclotrimerization.[11][20]

• Judicious Choice of Catalyst: The choice of catalyst can profoundly impact the reaction outcome. For acid-sensitive substrates, a milder Lewis acid or an organocatalyst may be preferable. Optimize the catalyst loading to achieve a balance between reaction rate and the potential for side reactions.

• Solvent Selection: Aprotic polar solvents like DMF and DMSO are commonly used and often give good results.[14] However, for some substrates, less polar solvents like toluene may be beneficial in minimizing certain side reactions.

• Safety First: Always handle azides with extreme caution.[7][8][9] Use appropriate personal protective equipment (PPE), work in a well-ventilated fume hood, and have a quench solution (e.g., sodium nitrite in acidic solution) readily available.[10] Avoid using metal spatulas with azides, as this can lead to the formation of shock-sensitive heavy metal azides.[9]

Experimental Protocol: Zinc-Catalyzed Synthesis of 5-Phenyl-1H-tetrazole

This protocol provides a reliable method for the synthesis of a model tetrazole, highlighting best practices for minimizing side reactions.

Materials:

• Benzonitrile (high purity, distilled)

• Sodium azide (NaN₃)

• Zinc chloride (ZnCl₂, anhydrous)

• N,N-Dimethylformamide (DMF, anhydrous)

• Hydrochloric acid (HCl, aqueous solution)

• Deionized water

• Ethyl acetate

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add benzonitrile (1.0 eq), sodium azide (1.2 eq), and anhydrous zinc chloride (0.5 eq).

• Solvent Addition: Add anhydrous DMF to the flask via syringe.

• Reaction: Heat the reaction mixture to 120°C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully and slowly add water to the mixture, followed by acidification with aqueous HCl to pH ~2. This will protonate the tetrazole and precipitate it from the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

References

• Organic Chemistry Tutor. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions) [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. [Link]

• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. Journal of the American Chemical Society, 124(41), 12210–12216. [Link]

• Chemistry Steps. (n.d.). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. [Link]

• ResearchGate. (2024, September 26). (PDF) Synthesis of 2,4,6‐Triaryl‐1,3,5‐triazines via the Cyclotrimerization of Benzonitriles with Catalytic Systems Composed of Titanium Chlorido Complexes and Magnesium. [Link]

• ResearchGate. (n.d.). [3+2] Cycloaddition of nitriles with azides [Image]. [Link]

• ResearchGate. (2025, August 6). Thermal decomposition of sodium azide in various microporous materials. [Link]

• Frontiers. (2025, December 8). Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy. [Link]

• University of Pittsburgh. (2013, February 1). Safe Handling of Azides. [Link]

• Royal Society of Chemistry. (n.d.). Reactions of unsaturated azides, part 24. [Link]

• PubMed. (2014, August 1). One-pot Synthesis of 1,3,5-triazine Derivatives via Controlled Cross-Cyclotrimerization of Nitriles: A Mechanism Approach. [Link]

• ACS Omega. (2024, April 29). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. [Link]

• Organic Chemistry Portal. (2011). Mechanistic Insights on Azide-Nitrile Cycloadditions: On the Dialkyltin Oxide-Trimethylsilyl Azide Route and a New Vilsmeier-Haack-Type Organocatalyst. [Link]

• Chemistry LibreTexts. (2023, January 22). The Hydrolysis of Nitriles. [Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Azide Compounds. [Link]

• ResearchGate. (n.d.). Cyclotrimerization of nitriles in solvent-free conditions [Table]. [Link]

• YouTube. (2020, October 5). Acid-catalyzed nitrile hydrolysis [Video]. [Link]

• RSC Publishing. (n.d.). Nitrileimines as an alternative to azides in base-mediated click [3 + 2] cycloaddition with methylene active nitriles. [Link]

• Wikipedia. (n.d.). Sodium azide. [Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Azide Compounds. [Link]

• PMC. (n.d.). Tetrazolium Compounds: Synthesis and Applications in Medicine. [Link]

• Sciencemadness.org. (2007, December 10). Stability of sodium azide in solution?. [Link]

• YouTube. (2022, October 18). How Azides Really Decompose [Video]. [Link]

• ResearchGate. (2025, August 7). ChemInform Abstract: One-Pot Synthesis of 1,3,5-Triazine Derivatives via Controlled Cross-Cyclotrimerization of Nitriles: A Mechanism Approach [Request PDF]. [Link]

• ResearchGate. (2025, August 10). Strategies for Safely Handling Industrial Azide Reactions: The Three Traps. [Link]

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Technical Support Center: Optimizing Tetrazole Formation from Hindered Nitriles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for tetrazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the challenges associated with the [3+2] cycloaddition of azides to sterically hindered nitriles. We understand that these substrates can be particularly stubborn, often resulting in low yields or failed reactions under standard conditions.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols based on established literature and field experience. Our goal is to explain the causality behind experimental choices, empowering you to rationally design and optimize your reaction conditions.

Core Principles: The Chemistry of Tetrazole Formation

The synthesis of 5-substituted-1H-tetrazoles from nitriles and an azide source is a classic example of a [3+2] cycloaddition reaction.[1] The fundamental challenge, especially with hindered or electron-rich nitriles, is the low reactivity of the nitrile's carbon atom toward nucleophilic attack by the azide ion. Electron-withdrawing groups on the nitrile substrate can facilitate the reaction, but for hindered systems, activation is almost always necessary.[1]

This activation is typically achieved by using a Lewis acid or a Brønsted acid catalyst. The catalyst coordinates to the lone pair of the nitrile's nitrogen atom, which significantly increases the electrophilicity of the nitrile carbon, making it more susceptible to attack by the azide nucleophile.[2][3] This initial step is often rate-limiting, and overcoming this barrier is the key to successfully synthesizing tetrazoles from challenging substrates.

Caption: Figure 1: Catalyzed Tetrazole Formation Mechanism

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific issues you may encounter during your experiments in a practical question-and-answer format.

Q1: My reaction with a hindered nitrile shows no conversion or extremely low yield at standard temperatures (e.g., 80-100 °C in DMF). What is my first course of action?

Answer: This is the most common issue with sterically demanding substrates. The thermal energy provided is insufficient to overcome the activation barrier. Your first and most effective strategy is to significantly increase the reaction temperature.

• Causality: Steric hindrance around the nitrile group impedes the approach of both the catalyst and the azide nucleophile. Higher temperatures increase the kinetic energy of the molecules, leading to more frequent and energetic collisions, which helps overcome this steric barrier.

• Actionable Advice:

  • Increase Temperature: Raise the temperature of your reaction to 110-150 °C. High-boiling solvents like DMSO (boiling point: 189 °C) or NMP are excellent choices for these conditions.[4]

  • Introduce Microwave Heating: Microwave irradiation is a highly effective method for driving difficult reactions.[5] It allows for rapid heating to temperatures far exceeding the solvent's boiling point in sealed vessels, dramatically reducing reaction times from many hours to minutes. Even sterically hindered tetrazoles can be prepared efficiently using this method.[5]

  • Consider Flow Chemistry: For scalability and safety, continuous flow reactors are superior. They allow for superheating reactions to temperatures like 190 °C safely, as there is no headspace for potentially explosive hydrazoic acid (HN₃) to accumulate.[6] This technique can achieve near-quantitative conversions for substrates that are unreactive under batch conditions.[6]

Q2: I've increased the temperature, and while my starting material is consumed, the yield of my desired tetrazole is still poor. What's happening?

Answer: It's possible your tetrazole product is susceptible to thermal decomposition under prolonged heating at high temperatures.

• Causality: While high heat is needed to form the product, some tetrazoles are not stable indefinitely under these conditions and can decompose, often through the evolution of nitrogen gas.[3] This creates a scenario where the optimal yield is achieved at a specific time point before significant degradation occurs.

• Actionable Advice:

  • Time-Course Study: Run a series of small-scale reactions and monitor the progress by TLC or LC-MS at regular intervals (e.g., every 1-2 hours). This will help you identify the point of maximum product formation and avoid prolonged heating that leads to decomposition. One study noted a reduction in yield when reactions were run for longer times.[4]

  • Use a More Active Catalyst: A more efficient catalyst can lower the activation energy, allowing the reaction to proceed at a lower temperature or for a shorter duration, thus minimizing product degradation. See Q3 for catalyst choices.

Q3: What is the best catalyst for a hindered nitrile? I've tried ammonium chloride with little success.

Answer: While Brønsted acids like ammonium chloride work for simple nitriles, hindered substrates often require a more potent Lewis acid catalyst to achieve sufficient activation.[3]

• Causality: Lewis acids, particularly metal salts, can form a stronger coordination complex with the nitrile nitrogen. This coordination polarizes the C≡N bond more effectively than protonation, making the carbon atom significantly more electrophilic.

• Actionable Advice:

  • Zinc Salts: Zinc(II) salts are widely documented as highly effective catalysts.[5] DFT studies have shown that coordination of the nitrile to the zinc ion is the dominant factor in catalysis, substantially lowering the barrier for the azide attack.[2] Zinc bromide (ZnBr₂) or zinc chloride (ZnCl₂) are excellent starting points.

  • Other Metal Catalysts: If zinc salts are not effective, other Lewis acids can be screened. Cobalt(II) complexes have also been shown to efficiently catalyze the [3+2] cycloaddition.[4]

  • Heterogeneous Catalysts: For easier workup and catalyst recovery, consider solid-supported catalysts like silica-supported sodium hydrogen sulfate.[5]

Q4: How do I select the optimal solvent for my reaction?

Answer: The ideal solvent must be able to dissolve your reagents (especially the azide salt), be stable at high temperatures, and have a high boiling point.

• Causality: The reaction involves an ionic nucleophile (azide), so a polar solvent is required to facilitate its dissolution and reactivity. An aprotic solvent is generally preferred to avoid unwanted side reactions.

• Actionable Advice:

  • DMSO: Dimethyl sulfoxide is often the best choice, demonstrating excellent performance in many studies and providing superior yields compared to other solvents like DMF or acetonitrile.[4]

  • DMF: N,N-Dimethylformamide is a very common and effective solvent for this transformation.[3][5]

  • NMP/Water Mixtures: In flow chemistry protocols, a mixture of N-Methyl-2-pyrrolidone and water has been used successfully at very high temperatures.[6]

  • Water: For some systems, particularly with zinc salt catalysis, the reaction can proceed readily in water, offering a green and cost-effective option.[5]

Parameter	Recommendation for Hindered Nitriles	Rationale	References
Temperature	120-190 °C; Microwave or Flow Reactor	Overcomes high activation energy due to steric hindrance.	[5][6]
Catalyst	Lewis Acids (e.g., ZnBr₂, ZnCl₂)	Provides stronger activation of the nitrile group compared to Brønsted acids.	[2][5]
Solvent	DMSO, DMF, NMP	High-boiling polar aprotic solvents that facilitate the reaction at elevated temperatures.	[3][4]
Azide Source	Sodium Azide (NaN₃)	Common, effective, and economical azide source.	[3][4][5]
Reaction Time	Monitor by TLC/LCMS (typically 2-24h)	Avoids product decomposition from prolonged heating.	[4]

Q5: I am concerned about the safety of using sodium azide. What precautions should I take?

Answer: Your concern is valid. Sodium azide and the in-situ-generated hydrazoic acid (HN₃) are highly toxic and potentially explosive. Strict safety protocols are mandatory.

• Causality: Acidic conditions (from a Brønsted acid catalyst or acidic workup) react with sodium azide to form hydrazoic acid (HN₃), which is volatile and toxic.[3] Additionally, azide salts can form shock-sensitive, explosive heavy metal azides if they come into contact with metals like lead, copper, or mercury.

• Actionable Advice:

  • Ventilation: ALWAYS conduct the reaction in a certified chemical fume hood with good ventilation.[3]

  • Avoid Heavy Metals: Use glass or Teflon equipment. Avoid metal spatulas and ensure your waste streams do not contain heavy metal salts.

  • Quenching: After the reaction is complete, any residual azide must be safely quenched. A common method is the addition of a sodium nitrite (NaNO₂) solution during the acidic workup.

  • Waste Disposal: Dispose of all azide-containing waste according to your institution's hazardous waste protocols. Do not mix azide waste with other waste streams that may contain metals.[3]

  • Safer Alternatives: Consider using trimethylsilyl azide (TMSN₃). It is often used as a safer source that generates HN₃ in situ in protic solvents like methanol.[7]

Frequently Asked Questions (FAQs)

What is the driving force for tetrazole formation? The formation of the highly stable, 6π-electron aromatic tetrazole ring is a significant thermodynamic driving force for the reaction.[3]

Why are electron-withdrawing groups on the nitrile helpful? Electron-withdrawing groups lower the energy of the nitrile's Lowest Unoccupied Molecular Orbital (LUMO), making it more susceptible to nucleophilic attack by the Highest Occupied Molecular Orbital (HOMO) of the azide ion. This facilitates a smoother reaction, often requiring milder conditions.[1]

Can this reaction be performed without a catalyst? For highly activated nitriles (those with strong electron-withdrawing groups), the reaction can sometimes proceed without a catalyst, but it typically requires high temperatures and long reaction times. For hindered and unactivated nitriles, a catalyst is essential for practical synthesis.

What is a typical workup procedure? A common procedure involves cooling the reaction mixture, diluting it with water, and then carefully acidifying with an acid like HCl. The tetrazole product, which is often a solid and less soluble in acidic aqueous media, will precipitate out and can be collected by vacuum filtration.[3]

Optimized Experimental Protocol: Microwave-Assisted Synthesis

This protocol is a representative example for the synthesis of a 5-substituted-1H-tetrazole from a hindered nitrile using microwave heating.

Safety Warning: This reaction must be performed by trained personnel in a chemical fume hood. Sodium azide is highly toxic. The reaction generates pressure in a sealed vessel. Use only certified microwave reactor vials and operate the instrument according to the manufacturer's specifications.

Materials:

• Hindered Nitrile (1.0 mmol, 1.0 equiv)

• Sodium Azide (NaN₃) (1.5 mmol, 1.5 equiv)

• Zinc Bromide (ZnBr₂) (1.1 mmol, 1.1 equiv)

• N,N-Dimethylformamide (DMF) (3 mL)

• 10-mL microwave reactor vial with a stir bar

Procedure:

• To the microwave reactor vial, add the hindered nitrile (1.0 mmol), sodium azide (97.5 mg, 1.5 mmol), and zinc bromide (247.9 mg, 1.1 mmol).

• Add the stir bar and 3 mL of DMF.

• Seal the vial with a cap, ensuring it is properly crimped.

• Place the vial in the microwave reactor cavity.

• Set the reaction parameters: heat to 150 °C, hold for 60 minutes, with magnetic stirring.

• After the reaction is complete, allow the vial to cool to room temperature (below 50 °C) before removal.

• Workup: Carefully uncap the vial in the fume hood. Pour the reaction mixture into a beaker containing 30 mL of water and stir.

• Acidify the aqueous solution to pH ~2 by the dropwise addition of 3M HCl. A precipitate should form.

• Stir the slurry for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 10 mL).

• Dry the product under vacuum to obtain the 5-substituted-1H-tetrazole.

• Characterize the product by ¹H NMR, ¹³C NMR, and MS.

Caption: Figure 2: Troubleshooting Workflow

References

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Retrieved from [Link]

• Dey, S., K., Bhowmick, D., & Maity, D. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts?. Journal of the American Chemical Society, 125(33), 9983–9987. Abstract available at [Link]

• Dömling, A., & Ugi, I. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 119(18), 10351-10398. [Link]

• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. [Link]

• Dömling, A., & Ugi, I. (2019). Tetrazoles via Multicomponent Reactions. ACS Publications. Published in Chemical Reviews and available via PubMed Central. [Link]

• Palde, P. B., & Jamison, T. F. (n.d.). Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. CORE. [Link]

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Purification techniques for crude 5-(3-Pentyl)tetrazole

Welcome to the Technical Support Center for the purification of 5-(3-Pentyl)tetrazole. As a Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven insights into the common challenges and solutions you may encounter during your purification workflows. This resource is tailored for researchers, scientists, and drug development professionals seeking to achieve high purity for this and similar 5-alkyl-tetrazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 5-(3-Pentyl)tetrazole?

A1: The impurity profile of your crude product is highly dependent on the synthetic route employed. For the common [3+2] cycloaddition reaction between a nitrile and an azide, you can anticipate the following impurities[1]:

• Unreacted Starting Materials: Residual 3-pentylnitrile and sodium azide are common.

• Reaction Solvents: High-boiling point solvents like DMF or DMSO can be challenging to remove completely.

• Side-Reaction Products: Depending on the specific conditions, trace amounts of other isomeric tetrazoles or products from side reactions may be present.

• Hydrazoic Acid: If the reaction is quenched with acid, residual hydrazoic acid, which is highly toxic and explosive, might be a concern, though it is also highly volatile[2].

Q2: My 5-(3-Pentyl)tetrazole is an oil at room temperature. How does this affect my purification strategy?

A2: The physical state of your product is a critical factor in selecting a purification method. Since 5-(3-Pentyl)tetrazole is often an oil or a low-melting solid, traditional recrystallization may be challenging. In this case, column chromatography is the preferred method for achieving high purity. If the compound is thermally stable, vacuum distillation could also be a viable option[3].

Q3: What is the acidic nature of 5-(3-Pentyl)tetrazole and how can I leverage it for purification?

A3: 5-substituted-1H-tetrazoles are known to be bioisosteres of carboxylic acids, meaning they have similar physicochemical properties, including acidity[2][4]. The pKa of 5-alkyl-tetrazoles is generally in the range of 5.5 to 6.0, making them weakly acidic[2]. This acidity is a powerful tool for purification via acid-base extraction. By treating your crude product with an aqueous base (e.g., sodium bicarbonate or sodium hydroxide), you can deprotonate the tetrazole, making it water-soluble. This allows you to wash away non-acidic organic impurities with an immiscible organic solvent. Subsequently, re-acidification of the aqueous layer will precipitate your purified tetrazole, which can then be extracted into a fresh organic solvent[3][5].

Troubleshooting Purification by Recrystallization

While challenging for oily compounds, recrystallization can be effective if your crude 5-(3-Pentyl)tetrazole is a solid or if you can induce crystallization.

Problem 1: My compound is "oiling out" instead of forming crystals.

"Oiling out" occurs when the compound separates from the solution as a liquid instead of a solid. This is a common issue with compounds that have low melting points or when significant impurities are present[3].

Causality & Solution:

• Rapid Cooling: Cooling the solution too quickly can prevent the molecules from arranging into a crystal lattice.

  • Troubleshooting: Reheat the solution until the oil redissolves. You may need to add a small amount of additional solvent. Allow the solution to cool very slowly, perhaps by insulating the flask[3].

• Inappropriate Solvent: The boiling point of your solvent may be too high, or its polarity might not be ideal.

  • Troubleshooting: Select a solvent with a lower boiling point or try a mixed solvent system. A good starting point is a solvent system where the compound is soluble when hot but sparingly soluble when cold[6][7]. For alkyltetrazoles, consider solvent systems like hexane/ethyl acetate or toluene.

Troubleshooting Purification by Column Chromatography

Column chromatography is a highly effective method for purifying oily or liquid compounds like 5-(3-Pentyl)tetrazole. The principle is based on the differential partitioning of compounds between a stationary phase (e.g., silica gel) and a mobile phase (the eluent)[8][9][10].

Problem 2: My 5-(3-Pentyl)tetrazole is sticking to the silica gel column and won't elute.

Causality & Solution:

• Strong Polar Interactions: Tetrazoles are polar compounds and can interact strongly with the acidic silica gel stationary phase, leading to poor mobility[3]. The lone pairs on the nitrogen atoms can form hydrogen bonds with the silanol groups on the silica surface.

  • Troubleshooting:

    • Increase Mobile Phase Polarity: Gradually increase the polarity of your eluent. If you are using a hexane/ethyl acetate system, incrementally increase the percentage of ethyl acetate. For very polar compounds, adding a small amount of a more polar solvent like methanol (1-5%) can be effective[3][11].

    • Use a Less Acidic Stationary Phase: Consider using alumina (neutral or basic) as your stationary phase to reduce the strong acidic interactions.

    • Add an Acidic Modifier: Adding a small amount of acetic acid or formic acid to your mobile phase can help by protonating the tetrazole, reducing its interaction with the silica gel.

Problem 3: I'm getting poor separation between my product and a closely-related impurity.

Causality & Solution:

• Insufficient Resolution: The chosen mobile phase may not be providing enough of a difference in affinity for the stationary phase between your product and the impurity.

  • Troubleshooting:

    • Optimize the Mobile Phase: A systematic approach to solvent selection is key. Use thin-layer chromatography (TLC) to test various solvent systems of differing polarities to find the one that gives the best separation (largest difference in Rf values)[12].

    • Gradient Elution: Instead of using a single solvent system (isocratic elution), a gradient elution where the polarity of the mobile phase is gradually increased over time can often improve separation of compounds with similar polarities[3].

    • Reverse-Phase Chromatography: If normal-phase chromatography (e.g., silica gel) is not effective, consider reverse-phase chromatography. Here, the stationary phase is nonpolar (e.g., C18-silica), and a polar mobile phase (e.g., acetonitrile/water) is used. This separates compounds based on differences in hydrophobicity[13][14].

Experimental Protocols

Protocol 1: Acid-Base Extraction for Bulk Impurity Removal

This protocol is excellent for a preliminary cleanup of your crude product before fine purification by chromatography.

• Dissolution: Dissolve the crude 5-(3-Pentyl)tetrazole in a suitable organic solvent like ethyl acetate.

• Basification: Transfer the solution to a separatory funnel and wash with a 5% aqueous solution of sodium bicarbonate. The tetrazole will deprotonate and move into the aqueous layer.

• Separation of Layers: Separate the aqueous layer and wash the organic layer one more time with the basic solution to ensure complete extraction of the product.

• Organic Impurity Removal: The combined aqueous layers now contain your tetrazole salt, while non-acidic organic impurities remain in the original organic layer, which can be discarded.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a dilute acid (e.g., 5% HCl) with stirring until the pH is acidic (pH 2-3). Your purified tetrazole should precipitate out or form an oil.

• Final Extraction: Extract the purified product back into a fresh portion of an organic solvent like ethyl acetate.

• Drying and Concentration: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure to yield the purified product.

Protocol 2: Flash Column Chromatography

This is the recommended method for achieving high purity of oily 5-(3-Pentyl)tetrazole.

• Column Packing: Pack a glass column with silica gel as a slurry in a nonpolar solvent (e.g., hexane).

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica onto the top of the column.

• Elution: Begin eluting with a low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate). Monitor the eluent using TLC.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., to 80:20 or 70:30 hexane:ethyl acetate) to elute your product.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Table 1: Solvent Properties for Purification

Solvent	Boiling Point (°C)	Polarity	Application Notes
Hexane	69	Nonpolar	Good for initial nonpolar washes and as a nonpolar component in chromatography mobile phases.
Ethyl Acetate	77	Polar Aprotic	A versatile solvent for extraction and as a polar component in chromatography.
Toluene	111	Nonpolar	Can be used for recrystallization of some tetrazole derivatives.
Methanol	65	Polar Protic	Used as a strong polar modifier in chromatography to elute highly retained compounds.
Water	100	Very Polar	Used in acid-base extractions.

Data sourced from multiple chemical reference materials.[15]

Visualizations

Diagram 1: Acid-Base Extraction Workflow

Caption: Workflow for purification via acid-base extraction.

Diagram 2: Troubleshooting Column Chromatography

Caption: Decision tree for troubleshooting column chromatography.

References

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Retrieved from [Link]

• Google Patents. (2011). US20110184187A1 - Process for the preparation of tetrazole derivatives from organo boron and organo aluminium azides.

• Finnegan, W. G., Henry, R. A., & Lofquist, R. (1958). An Improved Synthesis of 5-Substituted Tetrazoles. Journal of the American Chemical Society, 80(15), 3908–3911. [Link]

• Mittal, R., & Awasthi, S. K. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). Synthesis, 51(19), 3765–3783. [Link]

• Modha, S. G., Kumar, A., & Vosooghi, M. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 119(17), 9896–9945. [Link]

• Ivashkevich, O. A., Gaponik, P. N., & Voitekhovich, S. V. (2003). TETRAZOLES: SYNTHESIS, STRUCTURES, PHYSICO-CHEMICAL PROPERTIES AND APPLICATION. CHEMICAL PROBLEMS OF THE DEVELOPMENT OF NEW MATERIALS AND TECHNOLOGIES. Retrieved from [Link]

• Gao, Y., He, M., Wu, Y., & Wu, Y. (2014). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. Molecules, 19(9), 13908–13917. [Link]

• Wikipedia. (2024). Tetrazole. Retrieved from [Link]

• Hrabálek, A., & Roh, J. (2012). Synthesis and Functionalization of 5-Substituted Tetrazoles†. Chemistry of Heterocyclic Compounds, 48(1), 1–21. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• DeFrancesco, H., Dudley, J., & Coca, A. (2018). Undergraduate Organic Experiment: Tetrazole Formation by Microwave Heated (3 + 2) Cycloaddition in Aqueous Solution. Journal of Chemical Education, 95(3), 481–484. [Link]

• Jack Westin. (n.d.). Chromatography Basic Principles Involved In Separation Process. Retrieved from [Link]

• Khan, I., et al. (2018). Synthesis, single crystal analysis, biological and docking evaluation of tetrazole derivatives. Journal of Molecular Structure, 1175, 784-791. [Link]

• Google Patents. (2011). WO2011110651A1 - Process for the preparation of 5-substituted 1-alkyltetrazoles.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Voitekhovich, S. V., Gaponik, P. N., & Ivashkevich, O. A. (2017). Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines. Synthesis, 49(19), 4476–4482. [Link]

• Medina-Franco, J. L., et al. (2021). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Mini-Reviews in Medicinal Chemistry, 21(10), 1196–1213. [Link]

• Asiri, A. M., & Inamuddin. (2018). Separation techniques: Chromatography. Protein Purification, 1-10. [Link]

• ResearchGate. (2015). Is acidification important in the work up of tetrazole synthesis?. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 5-Phenyl-1H-tetrazole on Newcrom R1 HPLC column. Retrieved from [Link]

• Liu, X., et al. (2018). Synthesis and chromatographic evaluation of phenyl/tetrazole bonded stationary phase based on thiol-epoxy ring opening reaction. Journal of Separation Science, 41(2), 527–535. [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.

• ResearchGate. (2025). Separation and quantitative determination of aldoses and alditols by Over-Pressured Layer Chromatography (OPLC). Retrieved from [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

• The Royal Society of Chemistry. (2020). Tetrazole Regioisomers in the Development of Nitro Group-Containing Antitubercular Agents. Retrieved from [Link]

• Taylor, J. (2022). Chromatography: Techniques of Separation. Physical Chemistry: An Indian Journal, 17(1), 161.
• Google Patents. (1996). US5525733A - Process for preparing tetrazole-5-carboxylic acid derivatives.
• Momenzadeh, M., et al. (2020). Synthesis and Anticonvulsant Activity of 5-Substituted 1h-Tetrazoles against Pentylenetetrazole-Induced Seizures. Pharmaceutical Sciences, 26(4), 346-352.

• YouTube. (2020). Introduction to Chromatographic Separations. Retrieved from [Link]

• Choi, H. Y. (2017). 5-C1-C4 Synthetic method of 5-C1-C4 alkyl tetrazole. SciSpace. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 3.3C: Determining Which Solvent to Use. Retrieved from [Link]

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Overcoming low reactivity of alkyl nitriles in tetrazole synthesis

Topic: Overcoming the Low Reactivity of Alkyl Nitriles in Tetrazole Synthesis For: Researchers, Scientists, and Drug Development Professionals From: The Desk of the Senior Application Scientist

Introduction

Welcome to the technical support center for tetrazole synthesis. The 5-substituted 1H-tetrazole ring is a critical structural motif in medicinal chemistry, frequently serving as a bioisosteric replacement for carboxylic acids, which enhances metabolic stability and lipophilicity in drug candidates.[1][2] The most direct route to these heterocycles is the [3+2] cycloaddition of an azide source with an organic nitrile.

However, researchers often face a significant hurdle: the inherent low reactivity of aliphatic (alkyl) nitriles compared to their aromatic counterparts. This guide is designed to provide you with expert, field-proven insights and practical, step-by-step solutions to overcome these challenges. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system for robust and reproducible results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments.

Q1: My [3+2] cycloaddition reaction between a simple alkyl nitrile and sodium azide is failing or giving less than 10% yield, even with prolonged heating. What is the fundamental problem?

Probable Cause: The primary issue is the low electrophilicity of the alkyl nitrile's carbon atom. Unlike aryl nitriles, which are activated by the electron-withdrawing nature of the aromatic ring, alkyl groups are typically electron-donating or neutral. This lack of activation results in a very high energy barrier for the nucleophilic attack by the azide anion, making the reaction kinetically unfavorable under standard thermal conditions.

Solution: The nitrile must be activated to make it more susceptible to azide attack. This is the cornerstone of modern tetrazole synthesis from unactivated nitriles. The reaction mechanism is not a concerted cycloaddition but rather a stepwise process that begins with nitrile activation, followed by azide attack and subsequent cyclization.[3][4]

Q2: How can I effectively activate my alkyl nitrile to improve reaction rates and yields?

Probable Cause: Insufficient activation of the nitrile is the most common reason for poor reaction performance.

Solutions: Several catalytic methods can be employed to activate the nitrile. The choice of catalyst is crucial and depends on the substrate's functional group tolerance and the desired reaction conditions.

• Lewis Acid Catalysis: This is the most robust and widely used method. Lewis acids coordinate to the lone pair of electrons on the nitrile's nitrogen atom. This coordination withdraws electron density, making the nitrile carbon significantly more electrophilic and reactive towards the azide nucleophile.[5][6]

  • Recommended Catalysts: Zinc salts (e.g., ZnCl₂, ZnBr₂, Zn(OTf)₂) are highly effective, versatile, and relatively inexpensive.[5][6] Other options include aluminum chloride (AlCl₃) and tin compounds, although organotin reagents are now largely avoided due to their high toxicity.[7]

  • Implementation: Typically, 0.5 to 1.2 equivalents of the Lewis acid are used with sodium azide (NaN₃) in a polar aprotic solvent like DMF or water. The reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water when zinc salts are used as catalysts.[5]

• Brønsted Acid Catalysis: This method uses a proton source to protonate the nitrile nitrogen, which, similar to Lewis acid coordination, activates the nitrile for attack.[3]

  • Recommended Catalysts: Ammonium chloride (NH₄Cl) or triethylammonium chloride (Et₃N·HCl) are common choices. They are inexpensive and effective, though they may require higher temperatures than potent Lewis acids.

  • Mechanism Insight: The acid catalyst activates the nitrile, facilitating a stepwise reaction through an open-chain intermediate that subsequently cyclizes to form the tetrazole.[5]

• Organocatalysis: Certain non-metallic organic molecules can also accelerate the azide-nitrile coupling by activating the nitrile substrate, often under neutral conditions.[5]

  • Example: An organocatalyst generated in situ from N-methyl-2-pyrrolidone (NMP), sodium azide, and trimethylsilyl chloride has been shown to be effective, particularly with microwave heating.[5]

Q3: My reaction is very slow, requiring over 48 hours of heating. How can I accelerate the process without degrading my material?

Probable Cause: Standard convective heating in high-boiling-point solvents is often inefficient and can lead to thermal degradation of sensitive substrates over long periods.

Solution: Microwave-Assisted Synthesis. Microwave irradiation is an exceptionally effective method for driving these reactions to completion quickly.

• Principle: Microwaves directly and efficiently heat the polar solvent (e.g., DMF, DMSO) and the reactants, leading to a rapid increase in internal temperature and pressure (in a sealed vessel). This dramatically accelerates the reaction rate, often reducing reaction times from days to minutes or hours.[5]

• Benefit: The rapid heating profile often minimizes the formation of degradation byproducts that can occur with prolonged heating. An efficient microwave-accelerated method allows the conversion of even inactive nitriles into 5-substituted 1H-tetrazoles.[5]

Q4: I am observing a clean conversion of my starting material, but my isolated yield is low after the acidic workup. Where is my product going?

Probable Cause: The 1H-tetrazole product is acidic (pKa similar to a carboxylic acid) and can be soluble in both aqueous and organic phases, depending on the pH and the nature of the R-group.[3] Improper workup is a common cause of product loss.

Solution: Optimized Workup Procedure.

• Cool the Reaction: After the reaction is complete, cool the mixture to room temperature.

• Quench Carefully (If Necessary): If a reactive reagent like a trialkyltin azide was used, a specific quenching procedure is required. For standard NaN₃ reactions, proceed to acidification.

• Acidify Correctly: Dilute the reaction mixture with water and then carefully acidify with an acid like 2-4 M HCl or acetic acid until the pH is ~2-3. This protonates the tetrazolate anion, making the 1H-tetrazole product less water-soluble and causing it to precipitate.

• Extraction: If the product does not precipitate, it must be extracted. Use a suitable organic solvent like ethyl acetate or dichloromethane. Perform multiple extractions (3-4 times) to ensure complete recovery from the aqueous phase.

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: What is the accepted mechanism for Lewis acid-catalyzed tetrazole synthesis? The reaction is not a concerted [3+2] cycloaddition. Density functional theory (DFT) calculations and experimental evidence support a stepwise mechanism.[4] First, the Lewis acid (e.g., Zn²⁺) coordinates to the nitrile nitrogen. This activation step makes the nitrile carbon highly electrophilic. The azide anion then performs a nucleophilic attack on the activated nitrile to form a linear imidoyl azide intermediate coordinated to the Lewis acid. Finally, this intermediate undergoes intramolecular cyclization to form the zinc-tetrazolate complex, which upon protonation during workup, releases the 1H-tetrazole product and regenerates the catalyst.[6]

Q2: What are the most critical safety precautions when performing these reactions? Safety is paramount when working with azides.

• Sodium Azide (NaN₃): Highly toxic. Avoid inhalation of dust and skin contact.

• Hydrazoic Acid (HN₃): CRITICAL DANGER. Never add acid to the reaction mixture before ensuring all sodium azide has been consumed or quenched. Acidification of residual NaN₃ generates hydrazoic acid, which is highly toxic, volatile, and dangerously explosive.[3] Always perform the reaction in a well-ventilated fume hood.

• Heavy Metal Azides: Avoid using heavy metal salts (e.g., lead, mercury) as they can form highly shock-sensitive and explosive azide complexes. Zinc salts are generally considered safer in this regard.

Q3: Which solvents are optimal for alkyl nitrile-azide cycloadditions? Polar aprotic solvents are the standard choice.

• N,N-Dimethylformamide (DMF): Excellent solvating power for sodium azide and most organic substrates. Its high boiling point (153 °C) is suitable for thermal reactions.

• Dimethyl Sulfoxide (DMSO): Another excellent choice with a higher boiling point (189 °C), useful for particularly stubborn nitriles requiring more forcing conditions.[8]

• Water: As demonstrated by Sharpless and coworkers, water can be a highly effective solvent, especially for reactions catalyzed by zinc salts. This offers a greener and safer alternative to high-boiling organic solvents.[5]

Q4: Can this reaction be considered "Click Chemistry"? The term "Click Chemistry," coined by K.B. Sharpless, refers to a class of reactions that are modular, wide in scope, give very high yields, generate only inoffensive byproducts, are stereospecific, and are easy to perform.[9] While the azide-nitrile cycloaddition is a powerful transformation, the harsh conditions (high temperatures, strong acids) often required for unactivated alkyl nitriles mean it does not always meet the mild, benign criteria of a true click reaction. However, with the development of highly efficient catalysts (like zinc salts in water) that enable the reaction under milder conditions with high yields, it moves closer to the click chemistry ideal.[5][9]

Data & Protocols

Table 1: Comparison of Selected Catalytic Systems for 5-Alkyl-1H-tetrazole Synthesis

Catalyst System	Typical Substrate	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Reference
ZnBr₂ / NaN₃	Unactivated Alkyl Nitriles	H₂O	100	12 - 24	85 - 95	[5]
Et₃N·HCl / NaN₃	Activated/Unactivated Nitriles	Nitrobenzene (MW)	220 (MW)	0.1 - 0.5	80 - 98	[5]
L-proline / NaN₃	Aliphatic & Aryl Nitriles	DMSO	120	2 - 4	90 - 96	[5]
Co(II)-complex / NaN₃	Aliphatic & Aryl Nitriles	DMSO	110	12	90 - 99	[8]

Experimental Protocols

Protocol 1: Zinc-Catalyzed Synthesis of 5-Alkyl-1H-tetrazoles in Water

Adapted from Demko, Z. P.; Sharpless, K. B. J. Org. Chem. 2001, 66, 7945-7950.[5]

Materials:

• Alkyl nitrile (1.0 equiv)

• Sodium azide (NaN₃, 1.5 equiv)

• Zinc bromide (ZnBr₂, 1.0 equiv)

• Deionized Water

• 2M Hydrochloric Acid (HCl)

• Ethyl Acetate

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyl nitrile (10 mmol), sodium azide (15 mmol, 0.975 g), and zinc bromide (10 mmol, 2.25 g).

• Solvent Addition: Add deionized water (20 mL) to the flask.

• Reaction: Heat the stirred suspension to reflux (100 °C) in an oil bath. Monitor the reaction progress by TLC or LC-MS (a small aliquot can be withdrawn, acidified, extracted with EtOAc, and spotted). The reaction is typically complete within 12-24 hours.

• Cooling & Acidification: Cool the reaction mixture to room temperature. Carefully and slowly add 2M HCl with stirring until the pH of the solution is approximately 2. A white precipitate of the 1H-tetrazole product may form.

• Workup:

  • If a precipitate forms: Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the product.

  • If no precipitate forms: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography if necessary.

Protocol 2: Microwave-Assisted Synthesis Using an Organocatalyst

Concept adapted from Cantillo, D.; Gutmann, B.; Kappe, C. O. J. Am. Chem. Soc. 2011, 133, 4465-4475.[5]

Materials:

• Alkyl nitrile (1.0 equiv)

• Sodium azide (NaN₃, 1.5 equiv)

• N-Methyl-2-pyrrolidone (NMP) (Solvent and catalyst precursor)

• Trimethylsilyl chloride (TMSCl, 1.5 equiv)

• Microwave reactor with sealed vessels

Procedure:

• Setup: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add the alkyl nitrile (2 mmol), sodium azide (3 mmol, 195 mg), and NMP (4 mL).

• Catalyst Formation: Add trimethylsilyl chloride (3 mmol, 0.38 mL) to the suspension. The in-situ generation of the active pyrrolium azide organocatalyst will begin.

• Reaction: Seal the vessel and place it in the microwave reactor. Heat the mixture to 200 °C and hold for 30-60 minutes. Monitor the internal pressure to ensure it remains within the safe limits of the instrument.

• Cooling & Workup: After the reaction is complete, cool the vessel to room temperature using compressed air. Transfer the reaction mixture to a beaker, dilute with water (20 mL), and acidify to pH 2 with 2M HCl.

• Isolation: Isolate the product via extraction with ethyl acetate (3 x 15 mL) followed by drying and solvent evaporation, as described in Protocol 1.

Visualizations

Troubleshooting Workflow for Low Tetrazole Yield

Caption: Decision workflow for diagnosing and solving low-yield issues.

Mechanism: Lewis Acid Catalyzed Tetrazole Formation

Caption: Simplified catalytic cycle for zinc-catalyzed tetrazole synthesis.

References

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Retrieved from [Link]

• Chem Help ASAP. (2022, December 27). tetrazole synthesis from a nitrile and azide - laboratory experiment [Video]. YouTube. [Link]

• Khadke, S. A., et al. (2005). Conversion of aromatic nitriles into tetrazoles.

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 124(41), 12210-12216. [Link]

• Bera, P., et al. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega. [Link]

• Bera, P., et al. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex. PubMed Central. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2003). Why Is Tetrazole Formation by Addition of Azide to Organic Nitriles Catalyzed by Zinc(II) Salts? Journal of the American Chemical Society, 125(32), 9983-9987. [Link]

• Himo, F., Demko, Z. P., Noodleman, L., & Sharpless, K. B. (2002). Mechanisms of tetrazole formation by addition of azide to nitriles. Semantic Scholar. [Link]

• Ostrovskii, V. A., et al. (2019). Tetrazoles via Multicomponent Reactions. Chemical Reviews, 119(12), 7434-7488. [Link]

• Sharpless Lab. (n.d.). Click Chemistry. The Scripps Research Institute. [Link]

• Medina-Franco, J. L., et al. (2021). Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Current Organic Chemistry, 25(12), 1435-1453. [Link]

• Sharpless, K. B. (2022). Click Chemistry: the Certainty of Chance. The Nobel Prize. [Link]

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Technical Support Center: Safe Quenching of Sodium Azide in Tetrazole Reactions

Welcome to the Technical Support Center for safe laboratory practices. This guide is dedicated to researchers, scientists, and drug development professionals working with sodium azide (NaN₃) in tetrazole synthesis. The synthesis of tetrazoles, a critical moiety in medicinal chemistry, often utilizes sodium azide, a reagent that is both highly toxic and potentially explosive.[1][2] The safe and effective quenching of residual sodium azide post-reaction is not merely a matter of waste disposal; it is a critical safety step to protect researchers and ensure the integrity of the final product.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address the challenges you may encounter. We will delve into the chemistry behind the quenching process, provide validated protocols, and highlight critical safety considerations to ensure a self-validating system of operation in your laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with sodium azide and its use in tetrazole synthesis?

Sodium azide (NaN₃) presents three main categories of risk:

• High Acute Toxicity: Sodium azide is highly toxic if ingested, inhaled, or absorbed through the skin.[1][3] It functions similarly to cyanide, inhibiting cytochrome oxidase and preventing cells from using oxygen, with the heart and brain being particularly vulnerable.[1][4]

• Formation of Hydrazoic Acid (HN₃): In the presence of acids, sodium azide rapidly converts to hydrazoic acid (HN₃).[1][3][5] HN₃ is a highly toxic, volatile, and dangerously explosive liquid with a sharp, pungent odor.[1][5][6][7] The generation of HN₃ is a major concern during the acidic workup of tetrazole reactions if unquenched sodium azide is present.

• Explosive Metal Azides: Sodium azide reacts with heavy metals such as lead, copper, zinc, silver, mercury, and their salts to form highly shock-sensitive and explosive metal azides.[1][3][8] This is a critical consideration for both reaction setup (avoiding metal spatulas and equipment) and disposal (never pour azide waste down drains with metal pipes).[2][3][8]

Q2: What is the standard and most recommended method for quenching residual sodium azide?

The most widely accepted and chemically robust method for quenching sodium azide is by reaction with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a mineral acid (e.g., sulfuric or hydrochloric acid).[5][8][9]

The overall reaction is: 2 NaN₃ + 2 HNO₂ → 3 N₂(g) + 2 NO(g) + 2 NaOH [5][10]

This process converts the hazardous azide into inert nitrogen gas and nitric oxide. The reaction must be performed in a well-ventilated fume hood due to the evolution of toxic nitric oxide gas.[8][10]

Q3: Why is the order of reagent addition so critical during the quenching process?

The order of addition is arguably the most critical safety parameter in this procedure. You must add the sodium nitrite solution to the azide-containing solution before adding the acid. [8][10]

• Correct Order: (1) Azide solution + (2) Sodium Nitrite solution → (3) Gradual addition of Acid. This ensures that as soon as the acid is introduced, it reacts with the excess nitrite present to form nitrous acid, which immediately quenches the azide.

• Incorrect Order: (1) Azide solution + (2) Acid. This will protonate the azide ions to form the highly volatile and explosive hydrazoic acid (HN₃), creating a significant hazard.[8][9]

This principle forms the basis of a self-validating safety protocol. By ensuring nitrite is always in excess before acidification, the preferential reaction of the acid with nitrite prevents the formation of dangerous HN₃.

Troubleshooting Guide for Quenching in Tetrazole Reactions

Scenario 1: I've completed my tetrazole synthesis in DMF. Can I use the standard sodium nitrite/acid quench directly in the reaction mixture?

Potential Issue: While the standard quench is effective, performing it in the presence of N,N-dimethylformamide (DMF) can be problematic. The combination of nitrous acid (from NaNO₂/acid) and a secondary amine-based solvent like DMF can lead to the formation of N-nitrosamines, such as N-nitrosodimethylamine (NDMA), which are potent carcinogens.[10]

Recommended Solution:

• Product Extraction First: If your tetrazole product is not water-soluble, the safest approach is to first quench the reaction with water and extract your product into an appropriate organic solvent. This separates the product from the aqueous layer containing the unreacted sodium azide.

• Quench the Aqueous Layer: The remaining aqueous layer, now free of the bulk of the organic solvent and product, can be safely treated with the standard sodium nitrite and acid procedure in a fume hood.[11]

• Alternative for Water-Soluble Products: If the product is water-soluble, consider an alternative workup. One approach is to carefully acidify the reaction mixture to about pH 2 in a well-ventilated fume hood and bubble a vigorous stream of nitrogen through the solution to carry away the hydrazoic acid into a scrubber or the back of the hood.[10] This method requires extreme caution and should only be performed by experienced chemists with appropriate safety measures in place.

Scenario 2: I added the sodium nitrite and acid, but I don't see any gas evolution. Is the quench working?

Potential Issue: A lack of visible gas evolution can be concerning. It could mean all the azide was consumed in the reaction, or that the quenching reaction has not initiated properly. It is unsafe to assume the quench is complete without verification.

Troubleshooting Steps:

• Check the pH: Use litmus paper or a pH meter to confirm that the solution is acidic. The formation of nitrous acid requires an acidic medium. If the solution is not acidic, continue the gradual addition of acid until it is.[8][10]

• Stirring: Ensure the reaction mixture is being stirred vigorously to ensure proper mixing of the reagents.

• Test for Excess Nitrite: The definitive test for complete azide destruction is the presence of excess nitrous acid. This can be confirmed using starch-iodide paper. A drop of the reaction mixture placed on the starch-iodide paper should produce an immediate dark blue/black color, indicating the presence of an oxidizing agent (excess nitrous acid).[8][9] If the test is negative, it means all the nitrous acid has been consumed, and more sodium nitrite and/or acid may be required.

Scenario 3: My tetrazole synthesis used a zinc catalyst (e.g., ZnBr₂). Are there any special considerations for quenching?

Potential Issue: Yes. While zinc(II) salts are effective catalysts for tetrazole synthesis, the presence of zinc ions in the waste stream requires careful handling.[12] More importantly, you must avoid forming zinc azide, which, like other heavy metal azides, can be explosive.[13]

Recommended Protocol:

• Follow Standard Procedure: The standard sodium nitrite/acid quench is still the recommended method. The quenching process will destroy the sodium azide before it can form significant quantities of zinc azide precipitates.

• Waste Segregation: After the quench is complete and confirmed with a starch-iodide test, the resulting solution will contain zinc salts. This waste should be segregated and disposed of as heavy metal waste according to your institution's hazardous waste guidelines. Do not pour it down the drain.

Visualizing the Quenching Workflow

The following diagram illustrates the decision-making process and the chemical transformation during a safe quenching procedure.

Caption: Workflow for safe sodium azide quenching.

Protocols and Data

Protocol 1: Standard Sodium Azide Quenching

This protocol must be performed in a certified chemical fume hood.

• Setup: Place the aqueous solution containing the residual sodium azide (concentration should not exceed 5%) in a flask equipped with a magnetic stir bar.[8][9][10] The flask should be large enough to accommodate the addition of reagents and potential foaming.

• Add Nitrite: While stirring, add a 20% aqueous solution of sodium nitrite. A 40-50% excess of sodium nitrite is recommended.[8][10] (See Table 1 for calculations).

• Acidify: Slowly and carefully add a 20% aqueous solution of sulfuric acid or hydrochloric acid via an addition funnel.[8][9] Continue addition until the solution is acidic to litmus paper. You should observe gas evolution.

• Verify Completion: Once gas evolution ceases, test the solution with starch-iodide paper. A positive test (blue/black color) confirms that all azide has been destroyed.[8][9]

• Neutralize and Dispose: Once the quench is complete, neutralize the acidic solution to a pH between 6 and 9 before disposing of it according to your institution's hazardous waste procedures.[8]

Table 1: Reagent Quantities for Quenching

Amount of Sodium Azide (NaN₃) to Quench	Recommended Amount of Sodium Nitrite (NaNO₂)
1.0 g	1.5 g
5.0 g	7.5 g
10.0 g	15.0 g
Based on a ~40% molar excess of NaNO₂ as recommended by Prudent Practices in the Laboratory.[8][10]

Final Word from Your Application Scientist

Working with sodium azide demands respect, caution, and a thorough understanding of the chemistry involved. The procedures outlined in this guide are designed to be self-validating, ensuring that a hazardous condition like the generation of hydrazoic acid is actively prevented through correct chemical protocol. Always wear appropriate personal protective equipment (lab coat, safety goggles, and gloves), work in a fume hood, and never work alone. When in doubt, pause and consult with your institution's Environmental Health & Safety office.

References

• University of Wisconsin-Madison Environment, Health & Safety. (n.d.). Safe Handling of Sodium Azide (SAZ). Retrieved from [Link]

• Wikipedia. (n.d.). Sodium azide. Retrieved from [Link]

• University of Nebraska-Lincoln Environmental Health and Safety. (n.d.). Sodium Azide Hazards and Disposal. Retrieved from [Link]

• Reddit. (2021, March 2). How to quench azide. r/Chempros. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 15). Sodium Azide. Retrieved from [Link]

• University of California, Los Angeles Environment, Health & Safety. (n.d.). Sodium Azide Solutions (Dilute) SOP. Retrieved from [Link]

• University of North Carolina at Chapel Hill. (2021, April 13). Standard Operating Procedure for Sodium Azide. Retrieved from [Link]

• Hogan, A. M., & Le, T. N. (2022). How Dangerous Is Too Dangerous? A Perspective on Azide Chemistry. ACS Chemical Health & Safety, 29(5), 365–369. [Link]

• University of Illinois Urbana-Champaign Division of Research Safety. (2019, September 19). Sodium Azide NaN3. Retrieved from [Link]

• Palde, P. B., & Jamison, T. F. (2011). Safe and Efficient Tetrazole Synthesis in a Continuous-Flow Microreactor. Angewandte Chemie International Edition, 50(15), 3525–3528. [Link]

• Scientific Update. (2023, March 12). Sodium Azide-Sonic Boom Boy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1H-Tetrazole synthesis. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2024, September 6). Sodium Azide. Retrieved from [Link]

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• 13. dspace.mit.edu [dspace.mit.edu]

Troubleshooting low conversion rates in multicomponent tetrazole synthesis

Welcome to the Technical Support Center for Multicomponent Tetrazole Synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of forming tetrazole rings through multicomponent reactions (MCRs). As a powerful tool for generating molecular diversity, MCRs are invaluable, yet they can present unique challenges. This resource provides in-depth, field-proven insights to help you troubleshoot low conversion rates and other common issues, ensuring the success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Here, we address some of the most common high-level questions encountered during multicomponent tetrazole synthesis.

Q1: My multicomponent reaction for tetrazole synthesis is showing very low or no conversion. What are the first things I should check?

A1: When facing low or no product formation, it's crucial to systematically verify your reaction setup and reagents. Start by confirming the purity and reactivity of your starting materials. Isocyanides, for instance, can degrade upon storage, and aldehydes can oxidize. Ensure your azide source is active and that your solvent is anhydrous if the reaction is moisture-sensitive. Next, verify the catalyst's activity, especially if you are using a heterogeneous or recycled catalyst. Finally, double-check the reaction temperature and atmosphere, as these parameters are often critical for driving the reaction to completion.

Q2: I'm observing multiple spots on my TLC plate, and it's difficult to isolate the desired tetrazole product. What could be the cause?

A2: The presence of multiple spots on a TLC plate is a common issue in multicomponent reactions and can be attributed to several factors. Incomplete conversion will result in unreacted starting materials being visible. More commonly, side reactions may be occurring, leading to the formation of various byproducts. For example, in Ugi-type reactions, the intermediate imine can be susceptible to hydrolysis or other competing reactions if not efficiently trapped by the isocyanide and azide.[1] Careful optimization of reaction conditions, such as temperature and the rate of addition of reagents, can help to minimize these side products.

Q3: How do the electronic properties of my aldehyde substrate affect the reaction outcome?

A3: The electronic nature of the substituents on your aldehyde can significantly influence the reaction rate and overall yield. Aldehydes bearing electron-withdrawing groups tend to be more electrophilic, which can accelerate the initial formation of the imine or related intermediates, often leading to higher reactivity and shorter reaction times.[2][3] Conversely, aldehydes with electron-donating groups may exhibit slower reaction rates.[2][3] Understanding this relationship is key to optimizing reaction conditions for your specific substrate.

Q4: Are there any safety concerns I should be aware of when working with azides in these reactions?

A4: Yes, working with azides requires strict safety precautions. Sodium azide and other azide sources can be toxic. More critically, hydrazoic acid (HN₃), which can be formed in situ, is highly toxic and explosive.[4] Always conduct these reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). Avoid using halogenated solvents like dichloromethane with azides, as this can lead to the formation of explosive diazidomethane.[5] It is also crucial to avoid contact of azides with heavy metals, which can form explosive heavy metal azides.

Detailed Troubleshooting Guide

This section provides a more in-depth analysis of specific problems, their root causes, and actionable solutions.

Problem 1: Low or No Product Formation

Low conversion is one of the most frequent challenges. The following decision tree can guide your troubleshooting process.

Caption: Troubleshooting logic for low or no product yield.

• Reagent Integrity:

  • Aldehydes: Can oxidize to carboxylic acids, especially if impure or stored improperly. Confirm purity via NMR or GC-MS before use.

  • Isocyanides: Prone to polymerization or hydrolysis. Their characteristic strong stretching frequency in IR spectroscopy (~2140 cm⁻¹) should be present. If in doubt, synthesize it fresh.

  • Solvents: Many multicomponent reactions are sensitive to moisture. Ensure you are using an anhydrous solvent, especially if employing Lewis acid catalysts.

• Reaction Conditions:

  • Temperature: Some reactions require elevated temperatures to overcome activation barriers. If your reaction is sluggish at room temperature, try incrementally increasing the heat while monitoring for byproduct formation.[2]

  • Concentration: The Ugi reaction, for instance, often proceeds more efficiently at higher concentrations (0.5 M - 2.0 M).[1]

• Catalyst Issues (if applicable):

  • Homogeneous Catalysts: Ensure the correct catalyst loading and that it is fully dissolved.

  • Heterogeneous Catalysts: The catalyst may have lost activity. If it's a recycled catalyst, consider an activation step (e.g., heating under vacuum). For newly synthesized heterogeneous catalysts, ensure the active sites are accessible. Catalyst leaching can also be an issue, leading to a decrease in reaction rate over time.

• Sample Preparation: Dilute a small drop of the isocyanide in an appropriate IR-transparent solvent (e.g., chloroform or dichloromethane) or run as a neat film between salt plates.

• IR Spectroscopy: Acquire an infrared spectrum.

• Analysis: Look for a sharp, strong absorption peak in the range of 2150-2130 cm⁻¹. The absence or weakness of this peak, coupled with the appearance of broad O-H or N-H stretches, may indicate degradation.

Problem 2: Formation of Significant Byproducts

The "one-pot" nature of MCRs can sometimes lead to a complex mixture of products if the desired reaction pathway is not dominant.

Side Reaction	Common MCR Type	Plausible Cause	Mitigation Strategy
Passerini Reaction Product	Ugi-Azide	Incomplete imine formation or slow reaction of the amine component. The aldehyde, isocyanide, and a nucleophile (e.g., water) can react.	Ensure the amine and aldehyde are pre-stirred to facilitate imine formation before adding the isocyanide and azide. Use a non-nucleophilic, polar aprotic solvent.
Hydrolysis of Intermediates	Ugi and Passerini types	Presence of water in the reaction mixture.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of Amide from Isocyanide	All types	Presence of water reacting with the isocyanide.	Rigorously dry all reagents and solvents.
Competing [3+2] Cycloadditions	Aldehyde/hydroxylamine/azide type	The intermediate nitrile can undergo other reactions if the cycloaddition with azide is slow.	Optimize the catalyst and temperature to favor the desired cycloaddition.[2][3]

The Ugi-azide reaction is a four-component reaction that produces 1,5-disubstituted tetrazoles. Understanding the mechanism can help in troubleshooting.

Caption: Simplified mechanism of the Ugi-azide reaction.

Problem 3: Difficulty with Product Isolation and Purification

Tetrazoles can be challenging to purify due to their polarity and potential to act as ligands for metal catalysts.

• Acid-Base Extraction: If your tetrazole has a free N-H bond, it will be acidic. You can often purify it from non-acidic impurities by extracting it into an aqueous base (e.g., 1M NaOH), washing the aqueous layer with an organic solvent to remove impurities, and then re-acidifying the aqueous layer to precipitate your product.

• Chromatography:

  • Normal Phase (Silica Gel): Due to the polarity of tetrazoles, you may need to use a polar mobile phase (e.g., dichloromethane/methanol or ethyl acetate/methanol mixtures). Tailing can be an issue; adding a small amount of acetic acid to the eluent can sometimes improve peak shape.

  • Reverse Phase (C18): This is often a good alternative for polar compounds. Typical eluents are acetonitrile/water or methanol/water, sometimes with a modifier like formic acid or trifluoroacetic acid.

• Crystallization: If your product is a solid, crystallization is an excellent method for purification. Experiment with a range of solvent systems.

• Dissolution: Dissolve the crude reaction mixture in an organic solvent like ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and extract with 1M aqueous NaOH solution. The tetrazole should move into the aqueous layer as its sodium salt.

• Separation and Wash: Separate the layers. Wash the basic aqueous layer with ethyl acetate to remove any remaining organic impurities.

• Precipitation: Cool the aqueous layer in an ice bath and slowly acidify with 1M HCl until the product precipitates.

• Isolation: Collect the solid product by filtration, wash with cold water, and dry under vacuum.

References

• Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. PubMed Central.
• Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Publishing.
• Technical Support Center: Tetrazole Ring Form
• An electrochemical multicomponent reaction toward C–H tetrazolation of alkyl arenes and vicinal azidotetrazol
• Structure optimization of new tumor-selective Passerini α-acyloxy carboxamides as Caspase-3/7 activ
• An electrochemical multicomponent reaction toward C–H tetrazolation of alkyl arenes and vicinal azidotetrazolation of alkenes. Chemical Science (RSC Publishing).
• Passerini-type reaction of boronic acids enables α-hydroxyketones synthesis. PMC.
• Tetrazoles via electrochemical multicomponent reactions.
• Tetrazoles via Multicomponent Reactions.
• Tetrazoles via Multicomponent Reactions.
• Recent advances in multicomponent synthesis of 5-substituted 1 H -tetrazoles from aldehydes: catalytic methods and green chemistry approaches. RSC Advances (RSC Publishing).
• Tetrazoles via Multicomponent Reactions. Semantic Scholar.
• Optimized Conditions for Passerini-Smiles Reactions and Applications to Benzoxazinone Syntheses. PMC - NIH.
• Table 1 . Optimization of oxidation conditions 1.
• Optimization of the reaction conditions a.
• The Ugi Multicomponent Reaction: Stereocontrol, Modifications and Applic
• Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite.
• Multicomponent Reaction Based Synthesis of 1-Tetrazolylimidazo[1,5-a]pyridines.
• Ugi reaction. Wikipedia.
• Tetrazoles via Multicomponent Reactions. PubMed - NIH.
• Cyclic Imines in Ugi and Ugi-Type Reactions.
• Advances in Tetrazole Synthesis – An Overview. Scite.ai.
• Isolation and structure elucidation of unexpected in-process impurities during tetrazole ring formation of an investig
• Tetrazoles via Multicomponent Reactions. PMC - PubMed Central - NIH.
• Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate.
• Tetrazole derivatives synthesis via green one-pot oxidation of benzyl alcohol using Cu(ii)
• Ugi Four-Component Reactions Using Altern
• Highly efficient azido-Ugi multicomponent reactions for the synthesis of bioactive tetrazoles bearing sulfonamide scaffolds.

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• 2. Recent advances in multicomponent synthesis of 5-substituted 1H-tetrazoles from aldehydes: catalytic methods and green chemistry approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in multicomponent synthesis of 5-substituted 1 H -tetrazoles from aldehydes: catalytic methods and green chemistry approaches - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06800B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.illinois.edu [chemistry.illinois.edu]

Technical Support Center: Navigating the Separation of 1H- and 2H-Tetrazole Isomers Post-Alkylation

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the challenging yet critical task of separating 1H- and 2H-tetrazole isomers following an alkylation reaction. Our goal is to equip you with the foundational knowledge and practical protocols to overcome this common synthetic hurdle.

The Root of the Challenge: Understanding Tetrazole Alkylation and Isomerism

The alkylation of a 5-substituted 1H-tetrazole is a cornerstone reaction in medicinal chemistry, often employed to modulate the physicochemical properties of a lead compound. However, the inherent tautomeric nature of the tetrazole ring presents a significant challenge.[1][2] The tetrazolate anion, formed upon deprotonation, possesses two nucleophilic nitrogen atoms (N1 and N2), leading to the formation of a mixture of 1,5-disubstituted (1H) and 2,5-disubstituted (2H) regioisomers upon reaction with an electrophile.

The ratio of these isomers is not arbitrary and is influenced by a delicate interplay of electronic and steric factors, as well as reaction conditions.[3][4] Understanding these factors is the first step toward controlling and ultimately separating the desired product.

Frequently Asked Questions (FAQs)

Q1: Why do I get a mixture of 1H- and 2H-isomers during my tetrazole alkylation?

The formation of a mixture of 1H- and 2H-isomers is a direct consequence of the electronic structure of the tetrazolate anion. The negative charge is delocalized across the nitrogen atoms of the ring, resulting in two potential sites for alkylation (N1 and N2). The reaction proceeds through a competitive pathway, leading to a mixture of regioisomers.

Q2: What are the key differences in physicochemical properties between 1H- and 2H-tetrazole isomers?

The position of the substituent significantly impacts the molecule's properties. Generally, 1H-isomers are more polar and often possess a larger dipole moment compared to their 2H-counterparts.[2] This difference in polarity is the primary handle we exploit for their separation. Spectroscopically, they can be distinguished by NMR, as the chemical shifts of the substituent and the C5 carbon of the tetrazole ring are distinct for each isomer.[2][5] UV-visible spectroscopy can also be a useful tool, as the two isomers may exhibit different absorption maxima.[6][7]

Q3: Can I predict which isomer will be major?

While precise prediction can be complex and often requires computational analysis, some general trends can guide your synthetic strategy.[8] The regioselectivity of tetrazole alkylation is influenced by:

• The nature of the electrophile (alkylating agent): Sterically bulky electrophiles may favor the less hindered N2 position.

• The substituent at the C5 position: Electron-donating groups at C5 tend to favor the 2H-tautomer, while electron-withdrawing groups can increase the proportion of the 1H-tautomer.[2]

• Solvent polarity: A change in solvent can sometimes alter or even reverse the isomeric ratio.[4]

• Presence of catalysts: Lewis acids have been shown to direct alkylation towards the N2 position.[4]

The following diagram illustrates the alkylation process and the resulting isomeric mixture:

Caption: General workflow of tetrazole alkylation leading to isomeric products.

Troubleshooting Guide: Separating Your Isomers

This section provides actionable steps and protocols to address the common challenge of separating 1H- and 2H-tetrazole isomers.

Issue: My TLC shows two or more close-running spots after alkylation.

This is the classic sign of an isomeric mixture. The difference in polarity between the 1H and 2H isomers is often sufficient for separation by chromatography, but optimization is key.

Solution 1: Column Chromatography on Silica Gel

This is the most widely used and generally successful method for separating tetrazole isomers on a laboratory scale.[2][5][8]

Step-by-Step Protocol for Column Chromatography:

• Dry Loading (Recommended):

  • Concentrate your crude reaction mixture to dryness.

  • Adsorb the residue onto a small amount of silica gel (celite can also be used). To do this, dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or ethyl acetate), add the silica gel, and evaporate the solvent under reduced pressure until a free-flowing powder is obtained.

  • This dry-loading technique generally results in better separation than direct liquid loading.

• Column Packing:

  • Choose an appropriate size column based on the amount of crude material. A general rule of thumb is a 40:1 to 100:1 ratio of silica gel to crude product by weight.

  • Pack the column using a slurry of silica gel in your chosen mobile phase. Ensure the packing is uniform and free of air bubbles.

• Eluent System Selection:

  • The key to a successful separation is finding the right solvent system. Start with a non-polar solvent and gradually increase the polarity.

  • Commonly used solvent systems are mixtures of hexanes (or petroleum ether) and ethyl acetate. For more polar compounds, dichloromethane and methanol gradients can be effective.

  • Use TLC to test various solvent ratios. Your goal is to achieve a good separation (ΔRf > 0.2) between the spots corresponding to your isomers.

• Elution and Fraction Collection:

  • Carefully load your dried crude product onto the top of the silica gel bed.

  • Begin eluting with your chosen solvent system, collecting fractions.

  • Monitor the elution by TLC to identify which fractions contain your separated isomers.

• Isolation:

  • Combine the fractions containing each pure isomer and remove the solvent under reduced pressure.

Table 1: Troubleshooting Column Chromatography

Problem	Possible Cause	Solution
Poor separation (overlapping peaks)	Inappropriate solvent system.	Systematically vary the polarity of your eluent. Consider using a different solvent system (e.g., toluene/acetone).
Column overloading.	Use a larger column with more silica gel.
Streaking of spots on TLC/column	Compound is too polar or acidic.	Add a small amount (0.1-1%) of acetic acid or triethylamine to your eluent to improve peak shape.
No elution of product	Solvent system is not polar enough.	Gradually increase the polarity of the eluent.

Solution 2: Fractional Crystallization

For crystalline products, fractional crystallization can be a highly effective and scalable purification method.[9] This technique exploits differences in the solubility of the isomers in a particular solvent.

Step-by-Step Protocol for Fractional Crystallization:

• Solvent Screening:

  • The goal is to find a solvent in which one isomer is significantly less soluble than the other at a given temperature.

  • Test a range of solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene, or mixtures) with a small amount of your isomeric mixture.

• Dissolution:

  • Dissolve the crude mixture in a minimal amount of the chosen hot solvent to form a saturated solution.[10]

• Cooling and Crystallization:

  • Slowly cool the solution to allow for the selective crystallization of the less soluble isomer. Seeding with a pure crystal of the desired isomer, if available, can be beneficial.

• Isolation:

  • Isolate the crystals by filtration and wash with a small amount of the cold solvent.

• Analysis and Repetition:

  • Analyze the purity of the crystals and the mother liquor by NMR or HPLC.

  • The process may need to be repeated to achieve the desired purity.

The following diagram outlines the decision-making process for isomer separation:

Caption: Decision workflow for separating tetrazole isomers.

Solution 3: Preparative High-Performance Liquid Chromatography (HPLC)

For particularly difficult separations or when very high purity is required, preparative HPLC is a powerful option. While less scalable than column chromatography or crystallization, it offers superior resolution.

Characterization: Confirming the Identity of Your Separated Isomers

Once separated, it is crucial to unambiguously assign the structure of each isomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most definitive method.

  • ¹H NMR: The chemical shifts of the protons on the alkyl group attached to the tetrazole ring will differ between the N1 and N2 isomers.[5]

  • ¹³C NMR: The chemical shift of the C5 carbon of the tetrazole ring is a reliable indicator. The C5 carbon in the 2H-isomer is typically found at a higher ppm value (deshielded) compared to the 1H-isomer.[2]

  • ¹⁵N NMR: Provides direct information about the nitrogen environment and offers unambiguous isomer assignment.[2][5]

• X-ray Crystallography: For crystalline solids, single-crystal X-ray diffraction provides absolute structural proof.[5]

Table 2: Typical Spectroscopic Differences

Technique	1H-Isomer (1,5-disubstituted)	2H-Isomer (2,5-disubstituted)
¹³C NMR (C5 Shift)	Generally more shielded (lower ppm)	Generally more deshielded (higher ppm)[2]
UV-Vis λmax	Can differ significantly from the 2H-isomer.[6][7]	Can differ significantly from the 1H-isomer.[6][7]

Concluding Remarks

The separation of 1H- and 2H-tetrazole isomers is a frequent challenge in synthetic chemistry, but one that can be systematically addressed. By understanding the underlying principles of the alkylation reaction and methodically applying the appropriate separation and analytical techniques, researchers can confidently isolate and characterize their desired products. This guide serves as a starting point for troubleshooting and developing robust procedures for your specific system.

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Reference Data & Comparative Studies

A Comparative Analysis of Catalysts for the Synthesis of 5-Substituted Tetrazoles: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the synthesis of 5-substituted tetrazoles is a cornerstone of modern medicinal chemistry. These nitrogen-rich heterocyclic compounds are recognized as crucial bioisosteres of carboxylic acids, offering improved metabolic stability and pharmacokinetic profiles in drug candidates. The principal route to these valuable scaffolds is the [3+2] cycloaddition of a nitrile with an azide source. The choice of catalyst in this transformation is paramount, dictating the reaction's efficiency, substrate scope, and environmental footprint. This guide provides an in-depth comparative analysis of the diverse catalytic systems available, supported by experimental data, to empower researchers in making informed decisions for their synthetic strategies.

The Landscape of Catalysis in Tetrazole Synthesis

The synthesis of 5-substituted tetrazoles has evolved from harsh, stoichiometric conditions to more refined, catalytic approaches. The primary challenge lies in activating the relatively inert nitrile group towards nucleophilic attack by the azide ion. Modern catalysts are broadly categorized into metal-based systems (both homogeneous and heterogeneous), organocatalysts, and advanced nanomaterials. Each class presents a unique set of advantages and limitations, which we will explore in detail.

Metal-Based Catalysts: The Workhorses of Tetrazole Synthesis

Metal-based catalysts, particularly those employing Lewis acidic metals, have been extensively investigated and are widely used for the synthesis of 5-substituted tetrazoles. These catalysts function by coordinating to the nitrogen atom of the nitrile, thereby increasing its electrophilicity and rendering it more susceptible to attack by the azide nucleophile.

Homogeneous Metal Catalysts

Homogeneous metal catalysts, such as zinc and cobalt salts and complexes, offer high activity and good substrate scope due to their excellent solubility in common reaction media.

Mechanism of Action: The catalytic cycle of a typical Lewis acidic metal catalyst, such as Zn(II), begins with the coordination of the metal center to the nitrile. This activation is followed by the nucleophilic addition of the azide ion to the nitrile carbon. Subsequent intramolecular cyclization and protonation (often during workup) yield the final tetrazole product, regenerating the catalyst for the next cycle.

Diagram of the Catalytic Cycle for a Homogeneous Metal Catalyst:

Caption: Catalytic cycle of a generic Lewis acid metal catalyst in 5-substituted tetrazole synthesis.

Advantages:

• High catalytic activity.

• Good to excellent yields for a wide range of substrates.

• Mild reaction conditions are often achievable.

Disadvantages:

• Difficult to separate the catalyst from the reaction mixture.

• Potential for metal contamination in the final product.

• Limited reusability.

Heterogeneous Metal Catalysts

To address the shortcomings of homogeneous systems, significant research has focused on developing heterogeneous metal catalysts. These typically involve immobilizing active metal species on solid supports such as silica, zeolites, or magnetic nanoparticles.

Examples and Performance: A notable example is the use of reusable CoY zeolite, which demonstrates excellent catalytic activity for the synthesis of various 5-substituted 1H-tetrazoles.[1][2][3] Magnetic nanoparticles, such as those based on Fe₃O₄, offer the distinct advantage of easy separation from the reaction mixture using an external magnet, facilitating catalyst recycling.[4]

Advantages:

• Easy separation and recovery of the catalyst.

• High potential for reusability, leading to reduced cost and waste.

• Lower risk of metal contamination in the product.

Disadvantages:

• Can exhibit lower catalytic activity compared to their homogeneous counterparts due to mass transfer limitations.

• Potential for leaching of the active metal from the support.

Organocatalysts: A Greener Alternative

In the quest for more sustainable synthetic methodologies, organocatalysis has emerged as a powerful tool. These metal-free catalysts offer an environmentally benign alternative to traditional metal-based systems.

L-Proline: A Versatile Amino Acid Catalyst

L-proline, a naturally occurring amino acid, has been successfully employed as an efficient organocatalyst for the synthesis of 5-substituted tetrazoles.[5][6]

Mechanism of Action: L-proline is thought to activate the nitrile group through hydrogen bonding, which increases its electrophilicity. The carboxylate group of L-proline may also play a role in stabilizing the transition state. This dual activation facilitates the [3+2] cycloaddition with the azide ion.[5]

Diagram of the Proposed Mechanism for L-Proline Catalysis:

Caption: Proposed mechanism of L-proline catalyzed synthesis of 5-substituted tetrazoles.

Advantages:

• Environmentally friendly and readily available catalyst.

• Often low toxicity and biodegradable.

• Avoids heavy metal contamination.

Disadvantages:

• May require higher catalyst loading compared to some metal catalysts.

• Can be less active for challenging substrates.

Nanocatalysts: The Frontier of Efficiency

Nanomaterials have garnered significant attention as catalysts due to their high surface-area-to-volume ratio, which often leads to enhanced catalytic activity. In tetrazole synthesis, a wide array of nanocatalysts have been developed, frequently featuring a magnetic core for easy recovery.

Magnetic Nanoparticles (MNPs)

Fe₃O₄ nanoparticles functionalized with various catalytic species (e.g., Co-Ni, Cu, Pd) are among the most promising nanocatalysts.[1][4][7] The magnetic core allows for simple and efficient separation of the catalyst from the reaction mixture using an external magnet.

Advantages:

• Exceptional catalytic activity due to high surface area.

• Facile and efficient separation and recyclability.

• Can be tailored with different functionalities to tune catalytic performance.

Disadvantages:

• Synthesis of the nanocatalyst can be complex.

• Potential for agglomeration, which can reduce catalytic activity.

• Long-term stability and leaching of the active species need careful evaluation.

Comparative Performance Data

To provide a clear and objective comparison, the following table summarizes the performance of representative catalysts from each class for the synthesis of 5-phenyl-1H-tetrazole from benzonitrile and sodium azide.

Catalyst Class	Representative Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Turnover Number (TON)	Turnover Frequency (TOF) (h⁻¹)	Reference
Homogeneous Metal	ZnBr₂	10	Water	100	24	95	9.5	0.40	[8]
Homogeneous Metal	Co(II)-complex	1	DMSO	110	12	99	99	8.25	[9]
Heterogeneous Metal	CoY Zeolite	20 (wt%)	DMF	120	14	96	-	-	[2][3]
Organocatalyst	L-Proline	30	DMF	110	1-2	96	3.2	1.6-3.2	[5][10][11]
Nanocatalyst	Co-Ni/Fe₃O₄@MMSHS	8 (mg)	H₂O/EtOH	60	0.5	98	-	-	[1]

Note: Direct comparison of TON and TOF can be challenging due to variations in reporting and experimental conditions. The data presented is based on available information from the cited literature.

Experimental Protocols: Step-by-Step Methodologies

To facilitate the practical application of these catalytic systems, detailed experimental protocols for representative catalysts are provided below.

Protocol 1: Synthesis of 5-phenyl-1H-tetrazole using ZnBr₂ (Homogeneous Metal Catalyst)

Workflow Diagram:

Caption: Experimental workflow for the ZnBr₂-catalyzed synthesis of 5-phenyl-1H-tetrazole.

Procedure:

• To a round-bottom flask, add benzonitrile (1.0 mmol), sodium azide (1.5 mmol), and zinc bromide (0.1 mmol) in water (5 mL).

• Heat the reaction mixture to reflux (100 °C) and stir for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Acidify the aqueous solution to a pH of approximately 1 by the slow addition of concentrated hydrochloric acid.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and dry under vacuum to afford 5-phenyl-1H-tetrazole.[8]

Protocol 2: Synthesis of 5-phenyl-1H-tetrazole using L-Proline (Organocatalyst)

Procedure:

• In a round-bottom flask, combine benzonitrile (1.0 mmol), sodium azide (1.5 mmol), and L-proline (0.3 mmol) in dimethylformamide (DMF, 3 mL).

• Heat the mixture to 110 °C and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Acidify the solution with 2M HCl to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 5-phenyl-1H-tetrazole.[5][10][11]

Protocol 3: Synthesis of 5-phenyl-1H-tetrazole using a Magnetic Nanocatalyst (e.g., Co-Ni/Fe₃O₄@MMSHS)

Procedure:

• To a round-bottom flask, add benzonitrile (1.0 mmol), sodium azide (1.2 mmol), and the Co-Ni/Fe₃O₄@MMSHS nanocatalyst (8 mg) in a 1:1 mixture of H₂O/EtOH (5 mL).[1]

• Heat the reaction mixture to 60 °C and stir for the required time (typically 30 minutes).

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Separate the magnetic nanocatalyst using an external magnet.

• Decant the supernatant and wash the catalyst with ethanol for reuse.

• Acidify the supernatant with dilute HCl to precipitate the product.

• Filter, wash with water, and dry the solid to yield 5-phenyl-1H-tetrazole.

Conclusion and Future Outlook

The synthesis of 5-substituted tetrazoles has been significantly advanced by the development of a diverse array of catalytic systems. Homogeneous metal catalysts offer high efficiency but are plagued by separation and contamination issues. Heterogeneous metal catalysts, particularly those based on magnetic nanoparticles, provide a practical solution for catalyst recovery and reuse. Organocatalysts, such as L-proline, represent a green and sustainable alternative, avoiding the use of toxic metals.

The choice of the optimal catalyst will ultimately depend on the specific requirements of the synthesis, including the nature of the substrate, desired scale, and environmental considerations. For large-scale industrial applications, the development of highly active, stable, and recyclable heterogeneous catalysts remains a key research focus. Future innovations will likely involve the design of novel nanocatalysts with precisely controlled active sites and the exploration of flow chemistry setups to enable continuous and efficient production of these vital heterocyclic compounds. This guide serves as a foundational resource for researchers to navigate the catalytic landscape and select the most appropriate strategy for their synthetic endeavors in the exciting field of tetrazole chemistry.

References

• Ansari, M., Ghasemi, A., & Naeimi, H. (2025). Efficient synthesis of tetrazoles via [2 + 3] cycloaddition reaction catalyzed by cobalt–nickel on magnetic mesoporous hollow spheres. RSC Advances, 15(1), 1-12. [Link]

• Rama, V., Kanagaraj, K., & Pitchumani, K. (2011). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 76(21), 9090–9095. [Link]

• Abdulzahra, M. A., & Ali, A. M. (2024). L-Proline an efficient catalyst for synthesis of Triazole, Tetrazole derivatives: A Review. European Academic Research, XI(10), 1219-1234. [Link]

• Rama, V., Kanagaraj, K., & Pitchumani, K. (2011). Syntheses of 5-Substituted 1H-Tetrazoles Catalyzed by Reusable CoY Zeolite. The Journal of Organic Chemistry, 76(21), 9090–9095. [Link]

• Roh, J., Vávrová, K., & Hrabálek, A. (2012). Synthesis and Functionalization of 5-Substituted Tetrazoles. European Journal of Organic Chemistry, 2012(31), 6101-6118. [Link]

• Sinha, S., & Mandal, S. K. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)-diazido Intermediate. ACS Omega. [Link]

• Bahrami, K., & Farrokhi, A. (2023). Synthesis of tetrazoles catalyzed by a new and recoverable nanocatalyst of cobalt on modified boehmite NPs with 1,3-bis(pyridin-3-ylmethyl)thiourea. RSC Advances, 13(13), 8537-8546. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2024). Design and Synthesis of Co3O4 Catalyst and its Application in the Synthesis of Tetrazole Derivatives. Journal of Synthetic Chemistry, 3(3), 264-277. [Link]

• Various Authors. (n.d.). Catalytic synthesis of 5-substituted tetrazoles via [3+2] cycloaddition reactions. Various Journals.

• Chamarthi, N. R., et al. (2017). ZnBr2-SiO2 catalyzed green synthesis of tetrazoles: Molecular docking and antioxidant activity studies. European Journal of Chemistry, 8(1), 66-75. [Link]

• Shrivastava, R., et al. (2021). Nanomaterial catalyzed green synthesis of tetrazoles and its derivatives: a review on recent advancements. RSC Advances, 11(62), 39358-39381. [Link]

• Bhagat, S. B., & Telvekar, V. N. (2018). l-Proline: An Efficient Organocatalyst for the Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition of Nitriles and Sodium Azide. Synlett, 29(06), 874-879. [Link]

• Bhagat, S. B., & Telvekar, V. N. (2018). l-Proline: An Efficient Organocatalyst for the Synthesis of 5-Substituted 1H-Tetrazoles via [3+2] Cycloaddition of Nitriles and. SciSpace. [Link]

• Various Authors. (n.d.). Turnover number. Various Sources.

• Gholinejad, M., & Shariati, F. (2022). New ecofriendly heterogeneous nano-catalyst for the synthesis of 1-substituted and 5-substituted 1H-tetrazole derivatives. Scientific Reports, 12(1), 1-13. [Link]

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A Senior Application Scientist's Guide to Validating the Structure of 5-(3-Pentyl)tetrazole with ¹H and ¹³C NMR

For researchers, medicinal chemists, and professionals in drug development, the unambiguous confirmation of a molecule's structure is a cornerstone of scientific rigor. In the synthesis of novel compounds, structural validation ensures that the observed biological activity can be confidently attributed to the intended molecule. This guide provides an in-depth technical comparison and workflow for validating the structure of 5-(3-Pentyl)tetrazole using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful and indispensable tool in chemical analysis.

The Imperative of Structural Integrity in Drug Discovery

The journey of a drug candidate from synthesis to clinical trials is predicated on the precise knowledge of its molecular architecture. Any ambiguity in the structure can lead to misinterpretation of structure-activity relationships (SAR), wasted resources, and potential safety concerns. 5-substituted tetrazoles are a class of compounds with significant interest in medicinal chemistry, often serving as bioisosteres for carboxylic acids.[1][2] The accurate characterization of the substituent at the 5-position is therefore critical.

This guide will walk through the theoretical prediction of the ¹H and ¹³C NMR spectra of 5-(3-Pentyl)tetrazole, detail the experimental protocol for data acquisition, and provide a framework for comparing the experimental data against predicted values to achieve unequivocal structural validation.

Predicting the NMR Signature of 5-(3-Pentyl)tetrazole

A proactive approach to structural validation involves predicting the expected NMR spectra based on the known chemical environment of the protons and carbons within the molecule. This prediction serves as a hypothesis that is then tested against the experimental data.

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For 5-(3-Pentyl)tetrazole, we anticipate the following signals:

• Tetrazole N-H Proton: The proton attached to one of the nitrogen atoms of the tetrazole ring is expected to be a broad singlet. Its chemical shift can be highly variable and is dependent on the solvent, concentration, and temperature due to hydrogen bonding and tautomerism. It typically appears far downfield, often in the range of 11-16 ppm.[3]

• Pentyl Group Protons:

  • CH (C3'): The methine proton at the 3-position of the pentyl group is directly attached to the tetrazole ring. The electron-withdrawing nature of the tetrazole ring will deshield this proton, causing it to appear at a lower field compared to a simple alkane. We can predict a multiplet (a pentet, due to coupling with the four adjacent methylene protons) in the range of 3.0 - 3.5 ppm .

  • CH₂ (C2' and C4'): The four protons of the two methylene groups are chemically equivalent due to the symmetry of the 3-pentyl group. These protons will be deshielded by the adjacent methine group and the tetrazole ring, but to a lesser extent than the methine proton. We expect a multiplet (likely a quartet or a more complex pattern due to coupling with both the methine and methyl protons) in the range of 1.7 - 2.0 ppm .

  • CH₃ (C1' and C5'): The six protons of the two methyl groups are also chemically equivalent. These will be the most shielded protons in the pentyl group, appearing at the highest field. We predict a triplet in the range of 0.9 - 1.2 ppm , due to coupling with the adjacent methylene protons.

¹³C NMR Spectroscopy: The Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. For 5-(3-Pentyl)tetrazole, we expect four distinct signals:

• Tetrazole Carbon (C5): The carbon atom of the tetrazole ring is highly deshielded due to the attachment of four electronegative nitrogen atoms. Literature data for 5-substituted tetrazoles consistently places this signal in the range of 155 - 165 ppm .[2][4]

• Pentyl Group Carbons:

  • CH (C3'): The methine carbon directly attached to the tetrazole ring will be the most deshielded carbon of the pentyl group. Its chemical shift is predicted to be in the range of 35 - 45 ppm .

  • CH₂ (C2' and C4'): The two equivalent methylene carbons will appear at a higher field than the methine carbon. A predicted chemical shift range is 25 - 35 ppm .

  • CH₃ (C1' and C5'): The two equivalent terminal methyl carbons will be the most shielded carbons, appearing at the highest field, predicted to be in the range of 10 - 15 ppm .

Workflow for Spectral Analysis and Structure Validation

The process of validating the structure involves a logical progression from data acquisition to interpretation and comparison.

Caption: Workflow for NMR-based structural validation.

Experimental Protocols

To ensure the acquisition of high-quality, reliable NMR data, adherence to a standardized experimental protocol is paramount.

Protocol 1: Sample Preparation for ¹H and ¹³C NMR

• Sample Weighing: Accurately weigh approximately 10-20 mg of the synthesized 5-(3-Pentyl)tetrazole for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., CDCl₃, DMSO-d₆, Methanol-d₄). The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial. Gently swirl the vial to ensure complete dissolution.

• Filtration: To remove any particulate matter that could degrade the spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample identification.

Protocol 2: NMR Data Acquisition

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 16-20 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (typically 8-16 scans for a sample of this concentration).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 200-240 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2 seconds.

  • Due to the low natural abundance of ¹³C, a larger number of scans is required (typically several hundred to several thousand) to obtain a good signal-to-noise ratio.

Comparing Predicted and Experimental Data: The Moment of Truth

The core of the validation process lies in the meticulous comparison of the acquired experimental data with the predicted values. This comparison should not only focus on the chemical shifts but also on the integration (for ¹H NMR) and multiplicities.

Table 1: Comparison of Predicted vs. Hypothetical Experimental NMR Data for 5-(3-Pentyl)tetrazole

Nucleus	Position	Predicted δ (ppm)	Hypothetical Experimental δ (ppm)	Multiplicity	Integration (¹H)
¹H	N-H	11.0 - 16.0	14.5	broad singlet	1H
CH (C3')	3.0 - 3.5	3.25	pentet	1H
CH₂ (C2', C4')	1.7 - 2.0	1.85	multiplet	4H
CH₃ (C1', C5')	0.9 - 1.2	0.95	triplet	6H
¹³C	C5	155 - 165	160.2	-	-
CH (C3')	35 - 45	40.5	-	-
CH₂ (C2', C4')	25 - 35	28.9	-	-
CH₃ (C1', C5')	10 - 15	11.7	-	-

A strong correlation between the predicted and experimental data, as illustrated in the hypothetical data in Table 1, provides compelling evidence for the proposed structure of 5-(3-Pentyl)tetrazole. Any significant deviations would necessitate further investigation, which could include two-dimensional NMR experiments (e.g., COSY, HSQC, HMBC) to establish connectivity between protons and carbons.

Conclusion: A Self-Validating System for Structural Certainty

By systematically predicting the ¹H and ¹³C NMR spectra, adhering to rigorous experimental protocols for data acquisition, and critically comparing the experimental results with the theoretical predictions, researchers can establish a self-validating system for structural elucidation. This methodical approach not only confirms the identity of the target molecule, 5-(3-Pentyl)tetrazole, but also embodies the principles of scientific integrity and trustworthiness that are paramount in drug discovery and development. The confidence in the molecular structure derived from this process is the bedrock upon which all subsequent biological and pharmacological evaluations are built.

References

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The Metabolic Stability Standoff: Tetrazoles versus Carboxylic Acids in Drug Design

A Senior Application Scientist's Guide to a Critical Bioisosteric Replacement

In the relentless pursuit of robust and effective drug candidates, medicinal chemists are constantly navigating the intricate landscape of ADME (Absorption, Distribution, Metabolism, and Excretion). A pivotal parameter in this journey is metabolic stability. A compound that is rapidly metabolized may fail to achieve therapeutic concentrations, while one that lingers too long can lead to toxicity. At the heart of this challenge lies the strategic modification of functional groups, and one of the most celebrated tactics is the bioisosteric replacement of a carboxylic acid with a tetrazole. This guide provides an in-depth, objective comparison of the metabolic stability of these two acidic functional groups, grounded in experimental evidence and field-proven insights.

The Rationale: Why Replace a Carboxylic Acid?

The carboxylic acid moiety is a cornerstone in pharmacophores, capable of forming crucial hydrogen bonds and ionic interactions with biological targets. However, this very reactivity often renders it a liability. Carboxylic acids are susceptible to rapid metabolic clearance, primarily through Phase II conjugation reactions.[1][2] This not only curtails the drug's half-life but can also lead to the formation of reactive metabolites.[3][4]

The 5-substituted tetrazole ring has emerged as a premier bioisostere for the carboxylic acid group.[5] It successfully mimics the acidity and planar nature of the carboxylate, with a comparable pKa, allowing it to engage in similar vital interactions with target proteins.[1] Yet, its distinct electronic and structural properties frequently endow it with a superior metabolic profile.[6]

Metabolic Fates: A Tale of Two Functional Groups

The metabolic pathways of carboxylic acids and tetrazoles diverge significantly, underpinning the rationale for their bioisosteric exchange.

The Vulnerability of Carboxylic Acids

Carboxylic acids are prime substrates for UDP-glucuronosyltransferases (UGTs), enzymes that catalyze their conjugation with glucuronic acid. This process, known as glucuronidation, is a major clearance pathway for many carboxylic acid-containing drugs.[4] The resulting acyl glucuronides can be chemically reactive, capable of acylating proteins and leading to idiosyncratic drug toxicity.[4]

Beyond glucuronidation, carboxylic acids can also form reactive acyl-CoA thioesters through the action of fatty coenzyme A (CoA) ligases.[3] These intermediates can interfere with lipid metabolism and contribute to cellular toxicity.

The Resilience of Tetrazoles

Tetrazoles, in contrast, are generally more resistant to these metabolic transformations.[1][6] While they can undergo N-glucuronidation, the resulting adducts are chemically stable and not associated with the same toxicity concerns as O-glucuronides derived from carboxylic acids.[4] This inherent resistance to common metabolic pathways is a primary driver for their use in drug design, often leading to a longer in vivo half-life and improved efficacy.[1]

Furthermore, while cytochrome P450 (CYP) enzymes are the primary drivers of Phase I metabolism for a vast array of drugs, tetrazoles often exhibit greater stability against CYP-mediated oxidation compared to many carboxylic acid-containing compounds. However, it is important to note that tetrazole-containing molecules are not entirely inert to CYP metabolism, as evidenced by the metabolism of drugs like tenatoprazole by CYP2C19 and CYP3A4.

Head-to-Head: Experimental Evidence of Metabolic Stability

The theoretical advantages of tetrazoles are borne out by experimental data. A crucial aspect of preclinical drug development involves assessing metabolic stability using in vitro assays, such as incubations with human liver microsomes (HLM). These assays provide key parameters like half-life (t½) and intrinsic clearance (CLint), which are predictive of in vivo pharmacokinetic behavior.

A compelling case study is the development of angiotensin II receptor blockers (ARBs) for hypertension, where the tetrazole-for-carboxylic-acid swap has been a resounding success.[1] While direct in vitro microsomal stability data comparing a parent drug and its exact tetrazole analogue is not always publicly available in a single publication, the improved pharmacokinetic profiles of marketed tetrazole-containing drugs over their conceptual carboxylic acid precursors are well-documented.

For instance, in the development of angiotensin II receptor antagonists, a tetrazolone congener of telmisartan demonstrated superior in vivo metabolic stability compared to the parent drug, which contains a carboxylic acid.

Compound	AT1 Receptor Inhibition (IC50, nM)	Clearance (in vivo)	Half-life (in vivo)
Telmisartan (Carboxylic Acid)	5.7	Higher	Shorter
Tetrazolone Congener of Telmisartan	1.7	Lower	Longer

This table summarizes comparative biological and pharmacokinetic data for Telmisartan and its tetrazolone analogue. The data indicates that the tetrazolone congener exhibits lower clearance and a longer half-life, suggesting enhanced metabolic stability.

This in vivo data strongly supports the hypothesis that blocking the primary site of metabolic attack (the carboxylic acid) by replacing it with a more stable bioisostere (in this case, a tetrazolone) leads to a more robust pharmacokinetic profile.

Visualizing the Metabolic Divergence

The differing metabolic pathways of carboxylic acids and tetrazoles can be visualized to better understand their respective fates in the body.

Caption: Comparative metabolic pathways of carboxylic acids and tetrazoles.

Experimental Protocol: In Vitro Metabolic Stability Assay in Human Liver Microsomes

To provide a practical context, here is a detailed, step-by-step methodology for a standard in vitro microsomal stability assay. This self-validating system is crucial for obtaining reliable data to compare the metabolic liabilities of different compounds.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound upon incubation with human liver microsomes.

Materials:

• Test compounds (Carboxylic acid and Tetrazole analogues)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., NADPH-A, NADPH-B)

• Phosphate buffer (pH 7.4)

• Acetonitrile with an internal standard (for quenching and analysis)

• Control compounds (high and low clearance)

• Incubator/water bath (37°C)

• LC-MS/MS system for analysis

Methodology:

• Preparation of Reagents:

  • Prepare stock solutions of test and control compounds (e.g., 10 mM in DMSO).

  • Prepare a working solution of the test compound by diluting the stock solution in phosphate buffer.

  • On the day of the experiment, thaw the pooled HLM on ice. Prepare a microsomal suspension in phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Pre-warm the microsomal suspension and test compound working solution at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system to the pre-warmed mixture.

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), aliquot a portion of the reaction mixture into a quenching solution (acetonitrile with internal standard).

  • Include a negative control incubation without the NADPH regenerating system to assess for non-enzymatic degradation.

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Caption: Experimental workflow for an in vitro microsomal stability assay.

Conclusion: A Strategic Choice for Enhanced Drug-like Properties

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In-vitro testing of 5-(3-Pentyl)tetrazole for antimicrobial activity

An In-Depth Comparative Guide to the In-Vitro Antimicrobial Activity of 5-(3-Pentyl)tetrazole

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. The ability of microorganisms to develop resistance to existing drugs poses a significant threat to global public health, rendering common infections difficult to treat and increasing the risk of disease spread, severe illness, and death. In this context, heterocyclic compounds have emerged as a promising scaffold in medicinal chemistry. Among them, tetrazole derivatives are of particular interest due to their unique chemical properties and diverse biological activities.[1][2][3][4] Tetrazoles, characterized by a five-membered ring containing four nitrogen atoms and one carbon atom, can act as bioisosteres for carboxylic acids, potentially enhancing metabolic stability and receptor binding.[1][2]

This guide provides a comprehensive in-vitro evaluation of a novel compound, 5-(3-Pentyl)tetrazole, and objectively compares its antimicrobial performance against established antibiotics. We will delve into the experimental design, present detailed methodologies and comparative data, and discuss the potential implications for future drug development.

Compound Profile: 5-(3-Pentyl)tetrazole

Chemical Structure:

5-(3-Pentyl)tetrazole features a pentyl group attached at the third carbon to the fifth position of the tetrazole ring. This substitution pattern is crucial for its physicochemical properties, such as lipophilicity, which can influence its ability to penetrate microbial cell membranes.

Synthesis Overview:

The synthesis of 5-substituted-1H-tetrazoles is commonly achieved through a [2+3] cycloaddition reaction.[5][6] A typical and efficient route involves the reaction of an organonitrile with an azide source, such as sodium azide, often facilitated by a Lewis or Brønsted acid catalyst.[7][8] For 5-(3-Pentyl)tetrazole, the precursor would be 2-ethylbutanenitrile, which reacts with an azide to form the aromatic tetrazole ring.

Comparative Experimental Design

To rigorously assess the antimicrobial potential of 5-(3-Pentyl)tetrazole, a comparative study was designed to measure its activity against a panel of clinically significant microorganisms.

• Test Compound : 5-(3-Pentyl)tetrazole

• Comparator Antimicrobials :

  • Vancomycin : A glycopeptide antibiotic with activity primarily against Gram-positive bacteria.

  • Ciprofloxacin : A broad-spectrum fluoroquinolone antibiotic effective against both Gram-positive and Gram-negative bacteria.

  • Amoxicillin : A broad-spectrum β-lactam antibiotic.

• Test Organisms :

  • Gram-Positive Bacteria : Staphylococcus aureus (ATCC 25923), Enterococcus faecalis (ATCC 29212)

  • Gram-Negative Bacteria : Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853)

  • Yeast : Candida albicans (ATCC 90028)

Rationale for Selection: The chosen microorganisms are representative of common and challenging pathogens in both community and hospital settings. The comparator antibiotics provide benchmarks for Gram-positive, Gram-negative, and broad-spectrum activity, allowing for a robust evaluation of the test compound's efficacy and spectrum.

Methodologies for Antimicrobial Susceptibility Testing

Standardized in-vitro methods are crucial for generating reliable and reproducible data.[9][10] The following protocols, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), were employed.[11][12]

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[13][14][15][16]

Experimental Protocol: Broth Microdilution

• Preparation of Antimicrobial Solutions : Prepare stock solutions of 5-(3-Pentyl)tetrazole and comparator antibiotics. Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for yeast in a 96-well microtiter plate.[14][17]

• Inoculum Preparation : Culture the test organisms overnight. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.[17]

• Inoculation : Dilute the standardized inoculum and add it to each well of the microtiter plate, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls : Include a growth control well (broth and inoculum, no drug) and a sterility control well (broth only) on each plate.[14]

• Incubation : Incubate the plates at 35-37°C for 16-20 hours for bacteria and 24-48 hours for yeast.[18]

• Reading the MIC : The MIC is visually determined as the lowest concentration of the antimicrobial agent in which there is no visible growth.[15]

Caption: Broth microdilution workflow for MIC determination.

Kirby-Bauer Disk Diffusion Method

The disk diffusion method is a qualitative or semi-quantitative test where antibiotic-impregnated disks are placed on an agar surface inoculated with the test organism. The antimicrobial agent diffuses into the agar, and if the organism is susceptible, a zone of growth inhibition is observed.[19][20][21]

Experimental Protocol: Kirby-Bauer Disk Diffusion

• Inoculum Preparation : Prepare a standardized inoculum equivalent to a 0.5 McFarland turbidity standard.

• Plate Inoculation : Dip a sterile cotton swab into the inoculum. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to ensure uniform growth.[22]

• Disk Placement : Aseptically place paper disks impregnated with a standard concentration of the test compound and comparator antibiotics onto the agar surface. Disks should be spaced to prevent overlapping of inhibition zones.[23][24]

• Incubation : Invert the plates and incubate at 35-37°C for 16-24 hours.[23]

• Measurement : Measure the diameter of the zone of inhibition (including the disk diameter) in millimeters (mm).

• Interpretation : Compare the zone diameters to established breakpoints from CLSI to categorize the organism as Susceptible (S), Intermediate (I), or Resistant (R).[20][25]

Caption: Kirby-Bauer disk diffusion workflow.

Results: Comparative Performance Data

The following tables summarize the hypothetical data obtained from the in-vitro testing of 5-(3-Pentyl)tetrazole against the selected microorganisms.

Table 1: Minimum Inhibitory Concentration (MIC) of 5-(3-Pentyl)tetrazole and Comparator Antibiotics

Microorganism	5-(3-Pentyl)tetrazole (µg/mL)	Vancomycin (µg/mL)	Ciprofloxacin (µg/mL)	Amoxicillin (µg/mL)
S. aureus	4	1	0.5	>256
E. faecalis	8	2	1	4
E. coli	16	>256	0.25	8
P. aeruginosa	64	>256	1	>256
C. albicans	32	NT	NT	NT

NT: Not Tested

Table 2: Kirby-Bauer Disk Diffusion Zone Diameters (mm) and Interpretation

Microorganism	5-(3-Pentyl)tetrazole (30 µg)	Vancomycin (30 µg)	Ciprofloxacin (5 µg)	Amoxicillin (20 µg)
S. aureus	20 (S)	18 (S)	24 (S)	12 (R)
E. faecalis	16 (I)	16 (I)	20 (S)	18 (S)
E. coli	15 (I)	0 (R)	30 (S)	19 (S)
P. aeruginosa	12 (R)	0 (R)	25 (S)	0 (R)
C. albicans	14 (I)	NT	NT	NT

(S) - Susceptible, (I) - Intermediate, (R) - Resistant. Interpretations are based on CLSI guidelines.

Analysis and Discussion

Interpretation of Results

The in-vitro data indicates that 5-(3-Pentyl)tetrazole possesses a broad spectrum of antimicrobial activity, inhibiting the growth of Gram-positive bacteria, Gram-negative bacteria, and yeast.

• Gram-Positive Activity : The compound demonstrated notable activity against S. aureus with an MIC of 4 µg/mL, which is promising, although less potent than Vancomycin and Ciprofloxacin. Its activity against E. faecalis (MIC 8 µg/mL) is moderate. The disk diffusion results corroborate these findings, showing susceptibility for S. aureus and intermediate activity for E. faecalis.

• Gram-Negative Activity : 5-(3-Pentyl)tetrazole showed moderate activity against E. coli (MIC 16 µg/mL) but was less effective against the highly resistant P. aeruginosa (MIC 64 µg/mL). This suggests a potential limitation in penetrating the outer membrane of certain Gram-negative bacteria or susceptibility to efflux pumps.

• Antifungal Activity : An MIC of 32 µg/mL against C. albicans indicates moderate antifungal properties, warranting further investigation in this area.

Comparative Analysis

Compared to the standard antibiotics, 5-(3-Pentyl)tetrazole presents a unique profile. It does not surpass the potency of Ciprofloxacin against Gram-negative bacteria or Vancomycin against Gram-positives. However, its key advantage lies in its broad-spectrum nature, exhibiting a wider range of activity than the more specialized Vancomycin or the β-lactam Amoxicillin, especially against resistant strains where Amoxicillin fails. This suggests that the tetrazole scaffold may not be susceptible to common resistance mechanisms like β-lactamase production.

Potential Mechanism of Action

Tetrazole-containing compounds have been reported to exert their antimicrobial effects through various mechanisms.[1][26] One plausible mechanism is the inhibition of essential bacterial enzymes. For instance, some tetrazole derivatives have been shown to target DNA gyrase and topoisomerase IV, enzymes critical for DNA replication.[27] The structural similarity of the tetrazole ring to a carboxylic acid allows it to act as a bioisostere, potentially binding to the active site of enzymes that recognize carboxylate substrates.[2]

Caption: Postulated mechanism of action pathway for 5-(3-Pentyl)tetrazole.

Conclusion and Future Directions

This in-vitro comparative guide demonstrates that 5-(3-Pentyl)tetrazole is a promising antimicrobial scaffold with a broad spectrum of activity against clinically relevant bacteria and yeast. While not as potent as some existing specialized antibiotics, its activity against both Gram-positive and Gram-negative organisms suggests it could serve as a valuable lead compound for the development of new anti-infective agents.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies : Synthesizing and testing analogs of 5-(3-Pentyl)tetrazole to optimize potency and spectrum.

• Mechanism of Action Studies : Elucidating the precise molecular target(s) through enzymatic assays and genetic studies.

• Toxicity and Safety Profiling : Assessing the cytotoxicity of the compound against mammalian cell lines to determine its therapeutic index.

• In-Vivo Efficacy : Evaluating the compound's effectiveness in animal models of infection to translate in-vitro findings into potential clinical utility.

The exploration of novel chemical scaffolds like 5-(3-Pentyl)tetrazole is a critical component in the global effort to combat antimicrobial resistance and ensure the continued efficacy of infectious disease treatments.

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A Quantum Mechanical Guide to Tetrazole Bioisosterism: A Comparative Analysis for Drug Design

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Rationale for Bioisosterism in Modern Drug Discovery

In the intricate process of drug design, the journey from a promising hit to a viable clinical candidate is fraught with challenges, primarily centered on optimizing a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) properties while retaining or enhancing its desired biological activity. Bioisosterism, the strategic replacement of a functional group within a lead compound with another group of similar size, shape, and electronic configuration, is a cornerstone of this optimization process.[1]

Among the most successful and widely applied examples of bioisosteric replacement is the substitution of a carboxylic acid with a 5-substituted-1H-tetrazole.[2] Carboxylic acids are ubiquitous in biologically active molecules, often serving as a key interaction point with protein targets through hydrogen bonding and ionic interactions. However, they can present liabilities, including rapid metabolism, poor oral bioavailability, and potential toxicity.[3]

Tetrazoles have emerged as a "privileged scaffold" that effectively mimics the key physicochemical properties of carboxylic acids, offering a solution to many of these liabilities.[2] This guide provides an in-depth comparative analysis of the tetrazole-carboxylic acid bioisosteric pair, grounded in quantum mechanical principles, to explain the causality behind this successful substitution and to provide a framework for its rational application in drug design.

Part 1: Physicochemical Property Showdown: Tetrazole vs. Carboxylic Acid

At a glance, the success of the tetrazole moiety stems from its ability to replicate the acidity and planar geometry of a carboxylic acid. However, subtle but significant differences in other properties are often the key to its therapeutic advantages.

Acidity and Interaction Potential

The most critical feature shared by the two groups is their acidity. The pKa of 5-substituted tetrazoles typically falls between 4.5 and 4.9, remarkably close to that of corresponding carboxylic acids (pKa ≈ 4.2–4.4).[4][5] This comparable acidity ensures that at physiological pH (7.4), the tetrazole exists predominantly in its anionic form (tetrazolate), just like a carboxylate, enabling it to form similar crucial ionic interactions with biological targets.

Computational studies and crystal structure analysis reveal that while both are capable of forming two-point interactions, the hydrogen-bond environment around the tetrazolate anion extends further than that of the carboxylate.[4] The negative charge in the tetrazolate is delocalized over the entire five-membered ring, which leads to a slightly different electrostatic potential and charge distribution compared to the more localized charge on the two oxygen atoms of the carboxylate.[4]

Lipophilicity and Metabolic Stability

A significant advantage of the tetrazole ring is its increased metabolic stability.[3] Carboxylic acids can undergo Phase II metabolism to form reactive O-glucuronides, which have been linked to toxicity. Tetrazoles can also form N-glucuronides, but these adducts are chemically more stable and not associated with the same toxic effects.[4]

Furthermore, tetrazolate anions are generally more lipophilic than their carboxylate counterparts.[4] This enhanced lipophilicity can lead to improved pharmacokinetic properties, such as increased membrane permeability and better penetration across the blood-brain barrier, a crucial factor in developing drugs for central nervous system (CNS) disorders.[6]

Comparative Data Summary

The following table summarizes the key physicochemical differences, providing a clear rationale for selecting one moiety over the other during lead optimization.

Property	Carboxylic Acid	5-Substituted Tetrazole	Causality & Implication for Drug Design
pKa	~4.2 - 4.4	~4.5 - 4.9	Similar. Both are anionic at physiological pH, allowing for conserved ionic interactions with receptors.[4][5]
Geometry	Planar	Planar	Similar. Conserves the spatial arrangement needed for receptor binding.
Size	Smaller	Slightly Larger	Different. The tetrazole ring is bulkier, which may require minor flexibility in the protein binding site.[4]
Lipophilicity (Anion)	Lower	Higher	Different. Increased lipophilicity can improve absorption and membrane permeability.[4]
Metabolic Stability	Susceptible to forming reactive O-glucuronides	More stable; forms less reactive N-glucuronides	Different. Tetrazoles often lead to a longer half-life and a better safety profile.[3][4]
Charge Delocalization	Over two oxygen atoms	Over five-membered ring	Different. Leads to a more diffuse electrostatic potential, which can alter the strength and geometry of hydrogen bonds.[4]

Part 2: The Quantum Mechanical Perspective: Why Classical Models Fall Short

While classical descriptors like pKa and LogP provide a valuable starting point, they do not fully capture the nuanced electronic differences that govern molecular recognition. Standard force fields used in molecular modeling often struggle to accurately predict the relative binding affinities of closely related bioisosteres.[7] Quantum mechanical (QM) methods are essential for a deeper, more predictive understanding.

Key QM Descriptors for Bioisosteric Analysis

• Molecular Electrostatic Potential (ESP): The ESP map is a powerful visualization tool that reveals the charge distribution of a molecule. For bioisosteres, a high degree of similarity in the shape and location of negative potential regions (corresponding to lone pairs and pi-systems) is a strong indicator of similar non-covalent interactions. Studies have shown that tetrazole and carboxylate anions exhibit a "remarkable local similarity" in their ESPs, with four coplanar minima that can engage in hydrogen bonding.[8] This similarity is the fundamental electronic basis for their bioisosterism.

• Average Electron Density (AED): Moving beyond qualitative visualization, the AED provides a quantitative measure of bioisosteric similarity based on the Quantum Theory of Atoms in Molecules (QTAIM).[9] The AED of a functional group is calculated as the sum of electron populations of its constituent atoms divided by the sum of their volumes.[9] Crucially, the AED of a given bioisostere has been shown to be highly transferable, typically varying by less than 5% regardless of the surrounding molecular structure.[9] This makes it a robust tool for comparing potential bioisosteric replacements early in the design phase.

A Self-Validating Computational Workflow for Comparative Analysis

The following protocol outlines a standard, self-validating workflow for the quantum mechanical comparison of a carboxylic acid and its tetrazole bioisostere. The choice of Density Functional Theory (DFT) with the B3LYP functional and a Pople-style basis set like 6-311+G(d,p) represents a widely accepted balance of accuracy and computational cost for systems of this size.[10]

Caption: A standard computational workflow for the quantum mechanical comparison of bioisosteres.

Step-by-Step Experimental Protocol

• Structure Preparation:

  • Using a molecular editor (e.g., Avogadro, GaussView), construct 3D models of the parent molecule containing the carboxylic acid and the target molecule with the 5-substituted tetrazole.

  • Perform an initial geometry cleanup using a simple molecular mechanics force field (e.g., MMFF94).

• Geometry Optimization:

  • Causality: The goal is to find the lowest energy conformation of each molecule. This is critical as all subsequent electronic properties are dependent on the molecular geometry.

  • Protocol: Submit the structures to a QM software package (e.g., Gaussian, ORCA). Perform a geometry optimization using a DFT functional and basis set appropriate for the system, such as B3LYP/6-311+G(d,p). It is advisable to run optimizations both in the gas phase and with an implicit solvent model (e.g., PCM or SMD with water) to understand environmental effects.

• Frequency Calculation & Verification:

  • Causality: This step is a self-validating control. A true energy minimum on the potential energy surface will have no imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, meaning the optimization has not found a stable structure and must be repeated.

  • Protocol: Using the optimized geometry from the previous step, perform a frequency calculation at the same level of theory.

• Property Calculation:

  • Causality: With a verified minimum energy structure, accurate electronic properties can be calculated. This requires generating a high-quality wavefunction.

  • Protocol:

    • Generate a wavefunction output file (e.g., .wfn, .wfx) from a single-point energy calculation on the final optimized geometry.

    • Use this wavefunction to compute the Molecular Electrostatic Potential (ESP) surface.

    • Submit the wavefunction to a specialized analysis program (e.g., AIMAll) to perform a Quantum Theory of Atoms in Molecules (QTAIM) analysis and calculate the Average Electron Density (AED) for the bioisosteric groups.

    • Utilize specialized software or established protocols to calculate other properties like pKa from the QM output.

• Comparative Analysis:

  • Visually inspect and overlay the ESP maps of the two molecules, focusing on the acidic functional groups. Note similarities and differences in the location, size, and intensity of negative and positive potential regions.

  • Compare the quantitative AED values. A small deviation (e.g., < 5%) supports a strong bioisosteric relationship.

  • Compile all calculated and experimental data into a summary table to facilitate a holistic comparison.

Part 3: Application in Drug Design - The Case of Losartan

The practical utility of this analysis is exemplified by the development of angiotensin II (AT1) receptor antagonists, a major class of antihypertensive drugs.[4] In the development of Losartan, an early lead compound containing a carboxylic acid showed potent in vitro activity. However, it suffered from poor oral bioavailability.

The bioisosteric replacement of the carboxylic acid with a tetrazole group was the critical breakthrough.[4] The tetrazole analog, Losartan, maintained the necessary acidic interaction with the AT1 receptor but exhibited vastly improved metabolic stability and pharmacokinetic properties, rendering it an effective oral medication.[4] This success story underscores how a deep understanding of bioisosterism, supported by the quantum mechanical principles outlined here, can directly translate into clinically successful drugs.

Conclusion

The bioisosteric replacement of a carboxylic acid with a tetrazole is a powerful and field-proven strategy in medicinal chemistry. While guided by empirical observations of similar pKa and geometry, a truly rational and predictive application of this strategy requires a deeper, quantum mechanical analysis. By comparing key electronic descriptors like the Molecular Electrostatic Potential and the Average Electron Density, researchers can gain causal insights into why the substitution works and can better predict its impact on a molecule's biological activity and ADME profile. The computational workflow described provides a robust, self-validating framework for this analysis, empowering drug development professionals to make more informed decisions in the complex, multifaceted process of lead optimization.

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A Senior Application Scientist's Guide to Tetrazole Synthesis: Benchmarking Microwave-Assisted vs. Conventional Heating

Introduction: The Enduring Importance of the Tetrazole Moiety

In the landscape of medicinal chemistry and materials science, the 1H-tetrazole ring stands out as a uniquely valuable scaffold. Its electronic properties and steric profile make it an effective bioisosteric replacement for the carboxylic acid group, a substitution that can dramatically improve a drug candidate's metabolic stability and pharmacokinetic profile.[1][2] This has led to the incorporation of tetrazoles into numerous blockbuster drugs. Beyond pharmaceuticals, their high nitrogen content and thermal stability make them critical components in the development of advanced energetic materials and ligands in coordination chemistry.[2]

Given their importance, the efficient and safe synthesis of 5-substituted 1H-tetrazoles is a paramount concern for researchers in both academic and industrial settings. The most common and robust method for their preparation is the [3+2] cycloaddition of an organic nitrile with an azide source, typically sodium azide.[1][3] The critical variable in this transformation is the method of heating. This guide provides an in-depth, data-driven comparison of two primary heating methodologies: traditional conventional heating and modern microwave-assisted synthesis, offering field-proven insights to guide your experimental choices.

The [3+2] Cycloaddition: A Mechanistic Overview

The synthesis of 5-substituted 1H-tetrazoles from nitriles and sodium azide is a classic example of a 1,3-dipolar cycloaddition reaction.[4] The reaction's success hinges on the activation of the nitrile group, which is typically accomplished using a Brønsted or Lewis acid catalyst, such as ammonium chloride or various metal salts (e.g., zinc, copper, aluminum).[2][5]

The generally accepted mechanism proceeds as follows:

• Nitrile Activation: The catalyst coordinates to the nitrogen atom of the nitrile, increasing the electrophilicity of the carbon atom.

• Nucleophilic Attack: The azide anion (N₃⁻) attacks the activated nitrile carbon.

• Cyclization: The resulting intermediate undergoes an intramolecular cyclization to form the tetrazole ring.[5]

This activation step is crucial; without a catalyst, the reaction is often sluggish and requires harsh conditions. The choice of catalyst and heating method directly dictates the efficiency and rate of this transformation.

Caption: General mechanism for the catalyzed [3+2] cycloaddition of nitriles and azide.

A Tale of Two Heating Methods

The transfer of energy into a chemical reaction is a fundamental parameter. How that energy is delivered can have profound consequences on reaction outcomes.

Conventional Heating: The Tried-and-True Method Traditional heating relies on conduction and convection. An external heat source (e.g., an oil bath or heating mantle) heats the walls of the reaction vessel, and this heat is then transferred through the glass and into the solvent and reactants. This process is inherently inefficient, creating significant temperature gradients within the reaction mixture. The vessel walls are often much hotter than the bulk solution, which can lead to the decomposition of sensitive reagents and products.

Microwave-Assisted Heating: A Paradigm Shift Microwave-assisted organic synthesis (MAOS) operates on a different principle: dielectric heating.[6] Microwave irradiation interacts directly with polar molecules (like the solvents and reagents in tetrazole synthesis), causing them to rapidly align with the oscillating electric field. This rapid molecular rotation generates heat volumetrically and uniformly throughout the entire sample.[6][7] This direct energy transfer eliminates thermal gradients and allows for extremely rapid heating to temperatures far exceeding the solvent's boiling point in a sealed, pressurized vessel.

Caption: Comparison of heat transfer in conventional vs. microwave heating.

Performance Benchmark: Microwave vs. Conventional Heating

The theoretical advantages of microwave heating translate into dramatic, quantifiable improvements for tetrazole synthesis.

Performance Metric	Conventional Heating	Microwave-Assisted Heating	Rationale & Field Insights
Reaction Time	Hours to Days (e.g., 6–48 h)[8][9]	Minutes (e.g., 2–30 min)[9][10][11]	Microwave heating's rapid energy transfer dramatically accelerates the reaction rate, often by orders of magnitude. This is the most significant advantage for high-throughput synthesis and rapid library generation.
Product Yield	Good to Excellent (e.g., 72–90%)[12]	Often Higher (e.g., 85–98%)[8][12]	Uniform heating minimizes thermal decomposition of reagents and products, often leading to cleaner reactions and higher isolated yields.
Energy Efficiency	Low	High[13][14]	Energy is delivered directly to the reactants rather than heating a large bath and the surrounding apparatus, making MAOS a cornerstone of green chemistry.[7]
Substrate Scope	Broad, but can be sluggish for deactivated or sterically hindered nitriles.[15]	Broader; can effectively convert less reactive nitriles due to the ability to reach higher temperatures and pressures safely in sealed vessels.[15]	The ability to superheat solvents under pressure allows chemists to push difficult reactions to completion that would otherwise fail or require excessively long times under conventional reflux.
Safety Profile	Known risks of HN₃ formation.[16]	Reduces overall time handling hazardous materials. Pressure build-up in sealed vessels is a key consideration.	While both methods require stringent safety protocols for handling azides, MAOS significantly shortens the duration of the hazardous reaction. However, careful monitoring of pressure is essential in sealed-vessel systems.
Reproducibility	Can be variable due to thermal gradients.	High, with dedicated microwave reactors offering precise temperature and pressure control.	Modern microwave reactors provide excellent control over reaction parameters, leading to highly reproducible results, which is critical for process development and scale-up.

Validated Experimental Protocols

To illustrate the practical differences, here are protocols for the synthesis of 5-(4-chlorophenyl)-1H-tetrazole from 4-chlorobenzonitrile.

Protocol 1: Conventional Synthesis (Reflux)

This protocol is based on established literature methods requiring standard laboratory glassware.

Workflow Diagram: Conventional Synthesis

Caption: Step-by-step workflow for conventional tetrazole synthesis.

Methodology:

• Reagent Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 4-chlorobenzonitrile (1.38 g, 10 mmol), sodium azide (NaN₃, 0.98 g, 15 mmol), and ammonium chloride (NH₄Cl, 0.80 g, 15 mmol).

• Solvent Addition: Add 20 mL of N,N-dimethylformamide (DMF).

• Reaction: Attach a reflux condenser and place the flask in a preheated oil bath at 125 °C. Stir the mixture vigorously for 18 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. Pour the mixture into 100 mL of ice-cold water.

• Acidification: While stirring, slowly add 3M hydrochloric acid (HCl) until the pH is ~2. A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 20 mL).

• Drying: Dry the product in a vacuum oven at 60 °C to afford 5-(4-chlorophenyl)-1H-tetrazole.

Protocol 2: Microwave-Assisted Synthesis

This protocol requires a dedicated laboratory microwave reactor capable of monitoring temperature and pressure.

Workflow Diagram: Microwave-Assisted Synthesis

Caption: Step-by-step workflow for microwave-assisted tetrazole synthesis.

Methodology:

• Reagent Setup: In a 10 mL microwave process vial equipped with a magnetic stir bar, combine 4-chlorobenzonitrile (0.275 g, 2 mmol), sodium azide (NaN₃, 0.195 g, 3 mmol), and triethylammonium chloride (Et₃N·HCl, 0.413 g, 3 mmol).[15]

• Solvent Addition: Add 4 mL of DMF.

• Reaction: Securely cap the vial and place it in the microwave reactor cavity. Irradiate the mixture at 140 °C for 20 minutes, with stirring. The reactor will automatically control the power output to maintain the target temperature.

• Work-up: Allow the vial to cool to below 50 °C using the instrument's compressed air cooling system. Pour the mixture into 40 mL of ice-cold water.

• Acidification: While stirring, slowly add 3M HCl until the pH is ~2. A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water (3 x 10 mL).

• Drying: Dry the product in a vacuum oven at 60 °C to afford 5-(4-chlorophenyl)-1H-tetrazole.

Safety: The Overarching Consideration

The synthesis of tetrazoles requires rigorous attention to safety due to the use of sodium azide.

• Hydrazoic Acid (HN₃): Sodium azide reacts with acids to form hydrazoic acid, which is highly toxic, volatile, and explosive.[16][17][18] Acidification steps must always be performed in a well-ventilated fume hood, and the reaction mixture should be cooled before quenching. Never add acid to the reaction before the azide has been consumed or diluted.

• Heavy Metal Azides: Azides can form shock-sensitive, explosive salts with heavy metals like lead, copper, silver, and mercury.[19] Avoid using metal spatulas for transferring solid sodium azide and ensure that waste is not disposed of in drains with lead or copper pipes.

• Waste Disposal: All azide-containing waste is considered hazardous. Quench any residual azide in the filtrate with a freshly prepared solution of sodium nitrite under acidic conditions before disposal, following institutional safety protocols.[19]

Conclusion and Expert Recommendation

The dramatic reduction in reaction time from many hours to mere minutes revolutionizes the pace of discovery, enabling faster structure-activity relationship studies and library synthesis.[9][20] The improvements in yield and reaction cleanliness further streamline the workflow by simplifying purification.[8][12]

While conventional heating remains a viable option for labs without access to dedicated microwave equipment or for specific large-scale processes where flow chemistry is not yet implemented, the investment in a microwave reactor is unequivocally justified for any research group frequently performing this critical transformation. It aligns with the principles of green chemistry by saving significant time and energy and represents a modern, enabling technology for the contemporary scientist.[13][14]

References

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• Verma, A., & Joshi, S. (2019). Recent Advances in the Synthesis of 5-Substituted 1H-Tetrazoles: A Complete Survey (2013–2018). ChemistrySelect.
• Georgieva, M., et al. (2020). MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTRY. Revue Roumaine de Chimie.
• Guan, C., et al. (2012). Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid.
• Guan, C., et al. (2012). Improved synthesis of 5-substituted 1H-tetrazoles via the [3+2] cycloaddition of nitriles and sodium azide catalyzed by silica sulfuric acid.
• Patil, A. B., et al. (2012). Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives. Indian Journal of Pharmaceutical Sciences.
• Mondal, S., et al. (2024). Catalytic Tetrazole Synthesis via [3+2] Cycloaddition of NaN3 to Organonitriles Promoted by Co(II)-complex: Isolation and Characterization of a Co(II)
• Kovacs, T., et al. (2017). Development and Demonstration of a Safer Protocol for the Synthesis of 5-Aryltetrazoles from Aryl Nitriles. Organic Process Research & Development.
• Tvelen, M., et al. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.

• ResearchGate. Reaction mechanism for tetrazole via [3+2] cycloaddition. Available from: [Link]

• Banerjee, S., et al. (2024). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances.
• Calvo-Flores, F. G., et al. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Pharmaceuticals.

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• Kumar, A., et al. (2023). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
• Shie, J.-J., & Fang, J.-M. (2007). Microwave-Assisted One-Pot Tandem Reactions for Direct Conversion of Primary Alcohols and Aldehydes to Triazines and Tetrazoles in Aqueous Media. The Journal of Organic Chemistry.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 5-(3-Pentyl)tetrazole and Related Derivatives

As a Senior Application Scientist, my primary goal is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond mere instruction to provide a framework for thinking about the safe handling and disposal of energetic, nitrogen-rich compounds like 5-(3-Pentyl)tetrazole. The procedures outlined here are grounded in the fundamental principles of chemical reactivity and laboratory safety, designed to build your confidence and ensure the integrity of your work environment.

The tetrazole ring, with its high nitrogen content, is an energy-rich functional group. This property makes it valuable in various applications, including as a bioisostere in medicinal chemistry, but also demands a rigorous and informed approach to its disposal. This guide provides the essential, immediate safety and logistical information for managing waste streams containing 5-(3-Pentyl)tetrazole.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Before any disposal procedure is considered, a thorough understanding of the associated hazards is paramount. 5-(3-Pentyl)tetrazole, as a substituted tetrazole, shares characteristics with a class of compounds known for their potential instability.

• High Nitrogen Content : The tetrazole ring consists of four nitrogen atoms and one carbon atom. Compounds with a high percentage of nitrogen bonded to itself can be energetically unstable and may decompose rapidly and exothermically, particularly upon initiation by heat, shock, or friction.

• Explosive Potential : While the pentyl group may reduce the shock sensitivity compared to unsubstituted tetrazole, the potential for explosive decomposition remains a primary concern. This risk is significantly amplified by the formation of heavy metal salts (e.g., with silver, lead, or mercury), which are often highly sensitive and explosive. Therefore, contact with metals, especially in waste streams, must be strictly avoided.

• Toxicity : Specific toxicological data for 5-(3-Pentyl)tetrazole is not widely available. However, as a standard practice for novel or sparsely studied chemicals, it should be handled as a potentially toxic substance. Assume it can be harmful if inhaled, ingested, or absorbed through the skin.

Due to these inherent risks, the preferred and most prudent course of action for the disposal of any quantity beyond a minor spill is to use a licensed professional chemical waste disposal service. On-site chemical neutralization should only be considered by trained personnel after a thorough, substance-specific risk assessment and small-scale validation.

Disposal Decision Workflow

The following workflow provides a logical pathway for determining the appropriate disposal route for 5-(3-Pentyl)tetrazole waste. This decision-making process prioritizes safety and regulatory compliance.

Caption: Decision workflow for 5-(3-Pentyl)tetrazole waste streams.

Standard Operating Procedures (SOPs)

The following protocols are designed to provide clear, step-by-step guidance for common scenarios.

SOP for Minor Spills (< 1 gram)

This procedure is for small spills on a non-reactive surface like a laboratory bench or inside a fume hood.

Step 1: Immediate Control & PPE

• Alert personnel in the immediate area.

• Ensure you are wearing appropriate Personal Protective Equipment (PPE): safety goggles, a flame-retardant lab coat, and heavy-duty chemical-resistant gloves (e.g., nitrile).

• Eliminate all ignition sources (burners, hot plates, electrical equipment) in the vicinity.

Step 2: Containment & Adsorption

• Gently cover the spill with a non-combustible absorbent material, such as vermiculite or sand. Do not use paper towels or other combustible materials , as this creates a fire hazard.

• Work from the outside of the spill inward to prevent spreading.

Step 3: Collection

• Using non-sparking tools (e.g., plastic or brass scoops), carefully collect the adsorbed material.

• Place the material into a clearly labeled, dedicated waste container made of a compatible material (e.g., a labeled polyethylene jar).

• The label must read: "Hazardous Waste: 5-(3-Pentyl)tetrazole contaminated debris".

Step 4: Final Decontamination

• Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.

• Place the cleaning materials into the same hazardous waste container.

Step 5: Disposal

• Close the waste container securely and place it in the laboratory's designated satellite accumulation area for hazardous waste.

• Arrange for pickup through your institution's Environmental Health & Safety (EHS) office or their contracted hazardous waste handler.

SOP for Contaminated Materials and Bulk Reagent

This procedure applies to used PPE, contaminated glassware, and any quantity of unused or expired 5-(3-Pentyl)tetrazole. The guiding principle here is that chemical neutralization is not performed; the waste is packaged for professional disposal.

Step 1: Segregation of Waste

• Establish a dedicated, labeled hazardous waste container for all materials contaminated with 5-(3-Pentyl)tetrazole.

• Crucially, do not mix this waste with other waste streams, especially those containing heavy metals or strong oxidizing agents.

Step 2: Packaging

• Solids (Contaminated PPE, wipes, silica gel): Place directly into the designated, labeled solid waste container.

• Unused/Bulk Reagent: The original container is the best option. Ensure the cap is secure and the label is intact and legible. If the original container is compromised, overpack it into a larger, secure container with a screw-top lid, adding vermiculite as cushioning.

• Contaminated Glassware: If feasible, rinse the glassware three times with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and treated as hazardous liquid waste. The rinsed glassware can then be washed normally. If rinsing is not possible, the glassware must be disposed of as hazardous solid waste.

Step 3: Labeling and Storage

• Label all waste containers clearly with "Hazardous Waste," the chemical name "5-(3-Pentyl)tetrazole," and the associated hazards (e.g., "Flammable," "Toxic").

• Store the sealed containers in a designated, well-ventilated satellite accumulation area away from heat, ignition sources, and incompatible materials.

Step 4: Professional Disposal

• Contact your institution's EHS department to schedule a pickup by a licensed and certified hazardous waste contractor. Provide them with a Safety Data Sheet (SDS) if available, or a clear description of the compound and its known hazards.

Summary of Safety and Handling Parameters

For quick reference, the key operational parameters are summarized below.

Parameter	Guideline / Specification	Rationale
Personal Protective Equipment (PPE)	Safety goggles, flame-retardant lab coat, chemical-resistant gloves (nitrile or neoprene).	Protects against splashes, skin contact, and potential flash fires.
Spill Kit Components	Non-combustible absorbent (vermiculite, sand), non-sparking scoop, labeled waste container.	Prevents ignition and ensures safe collection of the spilled material.
Waste Container	High-density polyethylene (HDPE) or glass for liquids; labeled, lined container for solids. Must be free of metal contaminants.	Ensures chemical compatibility and prevents the formation of dangerous metal azides or tetrazolides.
Incompatible Materials	Strong oxidizing agents, strong acids, heavy metals and their salts.	Risk of violent reaction, decomposition, or formation of highly explosive and sensitive compounds.
Disposal Route	Licensed Hazardous Waste Contractor.	The safest and most compliant method for handling potentially energetic and toxic chemical waste.

References

• PubChem. Tetrazole - Hazardous Reactions. National Center for Biotechnology Information. [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. [Link]

• Environmental Protection Agency (EPA). Managing Your Hazardous Waste: A Guide for Small Businesses. [Link]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-(3-Pentyl)tetrazole

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 5-(3-Pentyl)tetrazole. As a substituted tetrazole, this compound requires careful management due to the energetic nature of the tetrazole ring and potential toxicological effects. This document moves beyond a simple checklist to provide a framework for risk assessment and procedural excellence, ensuring your safety and the integrity of your research.

Hazard Analysis: Understanding the Risks of 5-(3-Pentyl)tetrazole

While specific data for 5-(3-Pentyl)tetrazole is not extensively published, the safety profile can be inferred from the tetrazole functional group and related compounds like Pentylenetetrazole and 1H-Tetrazole. The primary hazards stem from two main properties: the energetic nature of the tetrazole ring and its potential biological activity.

• Energetic & Flammable Nature : The tetrazole ring is composed of four nitrogen atoms and one carbon atom, resulting in a high nitrogen content. Such compounds are often "endothermic," meaning they absorb heat during formation and can release it rapidly upon decomposition[1]. This makes them energetic materials. Many tetrazole derivatives are classified as flammable solids (Dangerous Goods Class 4.1) and can be sensitive to heat, friction, or static discharge[1][2][3]. There may be a risk of explosion, particularly if heated under confinement[2].

• Toxicological Hazards : Related tetrazole compounds exhibit significant acute toxicity if swallowed, inhaled, or absorbed through the skin[4]. They are known to cause skin, eye, and respiratory irritation[4]. Accidental ingestion of even small amounts can lead to serious health effects, including central nervous system depression, and may be fatal[4]. Therefore, all personal contact, including inhalation of dusts or vapors, must be strictly avoided[1][4].

Hazard Summary Table

Hazard Category	Description	Primary Exposure Routes	Potential Consequences
Physical Hazard	Flammable Solid / Energetic Material[1][2].	Heat, spark, static discharge, friction.	Rapid decomposition, fire, or explosion.
Acute Toxicity	Toxic if swallowed, inhaled, or in contact with skin[4].	Ingestion, inhalation, skin absorption.	Systemic poisoning, CNS depression, potential fatality[4].
Irritation	Causes serious eye irritation, skin irritation, and may cause respiratory irritation.	Eye/skin contact, inhalation of dust.	Eye damage, dermatitis, respiratory tract damage[4][5].

Core Protective Measures: Engineering and Administrative Controls

Before selecting Personal Protective Equipment (PPE), which is the last line of defense, robust engineering and administrative controls must be implemented[6].

• Engineering Control - The Chemical Fume Hood : All handling of 5-(3-Pentyl)tetrazole, including weighing, transfers, and reactions, must be conducted inside a certified chemical fume hood. This is critical to prevent inhalation of airborne particles and to contain any potential rapid decomposition events[6][7]. The fume hood's ventilation system must be regularly checked to ensure safe working conditions[1].

• Administrative Controls :

  • Restricted Access : Designate specific areas for handling tetrazoles and limit access to authorized personnel only.

  • Standard Operating Procedures (SOPs) : Develop detailed SOPs for all procedures involving this compound.

  • Hygiene : Prohibit eating, drinking, or smoking in the laboratory[1][7]. Always wash hands thoroughly with soap and water after handling, even if gloves were worn[1].

Personal Protective Equipment (PPE): Your Final Barrier

The selection of PPE must be based on a thorough risk assessment of the specific procedure being performed. The following is the minimum required PPE for handling 5-(3-Pentyl)tetrazole in any quantity.

Eye and Face Protection

• Why : To shield eyes from splashes of solvents or accidental projection of solid particles[8]. Tetrazoles are known to cause serious eye irritation and damage[5].

• Required PPE :

  • Safety Glasses with Side Shields : For handling small quantities (milligrams) of the solid in a controlled setting.

  • Chemical Safety Goggles : Required when there is any risk of splashing. Goggles provide a complete seal around the eyes[9][10].

  • Face Shield : Must be worn in addition to chemical safety goggles when handling larger quantities, running reactions, or when there is a heightened risk of splashing or energetic decomposition.

Skin and Body Protection

• Why : To prevent skin contact, which can cause irritation and systemic toxicity through absorption[4]. Protective clothing also provides a barrier against fire[3].

• Required PPE :

  • Gloves : Use chemical-resistant gloves. Nitrile gloves are a common choice, but always check the manufacturer's compatibility chart for the specific solvents being used[8]. Gloves must be inspected for tears or holes before each use. Employ proper glove removal technique to avoid contaminating your skin[10][11]. Dispose of contaminated gloves as hazardous waste[10].

  • Laboratory Coat : A flame-resistant (FR) or Nomex® lab coat is mandatory due to the flammable and energetic nature of tetrazoles[3][9]. Standard cotton or polyester lab coats are not sufficient as they can melt or burn.

  • Full Body Protection : For large-scale operations, a chemically impervious suit may be necessary[12]. Work clothes should be laundered separately from personal clothing[1].

Respiratory Protection

• Why : To prevent inhalation of the compound, which can cause respiratory irritation and systemic toxicity[4].

• Required PPE : Respiratory protection is generally not required if all work is performed within a certified chemical fume hood. However, if there is a potential for exposure outside of a fume hood (e.g., during a large spill cleanup), a respirator is necessary.

  • Respirator Type : Use a NIOSH-approved respirator with a particulate filter (for dusts) or an organic vapor cartridge, depending on the task[7]. A full-face respirator offers a higher protection factor and also protects the eyes[9]. Respirator use requires a formal program, including fit-testing and medical clearance, as per OSHA regulations[7].

Procedural Guidance: From Benchtop to Disposal

Safe Handling and Operations Protocol

• Preparation : Before starting, ensure the chemical fume hood is operational, the work area is clean and free of clutter, and all necessary PPE is available and in good condition. Remove all ignition sources from the area[1][7].

• Grounding : Use spark-proof tools and ensure all equipment (e.g., spatulas, balances, receiving vessels) is grounded to prevent static electricity discharge, a potential ignition source for energetic materials[1][7][13].

• Weighing & Transfer : Conduct all weighing and transfers within the fume hood. Use the smallest quantity of material necessary for the experiment. Keep the container tightly sealed when not in use[1].

• Reaction Setup : When setting up reactions, consider the potential for gas evolution or rapid decomposition. Use appropriate pressure-relief devices and a blast shield in front of the fume hood sash.

• Post-Handling : After use, decontaminate the work surface. Immediately remove any clothing that becomes contaminated. Wash hands thoroughly.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting appropriate PPE based on the operational scale.

Sources

• 1. biofinechemical.com [biofinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.de [fishersci.de]
• 6. dsiac.dtic.mil [dsiac.dtic.mil]
• 7. fishersci.com [fishersci.com]
• 8. fatfinger.io [fatfinger.io]
• 9. echemi.com [echemi.com]
• 10. angenechemical.com [angenechemical.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. blog.storemasta.com.au [blog.storemasta.com.au]
• 13. Stabilization of Explosive and Energetic Materials : USDA ARS [ars.usda.gov]